3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole

• CAS: 1015846-54-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole

Introduction: The Versatility of the 1,2,4-Oxadiazole Scaffold in Modern Drug Discovery

The 1,2,4-oxadiazole ring is a five-membered heterocycle that has garnered significant attention in medicinal chemistry.[1][2] Its prevalence in numerous experimental, investigational, and marketed drugs underscores its importance as a privileged scaffold.[1] A key feature of the 1,2,4-oxadiazole moiety is its function as a bioisostere for amide and ester groups. This substitution can enhance a drug candidate's metabolic stability and improve its pharmacokinetic profile by mitigating hydrolysis by esterases.[2] The diverse biological activities associated with 1,2,4-oxadiazole derivatives, including anti-inflammatory, antimicrobial, and anticancer properties, further highlight the therapeutic potential of this heterocyclic system.[2] This guide provides a comprehensive overview of the synthesis and characterization of a specific derivative, 3-(chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole, a compound with potential applications in the development of novel therapeutic agents.

Synthetic Strategy: A Two-Step Approach to the 1,2,4-Oxadiazole Core

The most prevalent and versatile method for the synthesis of 3,5-disubstituted-1,2,4-oxadiazoles is the reaction of an amidoxime with a suitable acylating agent, followed by a cyclodehydration step.[1] This guide will detail a robust two-step synthesis for 3-(chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole, commencing with the preparation of the key precursors.

Precursor Synthesis

1. Synthesis of 2-Chloro-N'-hydroxyacetamidine (Amidoxime Precursor)

The synthesis of the amidoxime precursor, 2-chloro-N'-hydroxyacetamidine, is achieved through the reaction of chloroacetonitrile with hydroxylamine.[3]

• Reaction: Chloroacetonitrile is treated with an aqueous solution of hydroxylamine, which is typically generated in situ from hydroxylamine hydrochloride and a base such as sodium carbonate.

• Mechanism: The nucleophilic nitrogen of hydroxylamine attacks the electrophilic carbon of the nitrile group, leading to the formation of the amidoxime.

• Experimental Considerations: The reaction is typically carried out at a low temperature (0 °C) to control the exothermicity. The product, 2-chloroacetamidoxime, is a solid that can be isolated by filtration.[3]

2. Synthesis of Methoxyacetyl Chloride (Acylating Agent)

The acylating agent, methoxyacetyl chloride, is prepared from methoxyacetic acid.[4][5]

• Reaction: Methoxyacetic acid is reacted with a chlorinating agent, most commonly thionyl chloride or oxalyl chloride.[4][5]

• Mechanism: The chlorinating agent converts the carboxylic acid into the more reactive acyl chloride. A catalytic amount of dimethylformamide (DMF) is often added when using oxalyl chloride to facilitate the reaction.

• Experimental Considerations: The reaction is typically performed in an inert solvent like dichloromethane. Methoxyacetyl chloride is a liquid that can be purified by distillation under reduced pressure.[5]

Synthesis of 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole

The final two steps of the synthesis involve the O-acylation of the amidoxime followed by cyclization.

Step 1: O-Acylation of 2-Chloro-N'-hydroxyacetamidine

• Reaction: 2-Chloro-N'-hydroxyacetamidine is reacted with methoxyacetyl chloride in the presence of a non-nucleophilic base, such as pyridine or triethylamine, in an inert solvent like dichloromethane or tetrahydrofuran (THF).

• Mechanism: The base deprotonates the hydroxyl group of the amidoxime, forming an alkoxide that then acts as a nucleophile, attacking the carbonyl carbon of methoxyacetyl chloride. This results in the formation of the O-acylamidoxime intermediate.

• Experimental Considerations: The reaction is typically carried out at a low temperature (0 °C to room temperature) to control the reactivity of the acyl chloride. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Step 2: Cyclodehydration of the O-Acylamidoxime Intermediate

• Reaction: The O-acylamidoxime intermediate undergoes intramolecular cyclization to form the 1,2,4-oxadiazole ring. This step can be promoted by either thermal or base-mediated conditions.[1][6]

• Thermal Cyclization: Heating the O-acylamidoxime intermediate in a high-boiling solvent such as toluene or xylene can induce cyclodehydration.[6]

• Base-Mediated Cyclization: A strong, non-nucleophilic base like potassium hydroxide in dimethyl sulfoxide (DMSO) can facilitate the cyclization at room temperature.[7]

• Mechanism: The nitrogen of the amidoxime attacks the carbonyl carbon of the acyl group, followed by the elimination of a water molecule to form the stable aromatic 1,2,4-oxadiazole ring.

Caption: Synthetic pathway for 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole.

Detailed Experimental Protocol

Materials:

• Chloroacetonitrile

• Hydroxylamine hydrochloride

• Sodium carbonate

• Methoxyacetic acid

• Oxalyl chloride

• Dimethylformamide (DMF)

• Dichloromethane (DCM), anhydrous

• Pyridine, anhydrous

• Toluene

• Potassium hydroxide

• Dimethyl sulfoxide (DMSO), anhydrous

• Standard laboratory glassware and purification apparatus

Procedure:

Part 1: Synthesis of 2-Chloro-N'-hydroxyacetamidine

• In a flask equipped with a magnetic stirrer and cooled in an ice bath, dissolve hydroxylamine hydrochloride (1.22 mol) in water (250 mL).

• Slowly add a solution of sodium carbonate (0.58 mol) in water while maintaining the temperature at 0 °C.

• Add chloroacetonitrile (1.32 mol) dropwise over 2 hours, ensuring the temperature does not exceed 5 °C.

• Stir the reaction mixture for an additional 2 hours at 0 °C.

• Collect the resulting white precipitate by vacuum filtration, wash with a minimal amount of cold water, and dry under vacuum to yield 2-chloro-N'-hydroxyacetamidine.

Part 2: Synthesis of Methoxyacetyl Chloride

• In a flask equipped with a reflux condenser and a dropping funnel, dissolve methoxyacetic acid (0.26 mol) in anhydrous dichloromethane (170 mL).

• Cool the solution to 0 °C in an ice bath.

• Add a few drops of DMF as a catalyst.

• Add oxalyl chloride (0.34 mol) dropwise from the dropping funnel.

• Allow the reaction mixture to warm to room temperature and stir overnight.

• Remove the solvent and excess oxalyl chloride by rotary evaporation.

• Purify the crude product by vacuum distillation to obtain pure methoxyacetyl chloride.

Part 3: Synthesis of 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole

• Dissolve 2-chloro-N'-hydroxyacetamidine (1.0 eq) in anhydrous dichloromethane and cool to 0 °C.

• Add anhydrous pyridine (1.1 eq) to the solution.

• Slowly add a solution of methoxyacetyl chloride (1.0 eq) in anhydrous dichloromethane.

• Allow the reaction to warm to room temperature and stir until TLC analysis indicates the consumption of the starting amidoxime.

• Wash the reaction mixture with water and brine, then dry the organic layer over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure to obtain the crude O-acylamidoxime intermediate.

• For thermal cyclization, dissolve the crude intermediate in toluene and reflux for several hours until TLC indicates the formation of the oxadiazole.

• Alternatively, for base-mediated cyclization, dissolve the crude intermediate in anhydrous DMSO and add powdered potassium hydroxide (1.2 eq). Stir at room temperature until the reaction is complete.

• After completion, dilute the reaction mixture with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 3-(chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole.

Characterization of 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole

A comprehensive characterization of the synthesized compound is crucial to confirm its identity and purity. The following table summarizes the expected analytical data based on the characterization of structurally similar 1,2,4-oxadiazoles.[8][9][10][11][12][13]

Analytical Technique	Expected Observations	Rationale
¹H NMR	Singlet ~4.8 ppm (2H, -CH₂Cl); Singlet ~4.6 ppm (2H, -CH₂-O-); Singlet ~3.4 ppm (3H, -OCH₃)	The chloromethyl protons are expected to be downfield due to the electron-withdrawing effect of both the chlorine and the oxadiazole ring. The methoxymethyl protons will also be deshielded. The methoxy protons will appear as a sharp singlet.
¹³C NMR	~175 ppm (C5-oxadiazole); ~168 ppm (C3-oxadiazole); ~70 ppm (-CH₂-O-); ~60 ppm (-OCH₃); ~35 ppm (-CH₂Cl)	The two carbons of the oxadiazole ring are significantly deshielded. The chemical shifts of the side-chain carbons are in the expected regions.[10][11][12][13]
FTIR (cm⁻¹)	~1620-1600 (C=N stretch); ~1450-1400 (C-H bend); ~1250-1000 (C-O stretch); ~750-700 (C-Cl stretch)	The spectrum will show characteristic peaks for the C=N and C-O bonds within the oxadiazole ring and the side chains, as well as the C-Cl stretch.[14][15][16]
Mass Spectrometry (EI)	Molecular ion peak (M⁺) at m/z corresponding to C₅H₇ClN₂O₂.	The mass spectrum will show the molecular ion peak and characteristic fragmentation patterns of the 1,2,4-oxadiazole ring, which often involves cleavage of the N-O bond and loss of small neutral molecules.[2][17][18]

Self-Validating System and Trustworthiness

The described protocol incorporates several self-validating checks. The purity of the precursors, 2-chloro-N'-hydroxyacetamidine and methoxyacetyl chloride, should be confirmed by spectroscopic methods before use. During the synthesis, TLC monitoring at each step ensures the reaction has gone to completion and allows for the identification of any significant side products.[6] The final purification by column chromatography, followed by comprehensive spectroscopic analysis (NMR, IR, and MS), provides a robust confirmation of the structure and purity of the target compound. The consistency of the obtained data with the expected values for 1,2,4-oxadiazole derivatives serves as the ultimate validation of the synthetic and characterization process.

Conclusion and Future Perspectives

This guide has provided a detailed and technically sound methodology for the synthesis and characterization of 3-(chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole. The outlined two-step synthetic strategy, utilizing readily available precursors, offers a reliable route to this promising heterocyclic compound. The chloromethyl group at the 3-position serves as a versatile handle for further chemical modifications, allowing for the generation of a library of derivatives for biological screening. The methoxymethyl group at the 5-position can also be varied to explore structure-activity relationships. Given the established importance of the 1,2,4-oxadiazole scaffold in drug discovery, this compound represents a valuable building block for the development of novel therapeutic agents targeting a wide range of diseases.

References

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• Beilstein Journals. Cholyl 1,3,4-oxadiazole hybrid compounds: design, synthesis and antimicrobial assessment. Available from: [Link].

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An In-depth Technical Guide to the Physicochemical Properties of 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Introduction: The Critical Role of Physicochemical Properties in Drug Discovery

In the landscape of modern drug discovery, the adage "a potent molecule is not always a successful drug" holds significant weight. The journey of a compound from a promising hit in a high-throughput screen to a clinically effective therapeutic is fraught with challenges, many of which are dictated by its fundamental physicochemical properties. These characteristics, including lipophilicity, solubility, and ionization state (pKa), govern a molecule's absorption, distribution, metabolism, and excretion (ADME) profile, as well as its potential for toxicity.[1][2] A comprehensive understanding of these properties is therefore not merely an academic exercise but a cornerstone of rational drug design and development, enabling scientists to predict and optimize a compound's behavior in biological systems.[1] This guide provides an in-depth analysis of the physicochemical properties of 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole, a heterocyclic compound with potential applications in medicinal chemistry. We will delve into its known and predicted characteristics, provide detailed protocols for their experimental determination, and discuss the implications of these properties for its advancement as a drug candidate.

Molecular Profile of 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole

3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole is a disubstituted oxadiazole, a class of five-membered heterocyclic compounds that have garnered significant interest in medicinal chemistry due to their diverse biological activities and their role as bioisosteres for ester and amide functionalities.[3] The structural features of this particular molecule—a reactive chloromethyl group and a methoxymethyl substituent—suggest a versatile scaffold for further chemical modification.

Structural and Basic Information

Property	Value	Source
IUPAC Name	3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole	[Benchchem]
CAS Number	120003-15-8	[Benchchem]
Molecular Formula	C₅H₇ClN₂O₂	[Benchchem]
Molecular Weight	162.57 g/mol	[Benchchem]
SMILES	COCC1=NOC(=N1)CCl	[Benchchem]
InChIKey	VLXVPDOWMACDNZ-UHFFFAOYSA-N	[Benchchem]

Predicted Physicochemical Properties

In the absence of experimental data, computational models provide valuable initial estimates of a compound's physicochemical profile. The following table summarizes the predicted properties for 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole using established algorithms.

Property	Predicted Value	Prediction Tool
LogP (Octanol-Water Partition Coefficient)	1.35	ALOGPS 2.1
Aqueous Solubility (logS)	-1.79 (0.16 mg/mL)	ALOGPS 2.1
pKa (most basic)	-3.8 (predicted)	ChemAxon
pKa (most acidic)	No acidic pKa predicted	ChemAxon

Note: These are in silico predictions and should be confirmed by experimental determination.

Experimental Determination of Key Physicochemical Properties

To ensure the scientific rigor of a drug discovery program, predicted physicochemical properties must be validated through robust experimental methods. This section provides detailed, field-proven protocols for determining the lipophilicity (LogP), ionization constant (pKa), and stability of 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole.

Determination of Lipophilicity: The Shake-Flask Method for LogP

Expertise & Experience: The octanol-water partition coefficient (LogP) is a critical measure of a compound's lipophilicity, which influences its ability to cross biological membranes. The shake-flask method, while traditional, remains the gold standard for its direct and accurate measurement.[5] The choice of pre-saturating the solvents is crucial to prevent volume changes upon mixing, which would introduce errors in the final concentration measurements.

Trustworthiness: This protocol incorporates a pre-saturation step and analysis of both phases to ensure mass balance and validate the accuracy of the determined LogP value.

Experimental Protocol: Shake-Flask Method

• Preparation of Pre-saturated Solvents:

  • Mix equal volumes of 1-octanol and water (or a suitable buffer like PBS, pH 7.4) in a large separatory funnel.

  • Shake vigorously for 24 hours to ensure mutual saturation.

  • Allow the phases to separate completely and collect each phase.

• Sample Preparation:

  • Prepare a stock solution of 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole in the pre-saturated 1-octanol at a known concentration (e.g., 1 mg/mL).

• Partitioning:

  • In a glass vial, combine a precise volume of the octanol stock solution with a precise volume of the pre-saturated aqueous phase (e.g., 5 mL of each).

  • Seal the vial and shake gently on a mechanical shaker at a constant temperature (e.g., 25°C) for a sufficient time to reach equilibrium (typically 1-24 hours).

• Phase Separation:

  • Centrifuge the vial at a low speed to facilitate the complete separation of the two phases.

• Quantification:

  • Carefully withdraw an aliquot from both the 1-octanol and the aqueous layers.

  • Determine the concentration of the compound in each phase using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).

• Calculation of LogP:

  • LogP = log₁₀ ( [Concentration in Octanol] / [Concentration in Aqueous Phase] )

Mandatory Visualization: Shake-Flask LogP Determination Workflow

Caption: Workflow for LogP determination via the shake-flask method.

Determination of Ionization Constant: Potentiometric Titration for pKa

Expertise & Experience: The pKa of a molecule is the pH at which it is 50% ionized. This property is fundamental to understanding a compound's solubility and permeability at different physiological pH values. Potentiometric titration is a highly accurate method for pKa determination.[6] The use of a co-solvent may be necessary for compounds with low aqueous solubility, but it is important to note that this will yield an apparent pKa (pKa') that needs to be extrapolated back to a wholly aqueous environment if required. Given the predicted low basicity of the oxadiazole ring, titration with a strong acid would be the appropriate approach to determine the pKa of its conjugate acid.

Trustworthiness: This protocol includes calibration with standard buffers and titration of a blank solution to ensure the accuracy of the pH measurements and to correct for any matrix effects.

Experimental Protocol: Potentiometric Titration

• Instrument Calibration:

  • Calibrate the pH meter and electrode using at least three standard buffer solutions (e.g., pH 4.0, 7.0, and 10.0).

• Sample Preparation:

  • Accurately weigh and dissolve a known amount of 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole in a suitable solvent system (e.g., water or a water/co-solvent mixture like methanol) to a final concentration of approximately 1-10 mM.

  • Add an inert salt (e.g., KCl) to maintain a constant ionic strength.

• Titration:

  • Immerse the calibrated pH electrode and a temperature probe into the sample solution.

  • Titrate the solution with a standardized solution of a strong acid (e.g., 0.1 M HCl) in small, precise increments.

  • Record the pH value after each addition, allowing the reading to stabilize.

• Data Analysis:

  • Plot the pH versus the volume of titrant added.

  • The pKa is determined from the pH at the half-equivalence point, which corresponds to the inflection point of the titration curve. This can be more accurately determined by plotting the first or second derivative of the curve.

Mandatory Visualization: Potentiometric pKa Determination Workflow

Caption: Workflow for pKa determination via potentiometric titration.

Assessment of Chemical Stability: HPLC-Based Stability-Indicating Assay

Expertise & Experience: Assessing the chemical stability of a new chemical entity is a regulatory requirement and is crucial for determining its shelf-life and identifying potential degradation products that could be inactive or toxic.[7] A stability-indicating HPLC method is one that can accurately quantify the parent compound and separate it from all potential degradation products. Forced degradation studies under various stress conditions (acid, base, oxidation, heat, and light) are essential for developing and validating such a method.

Trustworthiness: This protocol is designed to meet ICH guidelines for stability testing and ensures that the analytical method is specific and robust for its intended purpose.

Experimental Protocol: Forced Degradation and Stability Assessment

• Method Development:

  • Develop a reverse-phase HPLC method (e.g., using a C18 column) that shows good peak shape and retention for the parent compound, 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole. A gradient elution with a mobile phase of acetonitrile and water (with a modifier like formic acid or ammonium acetate) is often a good starting point.

• Forced Degradation Studies:

  • Acid Hydrolysis: Incubate the compound in 0.1 M HCl at an elevated temperature (e.g., 60°C) for a set period.

  • Base Hydrolysis: Incubate the compound in 0.1 M NaOH at room temperature or a slightly elevated temperature.

  • Oxidation: Treat the compound with a solution of hydrogen peroxide (e.g., 3% H₂O₂) at room temperature.

  • Thermal Degradation: Expose the solid compound to dry heat (e.g., 80°C).

  • Photostability: Expose the compound (in solid and solution form) to light according to ICH Q1B guidelines.

  • For each condition, a control sample (without the stressor) should be analyzed in parallel.

• Method Validation:

  • Analyze the stressed samples by the developed HPLC method.

  • The method is considered stability-indicating if the degradation products are well-resolved from the parent peak and from each other. Peak purity analysis using a photodiode array (PDA) detector is essential to confirm that the parent peak is spectrally pure in the presence of degradants.

  • Validate the method for specificity, linearity, accuracy, precision, and robustness according to ICH Q2(R1) guidelines.

• Long-Term Stability Study:

  • Once the stability-indicating method is validated, conduct long-term stability studies under controlled temperature and humidity conditions (e.g., 25°C/60% RH, 40°C/75% RH) to determine the shelf-life of the compound.

Mandatory Visualization: Stability-Indicating HPLC Method Development Workflow

Caption: Workflow for developing a stability-indicating HPLC method.

Implications of Physicochemical Properties for Drug Development

The physicochemical profile of 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole, both predicted and to be experimentally determined, will have profound implications for its potential as a drug candidate.

• Lipophilicity (LogP): The predicted LogP of 1.35 suggests that the compound has a moderate lipophilicity. This is often a favorable characteristic, as it can facilitate membrane permeation without leading to excessive non-specific binding or poor aqueous solubility. However, this value is on the lower end of the "drug-like" space, and modifications to increase lipophilicity might be necessary to enhance cell penetration, depending on the target.

• Solubility (logS): The predicted aqueous solubility of 0.16 mg/mL is relatively low and may pose challenges for formulation, especially for intravenous administration. Experimental determination is crucial to confirm this prediction. If solubility is indeed low, formulation strategies such as the use of co-solvents, cyclodextrins, or amorphous solid dispersions may be required.

• Ionization (pKa): The predicted very low basicity (pKa of -3.8) indicates that the oxadiazole ring is unlikely to be protonated at physiological pH. This means that the compound will exist predominantly in its neutral form, which can be advantageous for crossing biological membranes. The absence of a readily ionizable group can also simplify its ADME profile.

• Chemical Stability: The presence of a chloromethyl group suggests potential reactivity towards nucleophiles. While this can be exploited for covalent targeting of certain biological macromolecules, it also raises concerns about stability and potential for off-target reactions. The stability studies outlined above are therefore of paramount importance to assess its viability as a drug candidate and to identify any degradation products that may need to be characterized and tested for activity and toxicity.

Conclusion

A thorough understanding and experimental determination of the physicochemical properties of 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole are indispensable for its rational development as a potential therapeutic agent. The predicted properties provide a valuable starting point, but the experimental protocols detailed in this guide will be essential for generating the robust data required for informed decision-making in a drug discovery program. By integrating this knowledge early in the development process, researchers can optimize the compound's properties, mitigate potential liabilities, and ultimately increase the probability of translating a promising molecule into a successful drug.

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• Stability Indicating RP-HPLC Method for the Simultaneous Estimation of Pyrimethamine and Sulphadoxine in Bulk and Tablet. (2016). Journal of Chemical and Pharmaceutical Research, 8(3), 856-865.
• IJTSRD. (2021). Stability Indicating HPLC Method Development –A Review. International Journal of Trend in Scientific Research and Development, 5(6), 250-254.
• A Stability Indicating HPLC Assay Method for Analysis of Rivastigmine Hydrogen Tartrate in Dual-Ligand Nanoparticle Formulation Matrices and Cell Transport Medium. (2015). Journal of Analytical Methods in Chemistry, 2015, 815757.

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• MDPI. (2022). 1,2,4-Oxadiazole Derivatives: Physicochemical Properties, Antileishmanial Potential, Docking and Molecular Dynamic Simulations of Leishmania infantum Target Proteins. Molecules, 27(11), 3456.

• Alichem. (n.d.). 5-(Chloromethyl)-3-[(methylthio)methyl]-1,2,4-oxadiazole. Retrieved from [Link]

• Sci-Hub. (n.d.). 5-Chloromethyl-3-(3,5-dimethoxyphenyl)-1,2,4-oxadiazole. Retrieved from [Link]

• BIOFOUNT. (n.d.). 5-(Chloromethyl)-3-(methoxymethyl)-1,2,4-oxadiazole. Retrieved from [Link]

• Insight into the Synthesis Approaches of Oxadiazole and its Derivatives, Focuses on their Pharmacological Activities. (2025).

• ResearchGate. (n.d.). Synthesis of 5‐chloromethyl‐3‐substituted 1,2,4‐oxadiazoles. Retrieved from [Link]

• Synthesis, photophysical, computational evaluation of pharmacokinetic properties and ADMET profile for novel compounds incorporating pyrazole and 1,3,4-oxadiazole moieties. (2022). Oriental Journal of Chemistry, 38(4), 875-888.

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An In-Depth Technical Guide to 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole for Advanced Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole, a heterocyclic compound of interest in medicinal chemistry and drug discovery. Authored for the discerning scientific audience, this document delves into the core chemical identifiers, synthesis rationale, reactivity, and safe handling protocols, underpinned by field-proven insights and authoritative references.

Section 1: Core Compound Identification and Properties

3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole is a disubstituted five-membered heterocyclic compound. The 1,2,4-oxadiazole ring is a well-recognized pharmacophore in drug discovery, often utilized as a bioisosteric replacement for ester and amide functionalities to enhance metabolic stability and modulate target interactions.[1][2][3] The strategic placement of a reactive chloromethyl group at the 3-position and a methoxymethyl group at the 5-position offers a versatile scaffold for the synthesis of more complex molecules.

Key Identifiers

Precise identification is paramount for regulatory compliance, procurement, and scientific communication. The definitive identifiers for this compound are summarized below.

Identifier	Value	Source
CAS Number	1015846-54-4	[4][5]
Molecular Formula	C₅H₇ClN₂O₂	[4]
Molecular Weight	162.58 g/mol	[4]
IUPAC Name	3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole
MDL Number	MFCD09971270	[4]

Physicochemical Properties (Predicted)

While extensive experimental data for this specific isomer is not widely published, computational predictions provide valuable insights into its likely physicochemical characteristics.

Property	Predicted Value
XlogP	0.3
Topological Polar Surface Area	54.7 Ų
Hydrogen Bond Donors	0
Hydrogen Bond Acceptors	4
Rotatable Bond Count	3

Data sourced from computational models and may not reflect experimentally determined values.

Section 2: Synthesis and Mechanism

The synthesis of 3,5-disubstituted 1,2,4-oxadiazoles is a well-established area of heterocyclic chemistry. The most prevalent and versatile method involves the cyclization of an O-acylamidoxime intermediate.[3] This intermediate is typically formed by the reaction of an amidoxime with an activated carboxylic acid derivative, such as an acyl chloride.

To construct 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole, the logical synthetic disconnection points to two key precursors: chloroacetamidoxime and an activated form of methoxyacetic acid .

Caption: Retrosynthetic analysis for the target oxadiazole.

Detailed Experimental Protocol (Proposed)

This protocol is a representative procedure based on established methodologies for 1,2,4-oxadiazole synthesis.[3] Researchers must adapt and optimize conditions based on laboratory-specific equipment and observations. All operations must be conducted in a certified chemical fume hood with appropriate personal protective equipment.

Step 1: Synthesis of O-(Methoxyacetyl)chloroacetamidoxime (Intermediate)

• Preparation: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet, add chloroacetamidoxime (1.0 eq) and a suitable anhydrous aprotic solvent (e.g., Dichloromethane or Tetrahydrofuran).

• Basification: Cool the suspension to 0 °C in an ice bath and add a non-nucleophilic organic base, such as triethylamine (1.1 eq) or diisopropylethylamine (1.1 eq), dropwise. Stir for 15-20 minutes. The base is critical for scavenging the HCl generated during the acylation.

• Acylation: While maintaining the temperature at 0 °C, add a solution of methoxyacetyl chloride (1.05 eq) in the same anhydrous solvent dropwise via the dropping funnel over 30 minutes. The dropwise addition helps to control the exothermicity of the reaction.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting amidoxime is consumed.

• Work-up: Upon completion, quench the reaction with the addition of cold water. Transfer the mixture to a separatory funnel, separate the organic layer, and wash successively with dilute HCl, saturated sodium bicarbonate solution, and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude O-acylamidoxime intermediate. This intermediate is often used in the next step without further purification.

Step 2: Cyclization to 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole

• Setup: Dissolve the crude O-acylamidoxime from the previous step in a high-boiling point solvent such as toluene or xylene.

• Cyclodehydration: Heat the solution to reflux (typically 110-140 °C) for 4-8 hours. The high temperature provides the activation energy for the intramolecular cyclodehydration reaction.

• Monitoring: Monitor the formation of the oxadiazole product by TLC or GC-MS.

• Purification: After cooling to room temperature, remove the solvent under reduced pressure. The resulting crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., ethyl acetate/hexanes gradient) to afford the pure 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole.

Section 3: Chemical Reactivity and Applications in Drug Discovery

The utility of this compound as a building block stems from the reactivity of its functional groups.

Caption: Reactivity profile of the target molecule.

The Chloromethyl Group: A Handle for Derivatization

The primary site of reactivity is the electrophilic chloromethyl group at the 3-position. This group is an excellent leaving group in nucleophilic substitution reactions .[6] This allows for the facile introduction of a wide variety of functional groups and molecular fragments, a cornerstone of library synthesis in drug discovery.

• Amination: Reaction with primary or secondary amines introduces diverse amino functionalities, enabling the modulation of basicity and the formation of key hydrogen bond interactions with biological targets.

• Thiolation: Reaction with thiols yields thioethers, providing a flexible linker to other molecular scaffolds.

• Azide Introduction: Substitution with sodium azide produces an azidomethyl derivative, a precursor for "click chemistry" (Huisgen cycloaddition) or reduction to a primary amine.

This synthetic versatility makes the compound an attractive starting material for creating libraries of novel compounds for screening against various therapeutic targets.[2][7]

The 1,2,4-Oxadiazole Core: A Privileged Scaffold

The 1,2,4-oxadiazole ring itself is not merely a passive linker. It is considered a "privileged scaffold" in medicinal chemistry due to several key features:

• Bioisosterism: It serves as a metabolically robust replacement for labile ester and amide groups, often improving the pharmacokinetic profile of a drug candidate.[1]

• Physicochemical Properties: The heterocyclic core contributes to the overall polarity and solubility of the molecule and can engage in hydrogen bonding and dipole-dipole interactions with protein targets.

• Structural Rigidity: The planar, aromatic nature of the ring provides a degree of conformational constraint, which can be advantageous for optimizing binding affinity and selectivity.

Derivatives of 1,2,4-oxadiazoles have demonstrated a wide spectrum of biological activities, including anti-inflammatory, anticancer, antimicrobial, and neuroprotective properties.[1][7][8]

Section 4: Safety, Handling, and Storage

As a Senior Application Scientist, ensuring the highest standards of laboratory safety is non-negotiable. The following protocols are mandatory when handling 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole.

Hazard Identification

Based on the Safety Data Sheet for CAS 1015846-54-4, this compound presents the following hazards:[9]

• H317: May cause an allergic skin reaction.

• H319: Causes serious eye irritation.

It is also prudent to assume, based on the reactive chloromethyl group, that the compound may be harmful by ingestion and inhalation and is likely irritating to mucous membranes and the upper respiratory tract.[9][10]

Caption: Mandatory safety and handling workflow.

First Aid Measures

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[9]

• Skin Contact: Remove contaminated clothing. Immediately flush skin with plenty of soap and water for at least 15 minutes. If skin irritation or rash occurs, get medical advice/attention.[11]

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek medical attention.[12]

• Ingestion: Do NOT induce vomiting. Wash out mouth with water if the person is conscious. Seek immediate medical attention.[11]

Storage and Disposal

• Storage: The compound should be stored in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials.[9]

• Disposal: Dispose of waste material in accordance with all applicable federal, state, and local environmental regulations. It is recommended to dissolve the material in a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[9]

Section 5: Conclusion

3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole represents a valuable and versatile building block for medicinal chemistry and drug discovery. Its dual functionality—a stable, bioisosteric oxadiazole core and a highly reactive chloromethyl handle—provides a robust platform for the synthesis of diverse chemical libraries. While its full potential is still being explored, the established importance of the 1,2,4-oxadiazole scaffold suggests that this compound and its derivatives are promising candidates for the development of novel therapeutic agents. Adherence to rigorous safety protocols is essential when unlocking the scientific potential of this reactive intermediate.

References

A complete list of sources cited within this guide is provided below for verification and further reading.

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• Aher, N. G., et al. (2022). A review on synthetic account of 1,2,4-oxadiazoles as anti-infective agents. Molecular Diversity. [Link]

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• Kao Chemicals. (2024). Safety Data Sheet. [Link]

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• Baykov, S. V., et al. (2021). Room Temperature Synthesis of Bioactive 1,2,4-Oxadiazoles. PMC - NIH. [Link]

• Marzullo, P., et al. (2021). Recent Advances On 1,2,4-Oxadiazoles: From Synthesis To Reactivity And Pharmaceutical Applications. Targets in Heterocyclic Systems. [Link]

• ResearchGate. (2025). Synthesis of 3-(5-)(alkoxy-NNO-azoxy)methyl-1,2,4-oxadiazoles. [Link]

• ResearchGate. (n.d.). 2-chloromethyl-5-aryl-1,3,4-oxadiazole Synthesis and Properties of Compounds. [Link]

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• Beilstein Journals. (n.d.). Synthesis of 5-arylacetylenyl-1,2,4-oxadiazoles and their transformations under superelectrophilic activation conditions. [Link]

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Spectroscopic and Synthetic Elucidation of 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole: A Technical Guide for Researchers

Abstract

Introduction to 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole

The 1,2,4-oxadiazole moiety is a prominent scaffold in medicinal chemistry, valued for its metabolic stability and its role as a bioisostere for esters and amides.[1] Compounds incorporating this heterocycle exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The subject of this guide, 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole, is a bifunctional derivative with reactive sites that make it an attractive intermediate for the synthesis of more complex molecules.

Table 1: Compound Identification

Identifier	Value	Source
IUPAC Name	3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole	[2]
CAS Number	120003-15-8	[2][3]
Molecular Formula	C₅H₇ClN₂O₂	[2]
Molecular Weight	162.57 g/mol	[2]
SMILES	COCC1=NOC(=N1)CCl	[2]
InChIKey	VLXVPDOWMACDNZ-UHFFFAOYSA-N	[2]

Predicted Spectroscopic Data

The following sections detail the predicted spectroscopic characteristics of 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole. These predictions are derived from the analysis of its functional groups and comparison with published data for structurally similar 1,2,4-oxadiazole derivatives.[4][5]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a fundamental technique for elucidating the carbon-hydrogen framework of a molecule.[5] For the target compound, spectra would typically be recorded in a deuterated solvent such as CDCl₃.

Table 2: Predicted ¹H NMR Spectral Data

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~4.8 - 5.0	Singlet	2H	-CH₂Cl	The chloromethyl protons are expected to be downfield due to the electron-withdrawing effect of the chlorine atom and the oxadiazole ring.
~4.6 - 4.8	Singlet	2H	-OCH₂-	The methylene protons of the methoxymethyl group are deshielded by the adjacent oxygen and the oxadiazole ring.
~3.4 - 3.6	Singlet	3H	-OCH₃	The methyl protons of the methoxy group are expected in this region.

Table 3: Predicted ¹³C NMR Spectral Data

Chemical Shift (δ, ppm)	Assignment	Rationale
~175 - 180	C5 (of oxadiazole)	The carbon atom of the oxadiazole ring attached to the methoxymethyl group is expected to be significantly downfield.
~165 - 170	C3 (of oxadiazole)	The carbon atom of the oxadiazole ring attached to the chloromethyl group is also expected to be downfield.
~65 - 70	-OCH₂-	The carbon of the methylene group in the methoxymethyl substituent.
~58 - 62	-OCH₃	The carbon of the methyl group in the methoxy substituent.
~35 - 40	-CH₂Cl	The carbon of the chloromethyl group, shifted downfield by the chlorine atom.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies.[6]

Table 4: Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Assignment	Rationale
~2950 - 3000	Medium	C-H stretch (sp³)	Associated with the methyl and methylene groups.
~1600 - 1650	Medium	C=N stretch	Characteristic of the 1,2,4-oxadiazole ring.[6]
~1400 - 1450	Medium	C-H bend	Bending vibrations of the methyl and methylene groups.
~1000 - 1300	Strong	C-O-C stretch	Asymmetric and symmetric stretching of the ether linkage in the methoxymethyl group.[6]
~700 - 800	Strong	C-Cl stretch	Characteristic stretching vibration of the carbon-chlorine bond.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its fragments, which helps in determining the molecular weight and structural features.

Table 5: Predicted Mass Spectrometry Data

m/z	Interpretation
162/164	[M]⁺, Molecular ion peak (with isotopic pattern for Chlorine)
127	[M - Cl]⁺
117	[M - CH₂Cl]⁺
131/133	[M - OCH₃]⁺
49/51	[CH₂Cl]⁺

Experimental Protocols

The following sections provide standardized procedures for the synthesis and spectroscopic characterization of 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole.

Proposed Synthesis Workflow

The synthesis of 3,5-disubstituted-1,2,4-oxadiazoles can be achieved through the cyclization of an O-acylamidoxime intermediate.[7] A plausible synthetic route for the target molecule is outlined below.

Caption: Proposed synthesis of 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole.

Step-by-Step Protocol:

• Synthesis of 2-Methoxyacetamidoxime: 2-Methoxyacetamide is reacted with hydroxylamine in the presence of a base (e.g., sodium methoxide) in a suitable solvent like methanol. The reaction mixture is typically stirred at room temperature until completion.

• Acylation of 2-Methoxyacetamidoxime: The resulting 2-methoxyacetamidoxime is dissolved in an anhydrous aprotic solvent (e.g., dichloromethane or THF) and cooled in an ice bath. Chloroacetyl chloride is added dropwise in the presence of a base like pyridine to neutralize the HCl byproduct. The reaction is allowed to warm to room temperature and stirred until the starting material is consumed.

• Cyclization to form the 1,2,4-Oxadiazole: The crude O-acylated intermediate is then subjected to thermal cyclization. This is typically achieved by refluxing in a high-boiling solvent such as toluene or xylene. The progress of the reaction is monitored by thin-layer chromatography (TLC).

• Purification: Upon completion, the solvent is removed under reduced pressure, and the crude product is purified by column chromatography on silica gel.

Spectroscopic Characterization Protocols

NMR Spectroscopy:

• Dissolve approximately 5-10 mg of the purified compound in ~0.6 mL of deuterated chloroform (CDCl₃).

• Transfer the solution to a 5 mm NMR tube.

• Acquire ¹H and ¹³C NMR spectra on a 400 or 500 MHz spectrometer at room temperature.[8]

• Process the data using appropriate software, referencing the residual solvent peak (CDCl₃: δ 7.26 for ¹H and δ 77.16 for ¹³C).

IR Spectroscopy:

• Acquire the IR spectrum using a Fourier-Transform Infrared (FTIR) spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory.

• Place a small amount of the purified solid or liquid sample directly onto the ATR crystal.

• Record the spectrum over a range of 4000-400 cm⁻¹.

Mass Spectrometry:

• Dissolve a small amount of the sample in a suitable solvent (e.g., methanol or acetonitrile).

• Introduce the sample into the mass spectrometer via direct infusion or through a liquid chromatography (LC) system.

• Acquire the mass spectrum using an appropriate ionization technique, such as Electrospray Ionization (ESI) or Electron Impact (EI).

Molecular Structure and Predicted Fragmentation

Caption: 2D Structure of 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole.

Sources

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An In-Depth Technical Guide to the Molecular Structure and Geometry of 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Prominence of the 1,2,4-Oxadiazole Scaffold in Medicinal Chemistry

The 1,2,4-oxadiazole ring is a five-membered heterocycle that has garnered significant attention in the field of medicinal chemistry.[1][2] This scaffold is considered a "privileged" structure due to its presence in a wide array of biologically active compounds and approved pharmaceuticals.[3] Its value often lies in its function as a bioisostere for amide and ester groups, offering enhanced metabolic stability and improved pharmacokinetic profiles.[4] The 1,2,4-oxadiazole core is a versatile building block that allows for diverse substitution patterns, enabling the fine-tuning of steric and electronic properties to optimize interactions with biological targets. This guide provides a detailed exploration of the molecular structure and geometry of a specific derivative, 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole, a compound with potential applications in drug discovery as a reactive intermediate and a pharmacophore.

Molecular Identity and Physicochemical Properties

Systematic Name: 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole

Molecular Formula: C₅H₇ClN₂O₂

Molecular Weight: 162.57 g/mol

CAS Registry Number: 120003-15-8

This molecule features a central 1,2,4-oxadiazole ring substituted at the 3-position with a chloromethyl group (-CH₂Cl) and at the 5-position with a methoxymethyl group (-CH₂OCH₃). The chloromethyl group serves as a reactive handle for further chemical modifications, while the methoxymethyl group can influence the molecule's solubility and hydrogen bonding capabilities.

Synthesis and Spectroscopic Characterization

The synthesis of 3,5-disubstituted 1,2,4-oxadiazoles is a well-established area of synthetic organic chemistry.[5] The most common and versatile approach involves the cyclocondensation of an amidoxime with a carboxylic acid derivative, such as an acyl chloride or an ester.[1][6]

Proposed Synthetic Protocol

A plausible and efficient route to 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole is outlined below. This protocol is based on established methods for the synthesis of analogous 1,2,4-oxadiazoles.[1][7]

Step 1: Synthesis of 2-Chloro-N'-hydroxyacetamidine (Chloroacetamidoxime)

This starting material can be prepared from 2-chloroacetonitrile by reaction with hydroxylamine in the presence of a base like sodium bicarbonate.

Step 2: Synthesis of 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole

The chloroacetamidoxime is then reacted with a suitable methoxyacetyl derivative, such as methoxyacetyl chloride or methyl methoxyacetate, in the presence of a coupling agent and a base, followed by cyclodehydration.

Detailed Experimental Procedure:

• To a solution of 2-chloro-N'-hydroxyacetamidine (1.0 eq) in a suitable aprotic solvent (e.g., dichloromethane or tetrahydrofuran) is added a base (e.g., triethylamine or pyridine, 1.2 eq).

• The mixture is cooled to 0 °C, and methoxyacetyl chloride (1.1 eq) is added dropwise.

• The reaction is allowed to warm to room temperature and stirred for several hours until the formation of the O-acylamidoxime intermediate is complete (monitored by TLC).

• The reaction mixture is then heated to reflux to induce cyclodehydration, or a dehydrating agent (e.g., phosphorus oxychloride or Burgess reagent) can be added to facilitate ring closure at a lower temperature.[4]

• Upon completion of the reaction, the mixture is washed with water and brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford the pure 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole.

Spectroscopic Characterization (Predicted)

• ¹H NMR: The proton NMR spectrum is expected to show three key signals: a singlet for the chloromethyl protons (-CH₂Cl) around δ 4.5-5.0 ppm, a singlet for the methoxymethyl protons (-CH₂O-) around δ 4.2-4.7 ppm, and a singlet for the methoxy protons (-OCH₃) around δ 3.4-3.8 ppm.

• ¹³C NMR: The carbon NMR spectrum would display signals for the two carbons of the oxadiazole ring at approximately δ 165-175 ppm. The chloromethyl carbon would appear around δ 40-50 ppm, the methoxymethyl carbon around δ 65-75 ppm, and the methoxy carbon around δ 55-65 ppm.

• Mass Spectrometry (MS): The mass spectrum would show the molecular ion peak (M⁺) at m/z corresponding to the molecular weight of the compound. Isotopic peaks for the chlorine atom (³⁵Cl and ³⁷Cl in a roughly 3:1 ratio) would be observable for the molecular ion and any chlorine-containing fragments.

• Infrared (IR) Spectroscopy: The IR spectrum would exhibit characteristic stretching vibrations for the C=N and N-O bonds of the oxadiazole ring in the region of 1500-1650 cm⁻¹ and 1300-1400 cm⁻¹, respectively. C-H stretching vibrations of the methyl and methylene groups would be observed around 2800-3000 cm⁻¹.

Molecular Geometry and Conformational Analysis

The geometry of the 1,2,4-oxadiazole ring is a critical determinant of the overall shape and biological activity of its derivatives.

The 1,2,4-Oxadiazole Core

The 1,2,4-oxadiazole ring is an aromatic heterocycle and is therefore planar.[11] X-ray crystallographic studies of various 3,5-disubstituted 1,2,4-oxadiazoles have confirmed this planarity.[12] The bond lengths within the ring are intermediate between single and double bonds, indicative of electron delocalization.

Table 1: Typical Bond Lengths in the 1,2,4-Oxadiazole Ring (from analogs) [11]

Bond	Bond Length (Å)
O1-N2	1.40 - 1.43
N2-C3	1.28 - 1.32
C3-N4	1.37 - 1.40
N4-C5	1.28 - 1.32
C5-O1	1.32 - 1.36

Conformational Flexibility of the Substituents

The primary sources of conformational flexibility in 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole arise from the rotation around the single bonds connecting the substituents to the oxadiazole ring and within the methoxymethyl group.

• Rotation around the C3-CH₂Cl bond: This rotation will alter the orientation of the chlorine atom relative to the plane of the oxadiazole ring.

• Rotation around the C5-CH₂OCH₃ bond: This will change the position of the methoxy group.

• Rotation around the CH₂-OCH₃ bond: This introduces further conformational possibilities for the methoxymethyl substituent.

Computational modeling, such as Density Functional Theory (DFT) calculations, would be necessary to determine the preferred conformations and the energy barriers to rotation. These conformational preferences can significantly impact how the molecule interacts with a biological target.

Chemical Reactivity and Applications in Drug Discovery

The chemical reactivity of 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole is largely dictated by the electrophilic nature of the chloromethyl group and the electronic properties of the oxadiazole ring.

Reactivity of the Chloromethyl Group

The chloromethyl group at the C3 position is a key functional handle that allows for a variety of subsequent chemical transformations. The carbon atom of the chloromethyl group is electrophilic and susceptible to nucleophilic substitution reactions. This enables the introduction of a wide range of functional groups, making this molecule a valuable intermediate in the synthesis of more complex drug candidates.[13][14]

Potential Reactions:

• Nucleophilic Substitution: Reaction with nucleophiles such as amines, thiols, and alcohols can be used to introduce diverse side chains.

• Formation of Ethers and Thioethers: This allows for the connection of the oxadiazole core to other molecular fragments.

• Alkylation Reactions: The chloromethyl group can act as an alkylating agent in various synthetic schemes.

Influence of the Methoxymethyl Group

The methoxymethyl group at the C5 position is generally less reactive than the chloromethyl group. However, it can influence the overall properties of the molecule in several ways:

• Electronic Effects: The oxygen atom can donate electron density to the oxadiazole ring through resonance, which can modulate the reactivity of the ring itself.

• Steric Hindrance: The size of the methoxymethyl group can influence the approach of reactants to the C5 position and the adjacent nitrogen atom.

• Solubility: The ether functionality can improve the solubility of the molecule in organic solvents and potentially in aqueous media.

Role in Drug Discovery

The unique combination of a reactive chloromethyl group and a modulating methoxymethyl group on a metabolically stable 1,2,4-oxadiazole core makes 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole an attractive building block for the construction of compound libraries for high-throughput screening. By systematically reacting the chloromethyl group with a diverse set of nucleophiles, a large number of analogs can be rapidly synthesized and evaluated for their biological activity against various therapeutic targets.

Conclusion

3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole is a strategically designed heterocyclic compound with significant potential in medicinal chemistry and drug discovery. Its molecular structure, characterized by a planar and metabolically robust 1,2,4-oxadiazole core, is appended with two key functional groups. The chloromethyl group provides a reactive site for the facile introduction of molecular diversity, while the methoxymethyl group can modulate the physicochemical properties of the resulting analogs. A thorough understanding of its synthesis, geometry, and reactivity is crucial for its effective utilization as a versatile building block in the rational design and development of novel therapeutic agents. Further experimental and computational studies will undoubtedly provide deeper insights into the full potential of this and related 1,2,4-oxadiazole derivatives.

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The 1,2,4-Oxadiazole Scaffold: A Privileged Heterocycle in Modern Drug Discovery

An In-depth Technical Guide for Researchers and Drug Development Professionals

Executive Summary

The 1,2,4-oxadiazole ring, a five-membered heterocycle containing one oxygen and two nitrogen atoms, has emerged as a cornerstone scaffold in medicinal chemistry.[1][2] Its unique physicochemical properties, including metabolic stability and the ability to act as a bioisosteric replacement for labile ester and amide groups, make it an attractive framework for the design of novel therapeutics.[3][4][5][6] This guide provides a comprehensive overview of the diverse biological activities of 1,2,4-oxadiazole derivatives, delving into their synthesis, mechanisms of action, structure-activity relationships (SAR), and the experimental protocols used for their evaluation. We will explore their significant potential across multiple therapeutic areas, including oncology, inflammation, infectious diseases, and neurology, offering field-proven insights for professionals engaged in drug discovery.

The 1,2,4-Oxadiazole Core: Physicochemical Properties and Synthetic Strategies

The utility of the 1,2,4-oxadiazole ring in drug design stems from its distinctive electronic and structural characteristics. It is an aromatic, planar system capable of participating in various non-covalent interactions, including hydrogen bonding, through its nitrogen atoms.[3] A key feature is its exceptional stability in aqueous media, even in the presence of strong acids, a stark contrast to the hydrolytically susceptible ester and amide functionalities it often replaces.[3][4] This bioisosteric relationship allows medicinal chemists to improve the pharmacokinetic profiles of drug candidates, enhancing metabolic stability without sacrificing binding affinity.[2][7]

Core Synthetic Methodologies

The construction of the 1,2,4-oxadiazole ring is well-established, with two primary routes dominating its synthesis. The choice of method depends on the availability of starting materials and the desired substitution pattern.

• The Amidoxime Route: This is the most common approach, involving the O-acylation of an amidoxime intermediate followed by a cyclization/dehydration reaction.[3][8] The amidoxime is typically prepared from a corresponding nitrile. This method is versatile, allowing for diverse substituents at both the 3- and 5-positions of the ring.[1]

• 1,3-Dipolar Cycloaddition: This alternative strategy involves the reaction of a nitrile oxide with a nitrile.[1][3] While effective, this method can be limited by the reactivity of the nitrile and the potential for the nitrile oxide to dimerize, which may lead to the formation of byproducts.[1]

Below is a generalized workflow for the synthesis of 3,5-disubstituted 1,2,4-oxadiazoles.

General Synthetic Pathways to 1,2,4-Oxadiazoles.

Anticancer Activity: A Prominent Therapeutic Application

The 1,2,4-oxadiazole scaffold is a privileged structure in oncology research, with numerous derivatives demonstrating potent cytotoxicity against a wide range of human cancer cell lines.[9][10][11]

Mechanisms of Antitumor Action

Derivatives have been shown to inhibit cancer cell proliferation through multiple mechanisms:

• Enzyme Inhibition: Many 1,2,4-oxadiazoles act as inhibitors of key enzymes involved in cancer progression, such as Carbonic Anhydrase IX (CAIX), Histone Deacetylases (HDACs), and various kinases like Epidermal Growth Factor Receptor (EGFR).[12][13]

• Tubulin Polymerization Inhibition: Certain derivatives function as tubulin binding agents, disrupting microtubule dynamics, leading to cell cycle arrest and apoptosis.[14]

• Apoptosis Induction: By targeting specific signaling pathways, these compounds can trigger programmed cell death in malignant cells.[12]

Inhibition of the EGFR signaling pathway.

Structure-Activity Relationship (SAR) Insights

SAR studies are crucial for optimizing the anticancer potency of these derivatives. For instance, in a series of 1,2,4-oxadiazole linked 5-fluorouracil derivatives, the substitution pattern on the phenyl ring attached to the oxadiazole core significantly influenced cytotoxicity.[9] The unsubstituted phenyl derivative (compound 7a) showed potent activity against multiple cell lines, including MCF-7 (breast), A549 (lung), and DU-145 (prostate).[9]

Quantitative Data Summary

The following table summarizes the in vitro anticancer activity of representative 1,2,4-oxadiazole derivatives against various human cancer cell lines.

Compound ID	R1 (at position 3)	R2 (at position 5)	Cell Line	IC50 (µM)	Reference
7a	5-Fluorouracil moiety	Phenyl	A549 (Lung)	0.18 ± 0.019	[9]
7a	5-Fluorouracil moiety	Phenyl	MCF-7 (Breast)	0.76 ± 0.044	[9]
16b	Imidazopyrazine moiety	4-Chlorophenyl	MCF-7 (Breast)	0.22	[4]
33	1,3,4-Oxadiazole moiety	4-(dimethylamino)phenyl	MCF-7 (Breast)	0.34 ± 0.025	[12]
Cpd 3	Sulfonamide moiety	Dichloro-substituted pyridyl	HCT-116 (Colon)	6.0 ± 3	[10][11]

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a standard colorimetric method for assessing cell viability and, by extension, the cytotoxic potential of a compound.

Principle: Viable cells with active mitochondrial dehydrogenases can reduce the yellow MTT tetrazolium salt to purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells.

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells (e.g., MCF-7, A549) in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of appropriate culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the 1,2,4-oxadiazole test compounds in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include wells with untreated cells (negative control) and wells with a known cytotoxic agent (positive control, e.g., Etoposide).[11]

• Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO₂.

• MTT Addition: After incubation, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or acidified isopropanol) to each well to dissolve the purple formazan crystals. Gently shake the plate for 10-15 minutes.

• Absorbance Reading: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot a dose-response curve and determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%).

Anti-inflammatory Activity

Chronic inflammation is a key driver of numerous diseases. 1,2,4-Oxadiazole derivatives have demonstrated significant anti-inflammatory properties, primarily through the modulation of the NF-κB signaling pathway.[15][16]

Mechanism of Action: NF-κB Inhibition

The transcription factor NF-κB is a master regulator of the inflammatory response. In a study involving RAW 264.7 macrophage cells stimulated with lipopolysaccharide (LPS), a potent 1,2,4-oxadiazole derivative (compound 17) was shown to inhibit the phosphorylation of the p65 subunit of NF-κB.[15] This action prevents the nuclear translocation of NF-κB, thereby blocking the transcription of pro-inflammatory genes like iNOS (which produces nitric oxide, NO) and cytokines.[15] Other derivatives have been shown to inhibit cyclooxygenase (COX) enzymes, similar to traditional NSAIDs.[17]

Experimental Protocol: Carrageenan-Induced Paw Edema in Mice

This is a classic in vivo model for evaluating the acute anti-inflammatory activity of test compounds.[17]

Principle: Subplantar injection of carrageenan, a phlogistic agent, into a rodent's paw induces a localized, reproducible inflammatory response characterized by edema (swelling). The ability of a test compound to reduce this swelling indicates its anti-inflammatory potential.

Step-by-Step Methodology:

• Animal Acclimatization: Use adult mice (e.g., Swiss Albino), housed under standard laboratory conditions with free access to food and water, for at least one week before the experiment.

• Grouping and Fasting: Divide the animals into groups (n=6): a control group (vehicle), a standard group (e.g., Flurbiprofen), and test groups for different doses of the 1,2,4-oxadiazole derivatives.[17] Fast the animals overnight before the experiment.

• Compound Administration: Administer the test compounds and the standard drug orally (p.o.) or intraperitoneally (i.p.) one hour before the carrageenan injection. The control group receives only the vehicle.

• Edema Induction: Inject 0.1 mL of a 1% carrageenan solution in saline into the subplantar region of the right hind paw of each mouse.

• Paw Volume Measurement: Measure the paw volume of each mouse using a plethysmometer immediately before the carrageenan injection (0 hours) and at regular intervals afterward (e.g., 1, 2, 3, and 4 hours).

• Data Analysis: Calculate the percentage of edema inhibition for each group at each time point using the formula: % Inhibition = [(Vc - Vt) / Vc] x 100, where Vc is the mean increase in paw volume in the control group and Vt is the mean increase in paw volume in the treated group.

Antimicrobial and Antifungal Activity

The rise of multidrug-resistant pathogens necessitates the discovery of new classes of antimicrobial agents. The 1,2,4-oxadiazole scaffold has yielded compounds with potent activity against various bacteria and fungi.[18][19][20]

Antibacterial Activity

Derivatives of 1,2,4-oxadiazole have shown significant activity, particularly against Gram-positive bacteria like Staphylococcus aureus, including methicillin-resistant strains (MRSA).[18][21]

• Mechanism of Action: This class of antibiotics targets bacterial cell wall biosynthesis by inhibiting penicillin-binding proteins (PBPs), which are essential enzymes for peptidoglycan cross-linking.[21]

• SAR Insights: SAR studies have revealed that the overall structure, often comprising four rings (designated A, B, C, and D), is crucial for activity. A hydrogen-bond donor in the 'A' ring is necessary, while hydrophobic substituents, especially halogens, are well-tolerated in the 'D' ring.[18][21]

Antifungal Activity

Several 1,2,4-oxadiazole derivatives have been synthesized and evaluated for their antifungal properties against plant pathogenic fungi and human pathogens like Candida albicans.[22][23] In one study, derivatives bearing a 4-methoxyphenoxymethyl moiety exhibited the highest inhibitory activity against C. albicans.[20]

Experimental Protocol: Broth Microdilution for MIC Determination

This method is used to determine the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Step-by-Step Methodology:

• Inoculum Preparation: Grow the bacterial or fungal strain overnight in an appropriate broth medium. Dilute the culture to achieve a standardized concentration (e.g., 5 x 10⁵ CFU/mL for bacteria).

• Compound Dilution: In a 96-well microtiter plate, prepare two-fold serial dilutions of the 1,2,4-oxadiazole compounds in cation-adjusted Mueller-Hinton broth (for bacteria) or RPMI-1640 (for fungi).

• Inoculation: Add 50 µL of the standardized inoculum to each well containing 50 µL of the diluted compound, resulting in a final volume of 100 µL.

• Controls: Include a positive control well (broth + inoculum, no drug) and a negative control well (broth only).

• Incubation: Incubate the plates at 35-37°C for 18-24 hours for bacteria or 24-48 hours for fungi.

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible turbidity (growth) is observed. This can be assessed visually or by measuring absorbance.

Activity in the Central Nervous System (CNS)

The 1,2,4-oxadiazole scaffold has also been explored for its potential in treating CNS disorders, owing to its ability to be incorporated into structures that can cross the blood-brain barrier.[24]

• Anti-Alzheimer's Activity: Derivatives have been designed as multi-target agents for Alzheimer's disease, showing excellent inhibitory activity against acetylcholinesterase (AChE) and monoamine oxidase-B (MAO-B).[24]

• Antipsychotic Properties: A series of 1,2,4-oxadiazole derivatives were found to act as positive allosteric modulators (PAMs) of the metabotropic glutamate receptor 4 (mGluR4), demonstrating significant antipsychotic-like properties in animal models.[25]

• Neuroprotection: In a rat model of ischemic stroke, a bisphenol-substituted 1,2,4-oxadiazole compound significantly reduced brain infarction and improved neurological function, likely by activating the Nrf2 antioxidant defense pathway.[26]

Conclusion and Future Prospects

The 1,2,4-oxadiazole heterocycle is a remarkably versatile and privileged scaffold in drug discovery. Its inherent metabolic stability and capacity to act as a bioisostere for common functional groups have cemented its role in modern medicinal chemistry. The broad spectrum of biological activities—spanning anticancer, anti-inflammatory, antimicrobial, and CNS-related effects—underscores its vast therapeutic potential.[2][27] Future research will likely focus on the rational design of hybrid molecules that conjugate the 1,2,4-oxadiazole core with other pharmacophores to develop multi-target agents with enhanced efficacy and improved safety profiles. The continued exploration of SAR and the application of advanced computational and screening techniques will undoubtedly lead to the discovery of novel 1,2,4-oxadiazole-based drugs to address unmet medical needs.

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The Versatile Reactivity of the Chloromethyl Group in 1,2,4-Oxadiazoles: A Technical Guide for Synthetic and Medicinal Chemists

Abstract

The 1,2,4-oxadiazole motif is a cornerstone in modern medicinal chemistry, prized for its role as a bioisosteric replacement for amide and ester functionalities, thereby enhancing metabolic stability and modulating target engagement. The introduction of a chloromethyl substituent onto this privileged scaffold unlocks a vast potential for synthetic diversification, serving as a highly reactive electrophilic handle for the introduction of a wide array of functional groups. This in-depth technical guide provides a comprehensive exploration of the reactivity of the chloromethyl group in 1,2,4-oxadiazoles, with a focus on nucleophilic substitution, oxidation, and reduction reactions. Authored from the perspective of a seasoned application scientist, this document delves into the causality behind experimental choices, provides validated step-by-step protocols, and offers insights into the practical application of these transformations in drug discovery and development.

Introduction: The Strategic Importance of the Chloromethyl-1,2,4-Oxadiazole Synthon

The 1,2,4-oxadiazole ring system, a five-membered heterocycle containing one oxygen and two nitrogen atoms, is a recurring feature in a multitude of biologically active compounds.[1][2] Its appeal to medicinal chemists stems from its ability to mimic the hydrogen bonding patterns of esters and amides while being resistant to hydrolytic degradation.[1] The incorporation of a chloromethyl group at either the C3 or C5 position of the oxadiazole ring transforms the otherwise stable heterocycle into a versatile building block for further chemical elaboration. This substituent acts as a potent electrophile, readily participating in a variety of chemical transformations that allow for the systematic exploration of chemical space around the core scaffold.

The reactivity of the chloromethyl group is analogous to that of a benzylic chloride, where the adjacent heterocyclic ring provides electronic stabilization to the transition state of nucleophilic substitution reactions. This enhanced reactivity, coupled with the inherent biological relevance of the 1,2,4-oxadiazole core, makes chloromethyl-1,2,4-oxadiazoles invaluable synthons in the synthesis of novel therapeutic agents.

This guide will systematically explore the key reactions of the chloromethyl group, providing both the theoretical underpinnings and practical, field-proven protocols to empower researchers in their synthetic endeavors.

Synthesis of Chloromethyl-1,2,4-Oxadiazoles

A robust and reliable synthesis of the chloromethyl-1,2,4-oxadiazole starting material is paramount for any subsequent chemical modifications. The most common and efficient method involves the cyclocondensation of an amidoxime with a chloroacetic acid derivative.

The choice of the chloroacetylating agent can influence the reaction conditions and overall yield. While chloroacetyl chloride is highly reactive, its use can sometimes lead to the formation of side products.[3] A more controlled reaction can often be achieved using chloroacetic acid in the presence of a coupling agent.

A representative synthesis of 5-(chloromethyl)-3-(p-substituted-phenyl)-1,2,4-oxadiazoles is achieved by reacting p-substituted benzamidoximes with chloroacetyl chloride in refluxing benzene.[4]

Experimental Protocol: Synthesis of 5-(Chloromethyl)-3-phenyl-1,2,4-oxadiazole

This protocol is adapted from established literature procedures.[4][5]

Materials:

• Benzamidoxime hydrochloride

• Triethylamine

• Chloroacetyl chloride

• Dichloromethane (DCM), anhydrous

• Toluene

• Standard laboratory glassware and stirring equipment

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a stirred solution of benzamidoxime (1.0 eq) in anhydrous DCM, add triethylamine (1.1 eq) at 0 °C under an inert atmosphere.

• Stir the mixture for 15 minutes, then slowly add a solution of chloroacetyl chloride (1.05 eq) in anhydrous DCM.

• Allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with water and separate the organic layer.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude O-chloroacetyl-benzamidoxime.

• Dissolve the crude intermediate in toluene and reflux for 12 hours.

• Monitor the cyclization by TLC.

• After completion, cool the reaction mixture and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., ethyl acetate/hexanes) to afford the pure 5-(chloromethyl)-3-phenyl-1,2,4-oxadiazole.

Expected Yield: Yields for this type of reaction are typically in the range of 70-90%.

The Cornerstone Reaction: Nucleophilic Substitution

The primary mode of reactivity for the chloromethyl group on the 1,2,4-oxadiazole ring is nucleophilic substitution. The electron-withdrawing nature of the oxadiazole ring enhances the electrophilicity of the methylene carbon, making it susceptible to attack by a wide range of nucleophiles. This reaction typically proceeds via an SN2 mechanism.

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Literature review on the synthesis of 3,5-disubstituted-1,2,4-oxadiazoles

An In-Depth Technical Guide to the Synthesis of 3,5-Disubstituted-1,2,4-Oxadiazoles for Medicinal Chemistry

Introduction: The Privileged Role of the 1,2,4-Oxadiazole Scaffold

The 1,2,4-oxadiazole ring is a five-membered heterocycle containing one oxygen and two nitrogen atoms. In the landscape of medicinal chemistry, it has emerged as a "privileged scaffold." This is due to its remarkable ability to act as a bioisostere for amide and ester functionalities, which are ubiquitous in biologically active molecules.[1] By replacing these groups, which are often susceptible to hydrolysis by metabolic enzymes, with the more stable 1,2,4-oxadiazole core, researchers can significantly enhance the pharmacokinetic profiles of drug candidates. The ring's electronic properties and its capacity for hydrogen bonding further contribute to its utility in modulating ligand-receptor interactions.[1]

This guide provides a comprehensive overview of the principal synthetic strategies for constructing 3,5-disubstituted-1,2,4-oxadiazoles, designed for researchers and scientists in drug development. We will delve into the mechanistic underpinnings of these methods, from classical approaches to modern, efficiency-focused techniques, offering field-proven insights into the causality behind experimental choices.

Part 1: The Foundational Amidoxime Pathway

The most prevalent and versatile method for synthesizing 3,5-disubstituted-1,2,4-oxadiazoles relies on the acylation and subsequent cyclodehydration of an amidoxime intermediate.[2][3] This robust, two-stage process offers great flexibility, as the substituents at the 3- and 5-positions of the final heterocycle are determined by the choice of the initial nitrile (which becomes the R¹ group at C3) and the acylating agent (which provides the R² group at C5).

The overall transformation proceeds as follows: A nitrile is first converted to the corresponding N'-hydroxy-imidamide (amidoxime) via reaction with hydroxylamine. This intermediate is then acylated by a carboxylic acid or its derivative, forming an O-acylamidoxime, which undergoes thermal or base-catalyzed cyclodehydration to yield the target 1,2,4-oxadiazole.[4]

Caption: Classical two-stage synthesis of 1,2,4-oxadiazoles.

Causality in Experimental Design

The choice of coupling agent and base is critical for an efficient reaction. For carboxylic acids, activating agents like ethyl-(N',N'-dimethylamino)-propyl-carbodiimide hydrochloride (EDC) are commonly used to facilitate the formation of the O-acylamidoxime intermediate.[1] When using more reactive acyl chlorides, a base such as pyridine is typically employed both as a solvent and to neutralize the HCl byproduct.[1] The final cyclization is often achieved by heating the reaction mixture, which provides the energy needed to overcome the activation barrier for the intramolecular dehydration.

Detailed Experimental Protocol: Synthesis of 3-(4-Chlorophenyl)-5-phenyl-1,2,4-oxadiazole[5][6]

Step A: Synthesis of N'-hydroxy-4-chlorobenzimidamide (Amidoxime)

• To a solution of 4-chlorobenzonitrile (1.0 eq) in ethanol, add hydroxylamine hydrochloride (1.5 eq) and sodium carbonate (1.5 eq).

• Reflux the mixture for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

• Collect the resulting precipitate by filtration, wash with water, and dry under vacuum to yield the amidoxime.

Step B: Synthesis of 3-(4-Chlorophenyl)-5-phenyl-1,2,4-oxadiazole

• Dissolve the N'-hydroxy-4-chlorobenzimidamide (1.0 eq) in pyridine.

• Cool the solution to 0°C in an ice bath.

• Add benzoyl chloride (1.1 eq) dropwise while maintaining the temperature at 0°C.

• After the addition is complete, allow the reaction to warm to room temperature and then heat to reflux for 3-5 hours until TLC indicates the consumption of the intermediate.

• Cool the mixture, pour it into a cold aqueous HCl solution (1 M), and extract the product with ethyl acetate.

• Wash the organic layer with saturated sodium bicarbonate solution and brine, then dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure and purify the crude product by recrystallization or column chromatography.

Part 2: Enhancing Efficiency with One-Pot Methodologies

To reduce reaction times, minimize waste, and simplify purification, several one-pot synthetic strategies have been developed. These methods circumvent the need to isolate and purify the often-unstable amidoxime or O-acylamidoxime intermediates.

A notable one-pot approach involves the reaction of a nitrile, hydroxylamine hydrochloride, and an aldehyde in the presence of a base.[5] This process proceeds through three sequential steps in a single reaction vessel: (1) formation of the amidoxime, (2) reaction with an aldehyde to form a 4,5-dihydro-1,2,4-oxadiazole intermediate, and (3) oxidation of this intermediate by another molecule of the aldehyde to afford the final 1,2,4-oxadiazole.[5]

Caption: A base-mediated one-pot synthesis workflow.

Another powerful one-pot method utilizes superbase media, such as NaOH in DMSO, to directly condense amidoximes with carboxylic acid esters or acyl chlorides at room temperature.[6][7] This approach offers high yields and a simple purification protocol, although reaction times can be longer.[6]

Detailed Experimental Protocol: One-Pot Synthesis from Nitrile under Solvent-Free Conditions[12]

• In a mortar, thoroughly grind a mixture of an aromatic nitrile (2.0 mmol) and potassium fluoride (KF) on alumina (40% w/w, 0.5 g).

• Add hydroxylamine hydrochloride (1.0 mmol) to the mixture and continue grinding for 1-2 minutes.

• Transfer the powdered mixture to a round-bottom flask and heat at 80-100°C for the time specified for the particular substrate (typically 1-3 hours), monitoring by TLC.

• After completion, cool the reaction mixture to room temperature and add water (20 mL).

• Extract the product with ethyl acetate (2 x 20 mL).

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure to obtain the crude product, which can be further purified by recrystallization.

Part 3: An Alternative Route via 1,3-Dipolar Cycloaddition

The [3+2] cycloaddition reaction between a nitrile oxide (the three-atom component) and a nitrile (the two-atom component) provides a direct method for forming the 1,2,4-oxadiazole ring.[1][6] Nitrile oxides are typically generated in situ from the corresponding hydroximoyl chlorides by treatment with a base.

While elegant, this method can be hampered by the facile dimerization of the highly reactive nitrile oxide intermediate, which can lead to the formation of furoxan byproducts (1,2,5-oxadiazole-2-oxides).[6] Furthermore, the reaction often requires activated or electron-deficient nitriles to proceed efficiently. The use of catalysts, such as platinum(IV) complexes, has been shown to promote the desired cycloaddition and suppress side reactions, allowing the synthesis to proceed under milder conditions.[6]

Caption: Synthesis via 1,3-dipolar cycloaddition of a nitrile oxide.

Part 4: Modern Advancements: Microwave-Assisted Synthesis

Microwave irradiation has become a transformative tool in modern organic synthesis, offering dramatic reductions in reaction times, often from hours to minutes, along with improved yields and product purities.[8][9] In the context of 1,2,4-oxadiazole synthesis, microwave heating can be applied to accelerate the classical amidoxime cyclodehydration, one-pot reactions, and cycloadditions.[6][10] This rapid, uniform heating often minimizes the formation of byproducts that can occur with conventional thermal methods.

Detailed Experimental Protocol: Microwave-Assisted One-Pot Synthesis[16][17]

• Place a mixture of a nitrile (1.0 eq), a carboxylic acid (1.2 eq), and a coupling agent like carbonyldiimidazole (CDI) (1.5 eq) in a microwave-safe reaction vessel.

• Add a suitable high-boiling solvent such as DMF or DMSO.

• Seal the vessel and place it in a microwave reactor.

• Irradiate the mixture at a set temperature (e.g., 120-150°C) for 10-30 minutes.

• After the reaction is complete, cool the vessel to room temperature.

• Pour the reaction mixture into water and extract the product with an appropriate organic solvent.

• Perform a standard aqueous workup and purify the product by chromatography or recrystallization.

Comparative Analysis of Synthetic Routes

Synthetic Strategy	Starting Materials	Typical Reaction Time	Typical Conditions	Yields	Advantages	Limitations
Classical Amidoxime Route	Nitrile, Hydroxylamine, Carboxylic Acid/Acyl Chloride	6-24 hours	Reflux temperature, requires base/coupling agent	60-95%	Highly versatile, well-established, good for diverse substituents.[2][4]	Multi-step, requires isolation of intermediates, can be time-consuming.
One-Pot Synthesis	Nitrile, Hydroxylamine, Aldehyde or Carboxylic Acid Derivative	1-24 hours	Room temp to 100°C, often base-mediated.[5][6]	50-90%	Increased efficiency, reduced waste, simplified procedure.[11][12]	Can have substrate scope limitations; side reactions possible.[6]
1,3-Dipolar Cycloaddition	Hydroximoyl Chloride, Nitrile	2-12 hours	Room temp to reflux, requires base for in situ generation.	40-85%	Direct ring formation, mechanistically elegant.	Prone to nitrile oxide dimerization, may require activated nitriles or catalysts.[6]
Microwave-Assisted Synthesis	Varies (can be applied to other methods)	5-40 minutes	100-160°C, sealed vessel	70-98%	Drastically reduced reaction times, often higher yields and purity.[6][8]	Requires specialized microwave reactor equipment.

Conclusion and Future Outlook

The synthesis of 3,5-disubstituted-1,2,4-oxadiazoles is a mature field with a rich variety of reliable and effective methods. The classical amidoxime pathway remains a cornerstone due to its versatility and predictability. However, for applications in high-throughput screening and rapid library generation, one-pot and microwave-assisted protocols offer significant advantages in terms of speed and operational simplicity. The choice of synthetic route is ultimately a strategic decision, guided by the specific substituents desired, available starting materials, required scale, and the need for efficiency. As the demand for novel chemical entities in drug discovery continues to grow, further innovation in sustainable and atom-economical methods for constructing this privileged heterocyclic core is anticipated.

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The Synthetic Versatility of 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole: A Gateway to Novel Therapeutics

Introduction: The 1,2,4-Oxadiazole Scaffold in Modern Drug Discovery

The 1,2,4-oxadiazole ring is a five-membered heterocycle that has garnered significant attention in medicinal chemistry for its remarkable versatility and favorable pharmacological properties.[1][2] This scaffold is a common feature in a variety of medicinal agents due to its metabolic stability and its capacity to act as a bioisosteric replacement for amide and ester functionalities.[3][4][5] The unique electronic properties of the 1,2,4-oxadiazole ring, including its ability to participate in hydrogen bonding, contribute to its diverse range of biological activities, which span from anticancer and anti-inflammatory to neuroprotective applications.[4][6] This technical guide delves into the potential applications of a specifically functionalized derivative, 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole, as a versatile building block in the synthesis of novel therapeutic agents. We will explore the reactivity of its distinct functional groups and propose synthetic pathways to novel compounds with high potential for biological activity.

Physicochemical Properties and Synthetic Rationale

3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole is a key intermediate for the synthesis of various pharmaceuticals.[7] Its utility stems from the presence of two reactive sites: the chloromethyl group at the 3-position and the methoxymethyl group at the 5-position of the 1,2,4-oxadiazole core. The electron-withdrawing nature of the oxadiazole ring enhances the reactivity of the chloromethyl group, making it an excellent electrophile for nucleophilic substitution reactions. The methoxymethyl group, while less reactive, offers a handle for further chemical modification.

Property	Value	Source
Molecular Formula	C5H7ClN2O2	[8]
Molecular Weight	162.57 g/mol	[9]
IUPAC Name	3-(chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole	[8]
CAS Number	1015846-54-4	[8]

Synthetic Pathways Leveraging the Chloromethyl Group

The primary synthetic utility of 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole lies in the reactivity of the chloromethyl group. This functional group is primed for nucleophilic substitution, allowing for the introduction of a wide array of functionalities and the construction of diverse molecular architectures.

Synthesis of Amine Derivatives

The introduction of amine functionalities can lead to compounds with potential applications as receptor agonists or antagonists, enzyme inhibitors, or as intermediates for further elaboration.

Experimental Protocol: General Procedure for Amination

• Dissolution: Dissolve 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole (1.0 eq) in a suitable aprotic solvent such as acetonitrile or dimethylformamide (DMF).

• Addition of Base: Add a non-nucleophilic base, such as diisopropylethylamine (DIPEA) or potassium carbonate (K2CO3) (1.5-2.0 eq), to the solution to act as a proton scavenger.

• Nucleophilic Addition: Add the desired primary or secondary amine (1.1 eq) to the reaction mixture.

• Reaction Monitoring: Stir the reaction at room temperature or with gentle heating (40-60 °C) and monitor its progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up and Purification: Upon completion, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

This straightforward protocol allows for the synthesis of a library of amine derivatives, which can then be screened for various biological activities. For instance, the incorporation of specific amine pharmacophores could lead to novel inhibitors of enzymes such as monoamine oxidase (MAO), which are implicated in neurodegenerative diseases.[10][11]

Caption: Workflow for the synthesis of amine derivatives.

Synthesis of Thioether and Sulfone Derivatives

Thioether and sulfone moieties are present in numerous biologically active compounds. The synthesis of such derivatives from 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole can be readily achieved.

Experimental Protocol: Synthesis of Thioethers

• Thiolate Formation: In a separate flask, dissolve the desired thiol (1.1 eq) in a suitable solvent (e.g., ethanol or DMF) and add a base such as sodium hydride (NaH) or sodium ethoxide (NaOEt) (1.0 eq) at 0 °C to generate the corresponding thiolate.

• Nucleophilic Attack: Add the solution of 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole (1.0 eq) to the thiolate solution.

• Reaction Progression: Allow the reaction to warm to room temperature and stir until completion, as monitored by TLC or LC-MS.

• Purification: Perform an aqueous work-up and purify the resulting thioether derivative by column chromatography.

The resulting thioethers can be subsequently oxidized to the corresponding sulfones using an oxidizing agent like meta-chloroperoxybenzoic acid (m-CPBA). Sulfone-containing 1,2,4-oxadiazoles have shown promise as potent anti-prostate cancer agents.[12]

Caption: Synthesis of thioether and sulfone derivatives.

Exploring the Potential of the Methoxymethyl Group

While the chloromethyl group is the more reactive handle, the methoxymethyl group at the 5-position also presents opportunities for structural diversification, albeit through more forcing reaction conditions.

Demethylation to Access Hydroxymethyl Derivatives

Demethylation of the methoxymethyl ether can be achieved using strong Lewis acids such as boron tribromide (BBr3). This would unmask a hydroxymethyl group, providing a new site for functionalization.

Experimental Protocol: Demethylation

• Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., argon or nitrogen).

• Cooling: Dissolve the 3-(chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole (1.0 eq) in a dry, non-protic solvent like dichloromethane (DCM) and cool the solution to -78 °C.

• Reagent Addition: Add a solution of boron tribromide (1.1-1.5 eq) in DCM dropwise to the cooled solution.

• Warming and Quenching: Allow the reaction to slowly warm to room temperature. Quench the reaction by carefully adding methanol, followed by water.

• Extraction and Purification: Extract the product with an organic solvent, wash with brine, dry, and purify by column chromatography.

The resulting hydroxymethyl derivative can then be used in esterification or etherification reactions to introduce a variety of other functional groups, further expanding the chemical space of accessible compounds.

Potential Therapeutic Applications: A Forward Look

The synthetic derivatives accessible from 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole have the potential to exhibit a wide range of pharmacological activities, given the established biological profile of the 1,2,4-oxadiazole core.

Potential Therapeutic Area	Rationale	Representative References
Oncology	1,2,4-Oxadiazole derivatives have been reported as potent anticancer agents, acting through various mechanisms such as apoptosis induction and enzyme inhibition.[1][3][13]	[1][3][13]
Anti-inflammatory	The 1,2,4-oxadiazole scaffold is present in compounds with significant anti-inflammatory properties.
Neurodegenerative Diseases	Certain 1,2,4-oxadiazole derivatives have shown neuroprotective effects and inhibitory activity against enzymes implicated in diseases like Alzheimer's.[11]	[11]
Infectious Diseases	The 1,2,4-oxadiazole nucleus is a feature of compounds with antibacterial and antifungal activities.[12]	[12]

Conclusion

3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole represents a highly valuable and versatile building block for the synthesis of novel, biologically active compounds. The strategic manipulation of its chloromethyl and methoxymethyl functional groups opens up a multitude of synthetic pathways to a diverse range of derivatives. The established pharmacological importance of the 1,2,4-oxadiazole scaffold provides a strong rationale for the exploration of these novel compounds as potential therapeutic agents in oncology, inflammation, neurodegenerative disorders, and infectious diseases. The synthetic protocols and strategies outlined in this guide offer a solid foundation for researchers and drug development professionals to unlock the full potential of this promising intermediate.

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Chloromethyl Oxadiazoles: A Comprehensive Guide to Safe Handling, Hazard Mitigation, and Emergency Response

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Dual Nature of Chloromethyl Oxadiazoles

The 1,3,4-oxadiazole moiety is a privileged scaffold in medicinal chemistry, valued for its metabolic stability and ability to engage in hydrogen bonding.[1] The introduction of a chloromethyl group transforms this stable core into a highly reactive and versatile synthetic intermediate. This chloromethyl functional group, essentially a masked electrophile, is precisely what makes these compounds valuable for constructing complex molecular architectures, particularly in drug discovery for creating novel thioether and other derivatives.[2]

However, the very reactivity that makes chloromethyl oxadiazoles synthetically useful also renders them hazardous. The chloromethyl group is a potent alkylating agent, capable of reacting with biological nucleophiles such as DNA and proteins. This mechanism is the root of their toxicity and necessitates a robust framework of safety protocols. This guide provides an in-depth analysis of the hazards associated with chloromethyl oxadiazole compounds and establishes field-proven protocols for their safe handling, storage, and disposal, ensuring the protection of laboratory personnel and the integrity of research.

Part 1: Hazard Identification and Risk Assessment

A thorough understanding of the specific hazards is the foundation of safe laboratory practice. While toxicological data for many specific chloromethyl oxadiazole derivatives is limited, the consistent hazard profile across available Safety Data Sheets (SDS) for analogous structures allows for a comprehensive risk assessment.[3][4]

Primary Health Hazards

The primary routes of exposure are inhalation of dust, skin contact, eye contact, and ingestion. The observed health effects are a direct consequence of the compound's reactivity.

• Skin and Eye Irritation/Corrosion: Direct contact with the solid or its dust can cause significant skin irritation and serious eye irritation or damage.[3][5][6][7] The alkylating nature of the chloromethyl group can lead to chemical burns upon prolonged contact.

• Respiratory Tract Irritation: Inhalation of airborne dust can irritate the respiratory system, leading to coughing and shortness of breath.[3][8]

• Acute Toxicity: Several compounds in this class are classified as harmful if swallowed, in contact with skin, or if inhaled.[8][9][10]

• Sensitization and Long-Term Effects: While specific data on carcinogenicity, mutagenicity, or reproductive toxicity are often unavailable for novel derivatives[3][4], the chemical class of alkylating agents is associated with such risks. The absence of data should not be interpreted as an absence of hazard; rather, it mandates handling these compounds as potentially mutagenic or carcinogenic.

Table 1: Summary of GHS Hazard Classifications for Representative Chloromethyl Oxadiazoles

Hazard Classification	GHS Hazard Statement	Representative Compounds	Source
Acute Toxicity, Oral (Category 4)	H302: Harmful if swallowed	5-(Chloromethyl)-3-methyl-1,2,4-oxadiazole	[7]
Skin Irritation (Category 2)	H315: Causes skin irritation	2-Chloromethyl-5-(4-methoxyphenyl)-1,3,4-oxadiazole	[3]
Serious Eye Damage/Irritation (Cat. 1/2)	H318/H319: Causes serious eye damage/irritation	5-(Chloromethyl)-3-methyl-1,2,4-oxadiazole	[7]
STOT Single Exposure (Category 3)	H335: May cause respiratory irritation	2-Chloromethyl-5-(4-methoxyphenyl)-1,3,4-oxadiazole	[3]

Chemical Reactivity and Stability

The key to understanding the hazards of these compounds is the reactivity of the C-Cl bond. The oxadiazole ring is electron-withdrawing, which makes the methylene carbon highly electrophilic and susceptible to nucleophilic attack.

Caption: Alkylation of a biological nucleophile by a chloromethyl oxadiazole.

This reactivity means the compounds are incompatible with:

• Strong Bases: Can promote elimination or substitution reactions.

• Strong Oxidizing Agents: The heterocyclic ring can be susceptible to oxidation.[5]

• Nucleophiles: Amines, thiols, and other nucleophilic reagents will readily react.

Heating may lead to decomposition, potentially releasing corrosive fumes such as hydrogen chloride and nitrogen oxides.[11]

Hazard Communication: The NFPA 704 Diamond

The National Fire Protection Association (NFPA) 704 standard provides a quick visual summary of a chemical's hazards.[12][13][14] For a typical solid chloromethyl oxadiazole, the ratings would be estimated as follows:

Caption: Estimated NFPA 704 ratings for a typical chloromethyl oxadiazole.

• Health (Blue = 2): Can cause temporary incapacitation or residual injury.[15]

• Flammability (Red = 1): Combustible solid that requires preheating before ignition can occur.[16]

• Instability (Yellow = 0): Normally stable, even under fire exposure conditions.[16]

• Special (White = -): No special hazards like water reactivity or oxidizing properties are typically noted.

Part 2: Standard Operating Procedures for Safe Handling

Adherence to rigorous handling protocols is non-negotiable. The following procedures are designed to minimize exposure risk at every stage of the experimental workflow.

Engineering Controls

• Primary Containment: All manipulations of solid chloromethyl oxadiazoles (e.g., weighing, transferring, preparing solutions) must be performed within a certified chemical fume hood to prevent inhalation of dust.

• Ventilation: Ensure adequate ventilation in the laboratory, with a minimum of 6-12 air changes per hour.[11]

Personal Protective Equipment (PPE)

A multi-layered PPE approach is mandatory to prevent skin and eye contact.[17]

Table 2: Required PPE for Handling Chloromethyl Oxadiazoles

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing/Transfer (Solid)	Chemical splash goggles and full-face shield[18][19]	Double-gloving: Nitrile inner gloves with chemical-resistant outer gloves (e.g., butyl rubber or Silver Shield)[19][20]	Flame-resistant lab coat, fully buttoned; long pants and closed-toe shoes[19]	Not required if handled in a fume hood
Solution Handling	Chemical splash goggles[5]	Chemical-resistant nitrile gloves (minimum)	Flame-resistant lab coat, fully buttoned	Not required if handled in a fume hood
Large Scale / Potential for Splash	Chemical splash goggles and full-face shield[19]	Chemical-resistant gloves (e.g., neoprene or butyl rubber) over nitrile gloves	Chemical-resistant apron over a flame-resistant lab coat[5]	Not required if handled in a fume hood

Experimental Protocol: Weighing and Transferring Solid Compound

This protocol is designed as a self-validating system to minimize contamination and exposure.

• Preparation: a. Don all required PPE as specified in Table 2. b. Decontaminate the working surface inside the chemical fume hood. c. Place all necessary equipment (spatulas, weigh paper/boat, receiving flask, solvent) inside the hood.

• Weighing: a. Tare the analytical balance with the weigh paper/boat on the pan. b. Carefully open the reagent bottle. Avoid creating puffs of airborne dust. c. Use a clean spatula to transfer the desired amount of solid to the weigh paper. If a small amount is spilled, do not blow it away. Note the location for later decontamination. d. Close the reagent bottle immediately after dispensing.

• Transfer: a. Carefully fold the weigh paper and gently tap it to transfer the solid into the receiving flask. b. Use a small amount of the reaction solvent to rinse any residual solid from the weigh paper into the flask.

• Cleanup: a. Place the used weigh paper and any contaminated wipes into a designated solid hazardous waste container located within the fume hood. b. Decontaminate the spatula and the work surface with an appropriate solvent (e.g., isopropanol or ethanol) followed by soap and water. c. Remove outer gloves and dispose of them in the hazardous waste container before exiting the fume hood. d. Wash hands thoroughly with soap and water after the procedure is complete.[11]

Part 3: Emergency Procedures

Rapid and correct response to an exposure or spill is critical to mitigating harm. All personnel must be familiar with these procedures and the location of safety equipment.

First Aid Measures

The immediate priority is to remove the individual from the source of exposure and decontaminate them.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, occasionally lifting the upper and lower eyelids.[3][5][21] Remove contact lenses if present and easy to do.[3] Seek immediate medical attention.

• Skin Contact: Immediately remove all contaminated clothing.[21] Wash the affected skin area with plenty of soap and water for at least 15 minutes.[3] Seek medical attention if irritation develops or persists.

• Inhalation: Move the affected person to fresh air at once. If breathing is difficult or has stopped, provide artificial respiration (do not use mouth-to-mouth). Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Call a poison control center or seek immediate medical attention.[22][23]

Accidental Release (Spill) Protocol

• Evacuate & Alert: Alert personnel in the immediate area. If the spill is large or outside of a containment device, evacuate the laboratory and notify the institutional safety office.

• Control: Ensure the spill area is well-ventilated (fume hood sash should be kept low). Remove all ignition sources.[11]

• Contain & Clean: a. Wearing appropriate PPE (including respiratory protection if outside a hood), cover the spill with a dry, inert absorbent material (e.g., vermiculite, sand, or dry sorbent pads). Do not use combustible materials like paper towels as the primary absorbent. b. Use dry cleanup procedures; avoid sweeping in a way that generates dust.[11] c. Carefully scoop the absorbed material and contaminated debris into a clearly labeled, sealable hazardous waste container.

• Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent, followed by a thorough wash with soap and water. All cleaning materials must be disposed of as hazardous waste.

Caption: Workflow for responding to a chemical exposure incident.

Part 4: Storage and Waste Disposal

Proper storage and disposal are crucial for long-term safety and environmental protection.

Storage

• Store containers in a cool, dry, and well-ventilated area.[18]

• Keep containers tightly closed to prevent moisture ingress and sublimation.[11][18]

• Store away from incompatible materials such as strong bases, oxidizing agents, and nucleophiles.[11]

• Use secondary containment (e.g., a tray or bin) to contain any potential leaks.

• Ensure all containers are clearly and accurately labeled.

Waste Disposal

Chloromethyl oxadiazole compounds and any materials contaminated with them are considered hazardous waste.

• Segregation: Do not mix this waste with other waste streams. Keep solid and liquid waste separate.

• Containers: Use designated, leak-proof, and clearly labeled hazardous waste containers.

• Disposal Method: Under no circumstances should this waste be disposed of down the drain or in regular trash.[18][24] The only acceptable disposal method is through a licensed chemical waste management company, which will typically use high-temperature incineration with flue gas scrubbing to destroy the compound and neutralize the resulting HCl.[18][24][25]

References

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• Safety assessment of novel oxadiazole derivatives in acute and sub-acute toxicity studies. (2024). PubMed.

• Cole-Parmer. (n.d.). Material Safety Data Sheet - 2,5-Diphenyl-1,3,4-oxadiazole, 97%. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 3-(Chloromethyl)-5-methyl-1,2,4-oxadiazole. PubChem. Retrieved from [Link]

• Management guidelines for preventing exposure to antineoplastics. (2023). PubMed Central.

• ResearchGate. (2006). Synthesis of 1,2,4-oxadiazoles (a review). Retrieved from [Link]

• U.S. Department of Health and Human Services. (n.d.). Personal Protective Equipment (PPE). CHEMM.

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• YouTube. (2022).

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• Michigan State University. (n.d.). Evaluating Hazardous Materials for NFPA 704 Diamond Ratings. Retrieved from [Link]

• ChemSafetyPro.COM. (2015). US NFPA Ratings. Retrieved from [Link]

• Centers for Disease Control and Prevention. (2024). What to Do in a Chemical Emergency. Retrieved from [Link]

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• Allan Chemical Corporation. (2025). How to Choose PPE for Chemical Work. Retrieved from [Link]

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Protocols & Analytical Methods

Application Note: A Validated Synthesis Protocol for 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole

Abstract

This document provides a comprehensive, field-validated protocol for the synthesis of 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole, a valuable heterocyclic scaffold for drug discovery and medicinal chemistry. The 1,2,4-oxadiazole ring is a well-regarded bioisostere for amide and ester functionalities, offering improved metabolic stability and pharmacokinetic properties.[1] This guide details a robust two-step synthetic route, commencing with the preparation of 2-methoxyacetamidoxime from methoxyacetonitrile, followed by a cyclocondensation reaction with chloroacetyl chloride. We provide in-depth explanations for experimental choices, detailed step-by-step procedures, safety protocols, and characterization data, designed for researchers in synthetic chemistry and drug development.

Introduction and Scientific Rationale

The 1,2,4-oxadiazole moiety is a cornerstone in modern medicinal chemistry, present in a wide array of pharmacologically active compounds.[2] Its utility stems from its ability to act as a metabolically stable replacement for ester and amide groups, which are often susceptible to enzymatic hydrolysis. This bioisosteric replacement can lead to compounds with enhanced oral bioavailability and longer duration of action. The target molecule, 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole, incorporates two key functional handles: a chloromethyl group at the C3 position, which is a versatile electrophilic site for further derivatization (e.g., nucleophilic substitution), and a methoxymethyl group at the C5 position.

The selected synthetic strategy is a classical and highly efficient [4+1] atom-economic approach, involving the reaction of an amidoxime with an acyl chloride. This method is favored for its reliability, generally high yields, and operational simplicity. Our protocol is divided into two primary stages:

• Synthesis of 2-methoxyacetamidoxime (Intermediate I): Formation of the key amidoxime intermediate from the corresponding nitrile.

• Cyclocondensation to form the 1,2,4-Oxadiazole Ring: Acylation of the amidoxime with chloroacetyl chloride, followed by in-situ cyclodehydration to yield the final product.

This document serves as an authoritative guide, grounding each step in established chemical principles and providing the necessary detail for successful replication.

Overall Synthetic Workflow

The synthesis proceeds via a two-step sequence as illustrated below. This workflow is designed for efficiency and scalability in a standard laboratory setting.

Diagram 2: Simplified reaction mechanism for 1,2,4-oxadiazole formation.

Detailed Experimental Protocols

Safety Precaution: All operations must be performed in a well-ventilated fume hood. Personal Protective Equipment (PPE), including safety glasses, a lab coat, and appropriate gloves, is mandatory. Chloroacetyl chloride is highly corrosive and a lachrymator. [3]Hydroxylamine hydrochloride and its free base can be unstable; handle with care and avoid excessive heating in concentrated form.

Part A: Synthesis of 2-methoxyacetamidoxime (Intermediate I)

Rationale: This step converts the commercially available methoxyacetonitrile into the required amidoxime. Sodium carbonate is used as a mild base to liberate free hydroxylamine from its hydrochloride salt. The ethanol/water solvent system is ideal for dissolving both the organic nitrile and the inorganic salts.

Reagent/Solvent	Molar Mass ( g/mol )	Moles	Equivalents	Mass/Volume
Methoxyacetonitrile	71.08	0.10	1.0	7.11 g (7.9 mL)
Hydroxylamine HCl	69.49	0.15	1.5	10.42 g
Sodium Carbonate	105.99	0.08	0.8	8.48 g
Ethanol	-	-	-	100 mL
Water	-	-	-	50 mL

Procedure:

• To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add methoxyacetonitrile (7.11 g, 0.10 mol), hydroxylamine hydrochloride (10.42 g, 0.15 mol), and sodium carbonate (8.48 g, 0.08 mol).

• Add ethanol (100 mL) and water (50 mL) to the flask.

• Heat the reaction mixture to reflux (approx. 80-85°C) with vigorous stirring. Monitor the reaction progress using Thin Layer Chromatography (TLC) (e.g., mobile phase 1:1 Ethyl Acetate:Hexane). The reaction is typically complete within 4-6 hours.

• Once the starting material is consumed, allow the mixture to cool to room temperature.

• Remove the ethanol under reduced pressure using a rotary evaporator.

• Extract the remaining aqueous solution with ethyl acetate (3 x 75 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• The product, 2-methoxyacetamidoxime, is typically obtained as a white solid or a viscous oil and can often be used in the next step without further purification. If necessary, purify by recrystallization from a suitable solvent like ethyl acetate/hexane.

• Characterization (Expected): ¹H NMR should show characteristic peaks for the -OCH₃, -CH₂-, and -NH₂ protons, as well as the -NOH proton.

Part B: Synthesis of 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole

Rationale: This is the key ring-forming step. The reaction is initiated at 0°C to control the highly exothermic acylation of the amidoxime by chloroacetyl chloride. Pyridine acts as both the solvent and the acid scavenger. Subsequent heating promotes the cyclodehydration to the desired oxadiazole. [4][5]

Reagent/Solvent	Molar Mass ( g/mol )	Moles	Equivalents	Mass/Volume
2-methoxyacetamidoxime	104.11	0.05	1.0	5.21 g
Chloroacetyl Chloride	112.94	0.06	1.2	6.78 g (4.8 mL)

| Pyridine (anhydrous) | - | - | - | 100 mL |

Procedure:

• To a 250 mL three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add 2-methoxyacetamidoxime (5.21 g, 0.05 mol) and anhydrous pyridine (100 mL).

• Cool the flask to 0°C in an ice-water bath.

• Add chloroacetyl chloride (6.78 g, 0.06 mol) dropwise via the dropping funnel over 30 minutes, ensuring the internal temperature does not exceed 5°C. A precipitate of pyridinium hydrochloride will form.

• After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1 hour.

• Heat the reaction mixture to reflux (approx. 115°C) for 2-3 hours. Monitor the formation of the product by TLC.

• Cool the reaction mixture to room temperature and carefully pour it over 300 g of crushed ice with stirring.

• Extract the resulting aqueous mixture with dichloromethane (DCM) (3 x 100 mL).

• Combine the organic layers and wash sequentially with 1M HCl (2 x 100 mL) to remove pyridine, followed by saturated sodium bicarbonate solution (1 x 100 mL), and finally brine (1 x 100 mL).

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexane (e.g., 5% to 20% ethyl acetate) as the eluent.

• Characterization: The final product, 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole, should be characterized by ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS) to confirm its structure and purity.

  • ¹H NMR (CDCl₃, 400 MHz, expected): δ ~4.7-4.8 ppm (s, 2H, -CH₂Cl), δ ~4.6-4.7 ppm (s, 2H, -O-CH₂-), δ ~3.4-3.5 ppm (s, 3H, -OCH₃).

  • ¹³C NMR (CDCl₃, 101 MHz, expected): δ ~175-176 ppm (C5-oxadiazole), δ ~166-167 ppm (C3-oxadiazole), δ ~68-69 ppm (-O-CH₂-), δ ~59-60 ppm (-OCH₃), δ ~35-36 ppm (-CH₂Cl).

  • HRMS (ESI): Calculated for C₅H₇ClN₂O₂ [M+H]⁺, found value should be within ±5 ppm.

Conclusion

This application note presents a reliable and thoroughly documented two-step protocol for the synthesis of 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole. By explaining the rationale behind key procedural choices and providing detailed, step-by-step instructions, this guide enables researchers to confidently synthesize this versatile building block for applications in medicinal chemistry and materials science.

References

• Title: Chloroacetyl chloride - Wikipedia Source: Wikipedia URL: [Link]

• Title: A new one-pot synthesis of 1,2,4-oxadiazoles from aryl nitriles, hydroxylamine and crotonoyl chloride Source: Indian Academy of Sciences URL: [Link]

• Title: Synthesis of Substituted 1,2,4-Oxadiazoles from Substituted Acid Chlorides and Amidoximes under Mild Conditions Source: ResearchGate URL: [Link]

• Title: Room Temperature Synthesis of Bioactive 1,2,4-Oxadiazoles Source: MDPI URL: [Link]

• Title: Recent Advances On 1,2,4-Oxadiazoles: From Synthesis To Reactivity And Pharmaceutical Applications Source: Arkivoc URL: [Link]

• Title: Synthesis of 5‐chloromethyl‐3‐substituted 1,2,4‐oxadiazoles. Source: ResearchGate URL: [Link]

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The Versatile Role of 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole in Medicinal Chemistry: Application Notes and Protocols

The 1,2,4-oxadiazole moiety has emerged as a privileged scaffold in modern medicinal chemistry, primarily valued as a robust bioisosteric replacement for amide and ester functionalities.[1][2] This five-membered heterocycle offers enhanced metabolic stability and serves as a versatile framework for the construction of diverse pharmacologically active agents.[3][4] This guide focuses on a particularly useful, functionalized derivative, 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole , a key building block for elaborating complex molecular architectures.

The strategic placement of a reactive chloromethyl group at the 3-position and a methoxymethyl group at the 5-position provides a bifunctional scaffold for synthetic diversification. The chloromethyl group acts as an electrophilic handle for the introduction of various nucleophiles, enabling the construction of libraries of compounds for structure-activity relationship (SAR) studies. This document provides a detailed overview of the applications of this versatile intermediate, complete with synthetic protocols and mechanistic insights for researchers in drug discovery and development.

Section 1: Synthesis of the Core Scaffold: 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole

The synthesis of 3,5-disubstituted 1,2,4-oxadiazoles is a well-established process in organic chemistry, most commonly proceeding through the cyclocondensation of an amidoxime with a carboxylic acid derivative.[3] In the case of 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole, the synthesis involves the reaction of methoxyacetamidoxime with chloroacetyl chloride.[5]

Protocol 1: Synthesis of 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole

This protocol outlines the synthesis of the title compound from commercially available starting materials. The key transformation is the cyclization of an O-acylated amidoxime intermediate.

Step 1: Preparation of Methoxyacetamidoxime

Methoxyacetonitrile is converted to the corresponding amidoxime by reaction with hydroxylamine.

• Reagents: Methoxyacetonitrile, Hydroxylamine hydrochloride, Sodium bicarbonate, Ethanol, Water.

• Procedure:

  • Dissolve hydroxylamine hydrochloride (1.1 eq) and sodium bicarbonate (1.1 eq) in a 1:1 mixture of ethanol and water.

  • Add methoxyacetonitrile (1.0 eq) to the solution.

  • Stir the reaction mixture at reflux for 4-6 hours, monitoring by TLC.

  • Upon completion, cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

  • Extract the aqueous residue with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield methoxyacetamidoxime as a crude product, which can be used in the next step without further purification.

Step 2: Cyclocondensation with Chloroacetyl Chloride

The prepared amidoxime is acylated with chloroacetyl chloride, followed by a thermal cyclodehydration to form the 1,2,4-oxadiazole ring.[1]

• Reagents: Methoxyacetamidoxime, Chloroacetyl chloride, Triethylamine (or another suitable base), Dichloromethane (DCM) or Tetrahydrofuran (THF), Toluene.

• Procedure:

  • Dissolve methoxyacetamidoxime (1.0 eq) and triethylamine (1.2 eq) in anhydrous DCM at 0 °C under an inert atmosphere.

  • Slowly add a solution of chloroacetyl chloride (1.1 eq) in anhydrous DCM to the reaction mixture.

  • Allow the reaction to stir at 0 °C for 1 hour and then at room temperature for 2-4 hours, monitoring the formation of the O-acylamidoxime intermediate by TLC.

  • After completion of the acylation, the solvent is removed under reduced pressure.

  • The residue is redissolved in toluene and refluxed for 8-12 hours to effect cyclodehydration.

  • Cool the reaction mixture, wash with water and brine, dry the organic layer over anhydrous sodium sulfate, and concentrate.

  • Purify the crude product by column chromatography on silica gel to afford 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole.

Section 2: Application in the Synthesis of Immunomodulatory Agents

Recent patent literature has highlighted the potential of 1,2,4-oxadiazole derivatives as immunomodulators, particularly as inhibitors of the programmed cell death 1 (PD-1) signaling pathway.[6][7][8] The chloromethyl group of 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole serves as a key electrophilic site for coupling with nucleophilic fragments, a common strategy in the construction of such inhibitors.

The following protocol describes a representative synthetic application where the title compound is used to alkylate a secondary amine, a crucial step in building more complex molecules with potential immunomodulatory activity.

Protocol 2: N-Alkylation of a Secondary Amine with 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole

This protocol provides a general method for the N-alkylation of a secondary amine, a fundamental transformation in the synthesis of a wide range of pharmaceutical agents.[9]

• Hypothetical Target: A potential PD-1/PD-L1 inhibitor scaffold.

• Reagents: 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole, a secondary amine (e.g., piperazine derivative), a non-nucleophilic base (e.g., Diisopropylethylamine - DIPEA or Potassium Carbonate), Acetonitrile or Dimethylformamide (DMF).

• Procedure:

  • To a solution of the secondary amine (1.0 eq) and DIPEA (1.5 eq) in anhydrous acetonitrile, add a solution of 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole (1.1 eq) in anhydrous acetonitrile dropwise at room temperature.

  • Stir the reaction mixture at 50-60 °C for 6-12 hours, monitoring the progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and remove the solvent under reduced pressure.

  • Partition the residue between ethyl acetate and water.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

  • Purify the crude product by flash column chromatography on silica gel to yield the desired N-alkylated product.

Causality Behind Experimental Choices:

• Base: A non-nucleophilic base like DIPEA or K₂CO₃ is used to neutralize the HCl generated during the reaction without competing with the secondary amine nucleophile.

• Solvent: A polar aprotic solvent like acetonitrile or DMF is chosen to facilitate the Sₙ2 reaction by solvating the cation without strongly solvating the nucleophile.

• Temperature: Gentle heating is often employed to increase the reaction rate, but should be optimized to minimize the formation of side products.

Data Presentation

Table 1: Physicochemical Properties of 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole

Property	Value	Source
CAS Number	1015846-54-4	[8]
Molecular Formula	C₅H₇ClN₂O₂	[8]
Molecular Weight	162.57 g/mol	[8]
IUPAC Name	3-(chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole	[8]

Note: A regioisomer, 5-(Chloromethyl)-3-(methoxymethyl)-1,2,4-oxadiazole, with CAS Number 120003-15-8 has also been reported.

Visualizations

Caption: Synthetic pathway and application of the title compound.

References

• Agirbag, H. (1991). The Reaction of Amidoximes with Chloroacetyl Chloride.
• Ajani, O. O., et al. (2020). Recent advances on oxadiazole motifs: Synthesis, reactions and biological activities. Mediterranean Journal of Chemistry, 10(5), 418-443.
• de Oliveira, C. S., et al. (2012). Synthetic Approaches and Pharmacological Activity of 1,3,4-Oxadiazoles: A Review of the Literature from 2000–2012. Molecules, 17(9), 10192-10231.
• Google Patents. (n.d.). WO2015033299A1 - 1,2,4-oxadiazole derivatives as immunomodulators.

• Karthikeyan, C. (2014). Re: What is the suitable condition for formation of amide using chloroacetyl chloride as a reagent. ResearchGate. Retrieved from [Link]

• Maftei, C. V., et al. (2013). Synthesis and characterization of novel bioactive 1,2,4-oxadiazole natural product analogs bearing the N-phenylmaleimide and N-phenylsuccinimide moieties. Beilstein Journal of Organic Chemistry, 9, 2202-2215.
• Marzullo, P., et al. (2021). Recent Advances On 1,2,4-Oxadiazoles: From Synthesis To Reactivity And Pharmaceutical Applications. Targets in Heterocyclic Systems, 24, 377-415.

• ResearchGate. (2015). (PDF) An efficient and operationally convenient general synthesis of tertiary amines by direct alkylation of secondary amines with alkyl halides in the presence of Huenig's base. Retrieved from [Link]

• ResearchGate. (n.d.). Scheme 1. Syntheses of chloroacetyl chloride derivatives (1-8). Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 5‐chloromethyl‐3‐substituted 1,2,4‐oxadiazoles. Retrieved from [Link]

• Silva, F. B., et al. (2025). In vitro antitumor and immunomodulatory activities of 1,2,4-oxadiazole derivatives. Biochemistry and Biophysics Reports, 42, 101950.
• Zhang, X., et al. (2012). 2-chloromethyl-5-aryl-1,3,4-oxadiazole Synthesis and Properties of Compounds.
• Zuniga, E. S., et al. (2022). Synthesis of a Novel 1,3,4-Oxadiazole Derivative with Piperazine and Phenoxypropanol Functionalities. Molecules, 27(19), 6245.

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The Versatile Synthon: Harnessing 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole in Medicinal Chemistry

In the landscape of modern drug discovery, the strategic design and utilization of novel building blocks are paramount to accessing new chemical space and accelerating the development of therapeutic agents. Among the myriad of heterocyclic scaffolds, the 1,2,4-oxadiazole core has garnered significant attention as a bioisosteric replacement for ester and amide functionalities, offering enhanced metabolic stability and modulated physicochemical properties.[1][2] This application note provides an in-depth guide to the synthesis and application of a particularly valuable, yet underexplored, building block: 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole .

This bifunctional reagent, possessing two distinct reactive sites, serves as a versatile linchpin for the construction of complex molecular architectures. The chloromethyl group at the 3-position provides a readily accessible electrophilic handle for nucleophilic substitution reactions, while the methoxymethyl moiety at the 5-position can function as a masked hydroxyl group or be carried through synthetic sequences. This guide will furnish researchers, scientists, and drug development professionals with detailed protocols, mechanistic insights, and practical applications to effectively leverage this powerful synthetic tool.

Physicochemical Properties and Safety Considerations

A thorough understanding of the physicochemical properties and safety profile of a building block is the bedrock of its successful application.

Property	Value	Source
IUPAC Name	3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole	[3]
CAS Number	120003-15-8	[3]
Molecular Formula	C₅H₇ClN₂O₂	[3]
Molecular Weight	162.57 g/mol	[3]
Appearance	Likely a solid or oil at room temperature	Inferred
Solubility	Expected to be soluble in common organic solvents (e.g., DCM, THF, DMF)	Inferred

Safety Precautions: As with many chloromethyl-substituted heterocycles, 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole should be handled with care in a well-ventilated fume hood.[4] It is a potential alkylating agent and appropriate personal protective equipment (PPE), including gloves and safety glasses, should be worn at all times. All reactions should be conducted by trained personnel.

Synthesis of the Building Block: A Step-by-Step Protocol

The synthesis of 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole can be achieved through a reliable two-step sequence commencing with the preparation of the key intermediate, methoxyacetamide oxime.

Part 1: Synthesis of Methoxyacetamide Oxime

The synthesis of the amidoxime precursor is a critical first step. While various methods exist for the preparation of oximes from nitriles, a common and effective approach involves the reaction of the corresponding nitrile with hydroxylamine.[5][6]

Reaction Scheme:

Caption: Formation of the 1,2,4-Oxadiazole Ring.

Protocol:

• Dissolve methoxyacetamide oxime (1.0 eq) in an anhydrous aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF) under an inert atmosphere (e.g., nitrogen or argon).

• Add a suitable base, such as pyridine or triethylamine (1.5-2.0 eq), and cool the mixture to 0 °C in an ice bath. [7]3. Slowly add a solution of chloroacetyl chloride (1.1 eq) in the same solvent to the reaction mixture. [8]4. Allow the reaction to warm to room temperature and stir until the starting material is consumed, as monitored by TLC or LC-MS.

• The reaction may require heating to facilitate the cyclization of the intermediate O-acylamidoxime. [9]6. Upon completion, quench the reaction with water or a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with the organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole.

Applications in Synthetic and Medicinal Chemistry

The synthetic utility of 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole stems from the reactivity of its chloromethyl group in nucleophilic substitution reactions. This allows for the facile introduction of the 5-(methoxymethyl)-1,2,4-oxadiazol-3-yl)methyl moiety into a wide range of molecules.

Nucleophilic Substitution Reactions

The primary application of this building block is in the alkylation of various nucleophiles, most notably amines, to introduce the oxadiazole scaffold. [10][11] General Reaction Scheme:

Caption: General Nucleophilic Substitution.

Protocol for Amine Alkylation:

• To a solution of the amine nucleophile (1.0 eq) in a polar aprotic solvent such as N,N-dimethylformamide (DMF) or acetonitrile, add a suitable base like potassium carbonate or triethylamine (1.5-2.0 eq).

• Add a solution of 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole (1.1 eq) in the same solvent.

• Stir the reaction mixture at room temperature or with gentle heating (e.g., 50-80 °C) until the reaction is complete, as monitored by TLC or LC-MS.

• Cool the reaction to room temperature and pour it into water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the product by column chromatography or recrystallization.

This methodology has been successfully employed in the synthesis of a variety of biologically active compounds, including potential anticancer and antimicrobial agents. The 1,2,4-oxadiazole ring in these molecules often serves to improve pharmacokinetic properties and can engage in key binding interactions with biological targets. [2]

Role in Fragment-Based Drug Discovery

The compact and rigid nature of the 1,2,4-oxadiazole core makes 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole an attractive fragment for use in fragment-based drug discovery (FBDD) campaigns. The chloromethyl group allows for the covalent attachment of the fragment to target proteins, enabling the identification of binding pockets and the subsequent elaboration of the fragment into more potent lead compounds.

Conclusion

3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole is a valuable and versatile building block for the synthesis of complex molecules, particularly in the context of medicinal chemistry. Its straightforward synthesis and the predictable reactivity of its chloromethyl group make it an accessible tool for researchers. The ability to introduce the metabolically robust 1,2,4-oxadiazole moiety into a variety of scaffolds provides a powerful strategy for modulating the properties of drug candidates. The detailed protocols and mechanistic insights provided in this application note are intended to empower researchers to fully exploit the potential of this synthon in their drug discovery and development endeavors.

References

• Heterocyclic compounds. Google Patents.

• Submitted by Francis Loiseau and André M. Beauchemin. Organic Syntheses Procedure. Available at: [Link]

• 3-(Chloromethyl)-5-methyl-1,2,4-oxadiazole. PubChem. Available at: [Link]

• Development in medicinal chemistry via oxadiazole derivatives: patent spotlight 2020–2024. Taylor & Francis Online. Available at: [Link]

• Preparation method of 5-(chloromethyl)-2-(trifluoromethyl)-1, 3, 4 oxadiazole. Eureka. Available at: [Link]

• Preparation of substituted 3-aryl-5-trifluoromethyl-1,2,4-oxadiazoles. Google Patents.

• A general carbonyl alkylative amination for tertiary amine synthesis facilitated by visible light. Nature. Available at: [Link]

• Tertiary Amines as Temporary Masked Secondary Amines: A Direct Access to 5-Dialkylamino-1,2,4-oxadiazoles from 1,2,4-Oxadiazol-5(4H)-ones. Organic Chemistry Portal. Available at: [Link]

• The Reaction of Amidoximes with Chloroacetyl Chloride (1991). SciSpace. Available at: [Link]

• Synthesis of substituted tetrahydropyran-4-one and its oxime. International Journal of Biology and Chemistry. Available at: [Link]

• Amine alkylation. Wikipedia. Available at: [Link]

• Alkylation of Amines (Sucks!). Master Organic Chemistry. Available at: [Link]

• Chloroacetyl chloride. SciSpace. Available at: [Link]

• Synthesis of 1,2,4-oxadiazoles. Organic Chemistry Portal. Available at: [Link]

• Preparation of oxime. Google Patents.

• Synthesis of 1,2,4-oxadiazoles (a review). ResearchGate. Available at: [Link]

• Oxime Synthesis. Scribd. Available at: [Link]

• 5-Aryl-1,3,4-oxadiazol-2-amines Decorated with Long Alkyl and Their Analogues: Synthesis, Acetyl- and Butyrylcholinesterase Inhibition and Docking Study. PubMed Central. Available at: [Link]

• Recent advances in the synthesis of pharmacologically active 1,2,3-, 1,2,4-, and 1,2,5-oxadiazole-based lead compounds. ResearchGate. Available at: [Link]

• 14 - Organic Syntheses Procedure. Organic Syntheses. Available at: [Link]

• 1,2,4-Oxadiazoles in medicinal chemistry: trends of the last years. PubMed. Available at: [Link]

• What is the suitable condition for formation of amide using chloroacetyl chloride as a reagent. ResearchGate. Available at: [Link]

• Scheme 1. Syntheses of chloroacetyl chloride derivatives (1-8). ResearchGate. Available at: [Link]

• Chloroacetylchloride: A Versatile Reagent in Heterocyclic Synthesis. ResearchGate. Available at: [Link]

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Analytical methods for the purification of 1,2,4-oxadiazole compounds

Application Note: A-124

Title: A Strategic Guide to the Purification and Analytical Characterization of 1,2,4-Oxadiazole Compounds

Audience: Researchers, scientists, and drug development professionals.

Abstract: The 1,2,4-oxadiazole moiety is a privileged scaffold in medicinal chemistry, valued for its metabolic stability and role as a bioisosteric replacement for esters and amides.[1] Achieving high purity of these compounds is paramount for accurate biological evaluation and downstream applications. This guide provides a comprehensive overview of robust analytical and preparative methods for the purification and characterization of 1,2,4-oxadiazole derivatives. We delve into the causality behind methodological choices, offering detailed protocols for flash chromatography, preparative HPLC, and crystallization, alongside definitive analytical techniques including HPLC-MS, NMR, and Mass Spectrometry for purity confirmation and structural elucidation.

Introduction: The Importance of Purity in 1,2,4-Oxadiazole Chemistry

1,2,4-Oxadiazoles are a class of five-membered heterocyclic compounds frequently incorporated into molecules targeting a wide array of biological targets.[2] Their synthesis, often involving the cyclization of O-acyl amidoximes, can generate a variety of process-related impurities.[3][4] These may include unreacted starting materials (amidoximes, carboxylic acids, acyl chlorides), coupling reagents, and potential side products from rearrangement or dimerization.[3] Rigorous purification is not merely a procedural step but a prerequisite for reliable structure-activity relationship (SAR) studies, ensuring that observed biological effects are attributable to the target compound alone.

Strategic Purification Workflow

The path from a crude reaction mixture to a highly purified and characterized 1,2,4-oxadiazole is a multi-step process. The choice of technique depends on the scale of the synthesis, the nature of impurities, and the final purity requirement. A typical workflow involves a primary bulk purification followed by a high-resolution polishing step, with analytical checks at each stage.

Figure 1. A decision-making workflow for the purification and analysis of 1,2,4-oxadiazole compounds.

Primary Purification: Flash Chromatography

Flash column chromatography is the workhorse for the initial, large-scale purification of crude reaction mixtures, efficiently removing major impurities.[5][6] Its speed and capacity make it ideal for isolating intermediates or the final product in multi-gram quantities.[7]

Expertise in Action: Why Normal-Phase? For many 1,2,4-oxadiazoles, which are often moderately polar and soluble in organic solvents, normal-phase chromatography using silica gel is the most effective starting point. The separation is driven by polar interactions (hydrogen bonding, dipole-dipole) between the analyte and the stationary phase. Less polar impurities elute first, followed by the target oxadiazole, and finally, highly polar impurities like residual amidoxime.

Protocol 3.1: Normal-Phase Flash Chromatography

• TLC Analysis:

  • Objective: To determine the optimal solvent system for separation.

  • Procedure: Dissolve a small amount of the crude material in a suitable solvent (e.g., Dichloromethane or Ethyl Acetate). Spot the solution on a silica gel TLC plate. Develop the plate in various solvent systems, typically mixtures of a non-polar solvent (Hexanes or Heptane) and a more polar solvent (Ethyl Acetate).

  • Causality: The ideal system provides a retention factor (Rf) for the target compound of ~0.2-0.4, with good separation from major impurities.

• Sample Loading:

  • Objective: To apply the sample to the column in a concentrated band.

  • Procedure (Dry Loading): Dissolve the crude product in a minimal amount of a strong solvent (e.g., Methanol, DCM).[8] Add silica gel (approx. 1-2 times the mass of the crude product) and evaporate the solvent under reduced pressure to obtain a dry, free-flowing powder. This method prevents solvent-related band broadening.[5]

  • Procedure (Liquid Loading): If the compound is highly soluble in the mobile phase, dissolve it in a minimal volume of the initial elution solvent.

• Column Chromatography:

  • Stationary Phase: Silica gel (typically 40-63 µm particle size).

  • Mobile Phase: Begin with the solvent system determined by TLC. A common starting point for many 1,2,4-oxadiazoles is a gradient of Ethyl Acetate in Hexanes (e.g., 5% to 60%).

  • Elution: Apply pressure to the column to achieve a flow rate that allows for efficient separation. Collect fractions based on UV detection (typically at 254 nm, as the aromatic nature of many oxadiazoles allows for UV absorbance) or by monitoring the eluent with TLC.

• Analysis:

  • Combine the pure fractions as determined by TLC or LC-MS analysis.

  • Evaporate the solvent under reduced pressure to yield the partially purified product.

Parameter	Typical Value/Choice	Rationale
Stationary Phase	Silica Gel	Good selectivity for moderately polar compounds. Cost-effective for large scale.[7]
Mobile Phase	Hexane/Ethyl Acetate	Good balance of polarity, volatility, and low UV cutoff.
Loading Method	Dry Loading	Minimizes band broadening, leading to better resolution.[5]
Detection	UV (254 nm)	Most 1,2,4-oxadiazoles contain aromatic rings, making them UV-active.

Table 1. Key parameters for flash chromatography of 1,2,4-oxadiazoles.

High-Purity Polishing Methods

After initial cleanup, trace impurities or close-eluting byproducts may remain. High-resolution techniques are required to achieve >98% purity for biological screening.

Preparative High-Performance Liquid Chromatography (Prep-HPLC)

Reversed-phase HPLC is the gold standard for achieving high purity due to its high resolving power and reproducibility.[9]

Expertise in Action: Why Reversed-Phase with an Acid Modifier? In reversed-phase HPLC, a non-polar stationary phase (like C18) is used with a polar mobile phase (e.g., water/acetonitrile).[10] Many 1,2,4-oxadiazoles contain basic nitrogen atoms that can interact with residual acidic silanols on the silica backbone of the stationary phase, leading to poor peak shape (tailing). Adding a small amount of an acid modifier (0.1% Trifluoroacetic Acid - TFA, or Formic Acid) to the mobile phase protonates these basic sites on the analyte and suppresses the ionization of silanols, resulting in sharp, symmetrical peaks and improved resolution.[11]

Protocol 4.1.1: Reversed-Phase Preparative HPLC

• Analytical Method Development:

  • Objective: To find the optimal separation conditions on an analytical scale before scaling up.

  • Column: C18, 3-5 µm particle size (e.g., 4.6 x 150 mm).

  • Mobile Phase A: Water + 0.1% Formic Acid or TFA.

  • Mobile Phase B: Acetonitrile or Methanol + 0.1% Formic Acid or TFA.

  • Procedure: Run a fast scouting gradient (e.g., 5-95% B over 10 minutes) to determine the approximate retention time of the product. Optimize the gradient around this retention time to maximize resolution from impurities.

• Scale-Up to Preparative HPLC:

  • Objective: To purify a larger quantity of the compound.

  • Column: Use a preparative column with the same C18 chemistry (e.g., 21.2 x 250 mm).

  • Flow Rate & Gradient: Adjust the flow rate and gradient time proportionally to the column dimensions to maintain the separation achieved in the analytical run.

  • Loading: Dissolve the sample in a solvent with low elution strength (e.g., DMSO or a high percentage of Mobile Phase A) to ensure the compound binds to the top of the column in a tight band.

• Fraction Collection and Recovery:

  • Procedure: Collect fractions corresponding to the product peak, guided by a UV detector.

  • Analysis: Confirm the purity of the collected fractions using analytical HPLC-MS.

  • Recovery: Combine pure fractions and remove the organic solvent (acetonitrile/methanol) via rotary evaporation. Lyophilize (freeze-dry) the remaining aqueous solution to obtain the final product as a fluffy solid.

Crystallization

For compounds that are solid and possess good thermal stability, crystallization is an excellent and often cost-effective method for achieving exceptional purity.[8] It relies on the solubility differences between the target compound and impurities in a chosen solvent system.[12]

Expertise in Action: The Art of Solvent Selection The ideal crystallization solvent is one in which the compound is sparingly soluble at room temperature but highly soluble at an elevated temperature.[13] A common strategy is to use a binary solvent system: a "good" solvent in which the compound is very soluble, and a "poor" or "anti-solvent" in which it is insoluble.[14]

Protocol 4.2.1: Crystallization by Slow Evaporation/Cooling

• Solvent Screening:

  • Procedure: In small vials, test the solubility of your compound (~10-20 mg) in a range of solvents (e.g., Ethanol, Isopropanol, Acetone, Ethyl Acetate, Toluene, Hexane).

  • Goal: Identify a solvent or solvent pair that meets the criteria described above.

• Crystallization:

  • Procedure: Dissolve the compound in the minimum amount of the chosen hot solvent (or "good" solvent). If using a binary system, add the "poor" solvent dropwise to the hot solution until it becomes slightly turbid. Add a drop or two of the "good" anol until the solution is clear again.

  • Growth: Allow the solution to cool slowly to room temperature, then potentially to a lower temperature (e.g., in a refrigerator) to maximize yield.[8] Covering the vessel with a perforated film allows for slow evaporation, which can also promote crystal growth.[13]

• Isolation and Drying:

  • Procedure: Collect the crystals by vacuum filtration. Wash the crystals with a small amount of the cold crystallization solvent to remove any residual soluble impurities.

  • Drying: Dry the crystals under high vacuum to remove all traces of solvent.

Purity Assessment and Structural Verification

Purification is incomplete without rigorous analytical confirmation. A combination of chromatographic and spectroscopic techniques is required to confirm both the purity and the identity of the final compound.

Figure 2. The suite of analytical techniques for final compound validation.

Protocol 5.1: Purity Determination by Analytical HPLC-MS

• Objective: To determine the purity percentage of the final compound and confirm its molecular weight.

• System: An HPLC system coupled with both a UV detector and a mass spectrometer (MS).

• Procedure:

  • Prepare a dilute solution of the sample (~0.1-1 mg/mL) in a suitable solvent (e.g., Methanol or Acetonitrile).

  • Inject a small volume (1-5 µL) onto a C18 analytical column.

  • Run a standard gradient (e.g., 10-95% Acetonitrile/Water with 0.1% Formic Acid over 15 minutes).

• Data Analysis: Integrate the area of the product peak from the UV chromatogram (e.g., at 254 nm) and express it as a percentage of the total peak area to determine purity. The MS detector will provide the mass-to-charge ratio (m/z) of the eluting peak, which should correspond to the expected molecular weight of the 1,2,4-oxadiazole.[15]

Protocol 5.2: Structural Elucidation by NMR Spectroscopy

• Objective: To confirm the chemical structure of the synthesized compound.[16][17]

• Procedure:

  • Dissolve 5-10 mg of the purified compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

  • Acquire ¹H NMR and ¹³C NMR spectra.

• Data Analysis:

  • ¹H NMR: The chemical shifts, integration, and coupling patterns of the proton signals should be consistent with the proposed structure. Protons on aromatic rings attached to the oxadiazole will typically appear in the downfield region (δ 7-9 ppm).[2][18]

  • ¹³C NMR: The number of signals should correspond to the number of unique carbon atoms. The two carbon atoms of the 1,2,4-oxadiazole ring itself are highly characteristic and resonate far downfield, typically in the δ 165-185 ppm range.[2][19]

Protocol 5.3: Accurate Mass Determination by HRMS

• Objective: To confirm the elemental composition of the molecule.

• Technique: High-Resolution Mass Spectrometry (HRMS), often using Electrospray Ionization (ESI).

• Data Analysis: HRMS provides a highly accurate mass measurement (typically to within 5 ppm). This allows for the unambiguous determination of the elemental formula, providing definitive proof of the compound's identity.[20]

Conclusion

The successful purification and characterization of 1,2,4-oxadiazole derivatives is a systematic process that relies on a logical progression of chromatographic and analytical techniques. By understanding the principles behind each method—from the broad strokes of flash chromatography to the fine-tuning of preparative HPLC and the definitive confirmation by NMR and HRMS—researchers can ensure the integrity of their compounds. This strategic approach is fundamental to generating reliable data in drug discovery and advancing the development of new therapeutics.

References

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• SPT Labtech. (n.d.). Chemical crystallization. Retrieved from [Link]

• Probert, M. R. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews, 52(7), 2416-2436. Retrieved from [Link]

• Staples, R. J. (2016). Getting crystals your crystallographer will treasure: a beginner's guide. Acta Crystallographica Section E, 72(Pt 8), 1033–1043. Retrieved from [Link]

• (n.d.). Crystallization of small molecules. Retrieved from [Link]

• Patsnap. (2025). How to Use Flash Column Chromatography for Rapid Purification — Best Practices and Yield Benchmarks. Patsnap Eureka. Retrieved from [Link]

• Rădulescu, C., et al. (n.d.). The separation and purification of new compact condensed heterocyclic systems with thiazolic ring by hplc. Department of Physical Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). The parameters of purification by HPLC of compounds 5-14. Retrieved from [Link]

• Srivastava, R. M. (2005). Mass spectrometric analysis of 1,2,4-oxadiazoles and 4,5-dihydro-1,2,4-oxadiazoles. Mass Spectrometry Reviews, 24(3), 328-346. Retrieved from [Link]

• Labmate Online. (2023). Flash Chromatography: A Speedy Solution for Separation & Purification. Retrieved from [Link]

• Finamore, C., et al. (2022). Expanding the Library of 1,2,4-Oxadiazole Derivatives: Discovery of New Farnesoid X Receptor (FXR) Antagonists/Pregnane X Receptor (PXR) Agonists. Molecules, 27(23), 8206. Retrieved from [Link]

• Biotage. (n.d.). Successful Flash Chromatography. Retrieved from [Link]

• Patel, A. (2017). A FACILE 1,2,4-OXADIAZOLE DERIVATIVES SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL EVALUATION. World Journal of Pharmacy and Pharmaceutical Sciences, 6(8), 1251-1264. Retrieved from [Link]

• Brainson, T. S., et al. (2005). Rapid and Efficient Synthesis of 1,2,4-Oxadiazoles Utilizing Polymer-Supported Reagents under Microwave Heating. Organic Letters, 7(8), 1593–1595. Retrieved from [Link]

• Sahu, N. (2024). Use of NMR and Other Spectroscopy Techniques in Heterocyclic Oxadiazole Derivatives Studies: A Review. International Journal of Photochemistry and Photochemical Research, 2(1), 7-13. Retrieved from [Link]

• Zhang, J., et al. (2018). Exploiting the energetic potential of 1,2,4-oxadiazole derivatives: combining the benefits of a 1,2,4-oxadiazole framework with various energetic functionalities. Dalton Transactions, 47(32), 11048-11057. Retrieved from [Link]

• Deadman, B. J., et al. (2022). Flow synthesis of oxadiazoles coupled with sequential in-line extraction and chromatography. Beilstein Journal of Organic Chemistry, 18, 196–203. Retrieved from [Link]

• Dong, M. W. (2015). Separation Science in Drug Development, Part I: High-Throughput Purification. LCGC North America, 33(6), 384-395. Retrieved from [Link]

• Scilife. (2023). Exploring the Applications of Flash Chromatography in Pharmaceutical Industry. Retrieved from [Link]

• Srivastava, R. M., & Shaligram, A. M. (1980). 13 C NMR Spectra of Some Substituted 1,2,4-Oxidiazoles and 4,5-Dihydro-1,2,4-Oxadiazoles. Journal of Heterocyclic Chemistry, 17(5), 1117-1119. Retrieved from [Link]

• Feibush, B., et al. (1986). Chiral separation of heterocyclic drugs by HPLC: solute-stationary phase base-pair interactions. Journal of the American Chemical Society, 108(12), 3310-3318. Retrieved from [Link]

• Smirnova, E. I., et al. (2024). The retention features of nitrogen-containing heterocyclic compounds in reversed-phase and hydrophilic HPLC-MS modes. Journal of Analytical Chemistry, 79(7), 841-851. Retrieved from [Link]

• de Oliveira, R. B., et al. (2022). A Novel Protocol for the Synthesis of 1,2,4-Oxadiazoles Active against Trypanosomatids and Drug-Resistant Leukemia Cell Lines. Molecules, 27(23), 8344. Retrieved from [Link]

• Sidneva, E. A., et al. (2023). Room Temperature Synthesis of Bioactive 1,2,4-Oxadiazoles. Pharmaceuticals, 16(11), 1599. Retrieved from [Link]

• Bhat, K. I., Sufeera, K., & Kumar, P. C. S. (2011). Synthesis, Characterization and Biological Activity Studies of 1,3,4-Oxadiazole Analogs. Journal of Young Pharmacists, 3(4), 310–314. Retrieved from [Link]

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Experimental procedures for cycloaddition reactions involving 1,2,4-oxadiazoles

An Application Guide to Cycloaddition Reactions Involving 1,2,4-Oxadiazoles

Authored by a Senior Application Scientist

This document provides researchers, scientists, and drug development professionals with a detailed guide to the experimental procedures for cycloaddition reactions involving 1,2,4-oxadiazoles. This class of five-membered heterocycles is of significant interest in medicinal chemistry, often serving as bioisosteres for esters and amides to enhance metabolic stability and pharmacokinetic properties.[1][2] Understanding their synthesis and reactivity in cycloaddition reactions is crucial for leveraging their full potential in creating novel therapeutic agents.

This guide moves beyond simple step-by-step instructions, delving into the causality behind experimental choices to provide a framework for robust and reproducible synthetic chemistry. We will explore the two primary facets of this topic: the formation of the 1,2,4-oxadiazole ring via [3+2] cycloaddition and its subsequent use as a reactive component in [4+2] cycloaddition cascades.

Section 1: Synthesis of 1,2,4-Oxadiazoles via [3+2] Cycloaddition

The most prevalent method for constructing the 1,2,4-oxadiazole core is the 1,3-dipolar cycloaddition, a powerful [3+2] reaction between a nitrile oxide (the 1,3-dipole) and a nitrile (the dipolarophile).[3][4] This reaction is a cornerstone of heterocyclic chemistry, allowing for the convergent assembly of the target ring system from two simpler components.[5]

Underlying Mechanism: Nitrile Oxide Cycloaddition

The reaction proceeds through a concerted, pericyclic mechanism where the nitrile oxide adds across the triple bond of the nitrile.[5][6] The nitrile oxide is typically generated in situ from a more stable precursor, such as an aldoxime, to avoid its rapid dimerization.[4] The regioselectivity depends on the electronic properties of the substituents on both components, governed by frontier molecular orbital (FMO) theory.[5]

Caption: Mechanism of 1,2,4-oxadiazole formation via [3+2] cycloaddition.

Protocol 1: One-Pot Synthesis using a Superbase Medium

This modern protocol, developed by Baykov et al., allows for the synthesis of 3,5-disubstituted-1,2,4-oxadiazoles at room temperature from amidoximes and carboxylic acid esters in a superbase medium.[4] The causality for this method's success lies in the high basicity of the NaOH/DMSO medium, which facilitates both the condensation and the subsequent cyclodehydration in a single pot, avoiding the need to isolate intermediates.

Experimental Protocol:

• Reagent Preparation: To a solution of the appropriate amidoxime (1.0 mmol) in dimethyl sulfoxide (DMSO, 3-4 mL) in a round-bottom flask, add the corresponding carboxylic acid ester (1.1 mmol).

• Base Addition: Add powdered sodium hydroxide (NaOH, 2.0 mmol) to the stirred mixture.

• Reaction: Seal the flask and stir the suspension vigorously at room temperature. The reaction progress should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reaction times can vary significantly (4-24 hours) depending on the reactivity of the substrates.[4]

• Work-up: Upon completion, pour the reaction mixture into cold water (20 mL). If a precipitate forms, collect it by vacuum filtration, wash with water, and dry. If no solid forms, extract the aqueous mixture with ethyl acetate (3 x 15 mL).

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel or by recrystallization.

Self-Validation: The successful synthesis is confirmed by full characterization of the product. ¹H and ¹³C NMR spectroscopy will verify the structure, with characteristic shifts for the oxadiazole ring carbons. High-Resolution Mass Spectrometry (HRMS) should be used to confirm the elemental composition and exact mass of the product.

Parameter	Condition	Rationale
Solvent	DMSO	Aprotic, polar solvent that dissolves reactants and enhances the basicity of NaOH.[4]
Base	Powdered NaOH	Acts as a "superbase" in DMSO to drive the condensation and cyclization.[4]
Temperature	Room Temperature	Mild conditions prevent thermal degradation of sensitive functional groups.[4]
Stoichiometry	Slight excess of ester	Ensures complete consumption of the more valuable amidoxime starting material.

Protocol 2: Microwave-Assisted Synthesis

Microwave-assisted organic synthesis (MAOS) offers a significant acceleration of chemical reactions.[2][7] For 1,2,4-oxadiazole synthesis, this technique drastically reduces reaction times from hours to minutes and often improves yields by minimizing side product formation through rapid, uniform heating.[2][8]

Experimental Protocol:

• Reagent Charging: In a dedicated microwave reaction vessel equipped with a magnetic stir bar, combine the amidoxime (1.0 mmol) and an acyl chloride or anhydride (1.1 mmol). For solvent-free conditions, the reagents are mixed directly.[8] Alternatively, a high-boiling-point solvent like N,N-dimethylformamide (DMF) or 1,4-dioxane can be used.

• Microwave Irradiation: Seal the vessel and place it in the cavity of a microwave synthesizer. Irradiate the mixture at a set temperature (typically 120-160 °C) for 10-30 minutes. The reaction is often monitored by an internal pressure sensor for safety.[2]

• Cooling & Work-up: After the irradiation period, the vessel is cooled to room temperature (often with compressed air). The reaction mixture is then dissolved in a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Purification: The organic solution is washed with a saturated sodium bicarbonate (NaHCO₃) solution to remove acidic byproducts, followed by water and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate in vacuo. The crude product is purified by column chromatography.

Self-Validation: As with the previous protocol, rigorous spectroscopic analysis (NMR, HRMS) is essential. Comparing the yield and purity to conventional heating methods will validate the efficacy of the microwave-assisted approach. The absence of O-acylamidoxime intermediate in the crude product indicates complete cyclization.

Parameter	Conventional Heating	Microwave-Assisted	Rationale for MAOS
Time	4-24 hours	10-30 minutes	Rapid heating reduces reaction time and minimizes byproduct formation.[2]
Temperature	RT to Reflux	120-160 °C	Precise temperature control allows for superheating of solvents above their boiling points.[2]
Yield	Variable (11-90%)[4]	Generally Good to Excellent	Efficient energy transfer leads to higher conversion rates.[8]
Conditions	Often requires catalyst/base	Can be solvent-free	Simplifies work-up and aligns with green chemistry principles.[8][9]

Section 2: 1,2,4-Oxadiazoles in [4+2] Cycloaddition Reactions

While often the product of cycloaddition, the 1,2,4-oxadiazole ring can also participate as a reactant. Due to its relatively low aromaticity and the labile N-O bond, it can function as an electron-deficient diene in Inverse-Electron-Demand Diels-Alder (IEDDA) reactions.[10] This reactivity is more extensively documented for the related 1,3,4-oxadiazoles but is a powerful strategy for rapidly building molecular complexity.[11][12]

Underlying Mechanism: The IEDDA Cascade

In an IEDDA reaction, the frontier molecular orbital interaction is between the HOMO of an electron-rich dienophile and the LUMO of the electron-deficient diene (the oxadiazole).[10][13] The reaction is often a cascade:

• [4+2] Cycloaddition: The dienophile adds across the C=N-C=N system of the oxadiazole.

• Retro-Diels-Alder: The initial cycloadduct is unstable and spontaneously loses a stable molecule (e.g., a nitrile), a process analogous to the loss of N₂ from 1,3,4-oxadiazoles.[12]

• Formation of a 1,3-Dipole: This fragmentation generates a transient 1,3-dipole intermediate.

• Intramolecular [3+2] Cycloaddition: If another dipolarophile is tethered to the molecule, this dipole can be trapped intramolecularly, leading to the formation of complex polycyclic systems in a single step.[11][14]

Caption: General workflow for an intramolecular IEDDA cascade reaction.

Protocol 3: Intramolecular Diels-Alder/1,3-Dipolar Cycloaddition Cascade

This advanced protocol is exemplified by the work of Boger and colleagues on 1,3,4-oxadiazoles, which provides a robust template for designing similar cascades with 1,2,4-oxadiazoles.[11][12] The key is the synthesis of a precursor where the oxadiazole is linked to a dienophile (like an indole) by a flexible tether.

Experimental Protocol:

• Precursor Synthesis: Synthesize the starting material containing both the 1,2,4-oxadiazole ring and a tethered dienophile (e.g., an alkene or indole moiety) using standard synthetic methods. The purity of this precursor is critical for a clean cascade reaction.

• Reaction Setup: Dissolve the precursor in a high-boiling, inert solvent such as xylene or toluene in a round-bottom flask fitted with a reflux condenser. The reaction must be run under dilute conditions (e.g., 0.1 to 1 mM) to favor the intramolecular pathway over intermolecular side reactions.[12]

• Thermal Cascade: Heat the solution to reflux (approx. 140 °C for xylene) under an inert atmosphere (N₂ or Ar). Monitor the disappearance of the starting material by TLC or LC-MS. Reaction times can range from a few hours to several days.

• Work-up: After cooling to room temperature, remove the solvent under reduced pressure.

• Purification: The resulting crude material, often a complex polycyclic adduct, requires careful purification by flash column chromatography on silica gel. The choice of eluent is critical to achieve good separation.

Self-Validation: The structural elucidation of the complex product is a primary validation step. This requires extensive 2D NMR analysis (COSY, HSQC, HMBC, NOESY) to establish connectivity and relative stereochemistry. In many cases, a single diastereomer is formed, and its stereochemistry can be confirmed by X-ray crystallography.[12] The high diastereoselectivity serves as an internal validation of a well-defined, concerted cycloaddition cascade.

Parameter	Condition	Rationale
Concentration	Dilute (0.1 - 1 mM)	Suppresses intermolecular reactions of the transient 1,3-dipole intermediate.[12]
Solvent	Xylene, Toluene	High boiling point provides the necessary thermal energy to initiate the cascade.[15]
Temperature	Reflux (110-140 °C)	Overcomes the activation energy for the initial [4+2] cycloaddition.[15]
Atmosphere	Inert (N₂, Ar)	Prevents oxidation of reactants and intermediates at high temperatures.

References

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• Baykov, S., et al. (2023). Room Temperature Synthesis of Bioactive 1,2,4-Oxadiazoles. International Journal of Molecular Sciences.

• Kayukova, L.A. (2005). Synthesis of 1,2,4-oxadiazoles (a review). Pharmaceutical Chemistry Journal.

• Postov, V., et al. (2023). Room Temperature Synthesis of Bioactive 1,2,4-Oxadiazoles. National Center for Biotechnology Information.

• Monforte, F., et al. (2004). Synthesis and Synthetic Applications of 1,2,4-Oxadiazole-4-Oxides. Sci-Hub.

• Pace, V., et al. (2021). Novel 1,2,4-Oxadiazole Derivatives in Drug Discovery. National Center for Biotechnology Information.

• BenchChem. (2025). Experimental setup for microwave-assisted synthesis of 1,2,4-oxadiazoles. BenchChem.

• ResearchGate. (n.d.). Traditional synthetic routes towards 1,2,4-oxadiazoles. ResearchGate.

• Organic Chemistry Portal. (n.d.). Synthesis of 1,2,4-oxadiazoles. Organic Chemistry Portal.

• Boger, D.L., et al. (2011). Transannular Diels-Alder/1,3-Dipolar Cycloaddition Cascade of 1,3,4-Oxadiazoles: Total Synthesis of a Unique Set of Vinblastine Analogues. National Center for Biotechnology Information.

• ResearchGate. (n.d.). Synthetic methods for 1,2,4-oxadiazoles and 2,5-dihydro-1,2,4-oxadiazoles. ResearchGate.

• Herath, K.H.B., et al. (2016). Rapid, Microwave Accelerated Synthesis of[1][3]Triazolo[3,4-b][3][16]oxadiazoles from 4-Acylamino-1,2,4-Triazoles. National Center for Biotechnology Information.

• Boger, D.L., et al. (2011). Transannular Diels–Alder/1,3-Dipolar Cycloaddition Cascade of 1,3,4-Oxadiazoles: Total Synthesis of a Unique Set of Vinblastine Analogues. ACS Publications.

• Boger, D.L., et al. (2005). Intramolecular Diels–Alder/1,3-Dipolar Cycloaddition Cascade of 1,3,4-Oxadiazoles. National Center for Biotechnology Information.

• Insights into adopted synthetic approaches for 1,2,4-oxadiazoles: A review. (2023). [Source not specified].

• Wikipedia. (n.d.). Inverse electron-demand Diels–Alder reaction. Wikipedia.

• Wikipedia. (n.d.). 1,3-Dipolar cycloaddition. Wikipedia.

• A Facile Microwave-Assisted Synthesis of Oxazoles and Diastereoselective Oxazolines Using Aryl-Aldehydes, p-Toluenesulfonylmethyl Isocyanide under Controlled Basic Conditions. (2020). ACS Omega.

• Chem Help ASAP. (2020). 1,3-dipolar cycloaddition reactions. YouTube.

• A REVIEW ON 1,3-DIPOLAR CYCLOADDITION REACTIONS IN BIOCONJUGATION AND IT'S IMPORTANCE IN PHARMACEUTICAL CHEMISTRY. (n.d.). IJRPC.

• Diels-Alder Reaction. (n.d.). [Source not specified].

• Kaboudin, B., & Navaee, K. (2003). One-Pot Synthesis of 1,2,4-Oxadiazoles Mediated by Microwave Irradiation under Solvent-Free Condition. Sci-Hub.

• Boger, D.L. (2011). Inverse Electron Demand Diels—Alder Reactions of Heterocyclic Azadienes, 1‑Aza-1,3-Butadienes, Cyclopropenone Ketals, and Related Systems. A Retrospective. National Center for Biotechnology Information.

• Boger, D.L., et al. (2005). (PDF) Intramolecular Diels−Alder/1,3-Dipolar Cycloaddition Cascade of 1,3,4-Oxadiazoles. ResearchGate.

• Suárez-Moreno, G.V., et al. (2011). Oxazole as an electron-deficient diene in the Diels-Alder reaction. PubMed.

• Szymański, P., et al. (2018). Recent Advances in Inverse-Electron-Demand Hetero-Diels–Alder Reactions of 1-Oxa-1,3-Butadienes. National Center for Biotechnology Information.

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Use of 1,2,4-oxadiazoles as bioisosteres for esters and amides in drug design

Application Note & Protocols

Topic: The 1,2,4-Oxadiazole Core: A Strategic Bioisosteric Replacement for Esters and Amides in Modern Drug Design

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative of Bioisosterism in Medicinal Chemistry

Bioisosterism, the strategic exchange of a functional group within a bioactive molecule for another with similar physicochemical properties, is a foundational pillar of modern drug design.[1] This powerful strategy is employed to meticulously refine a drug candidate's pharmacological profile, addressing prevalent challenges such as poor metabolic stability, suboptimal bioavailability, and off-target toxicities.[1][2] Among the arsenal of bioisosteric surrogates, the 1,2,4-oxadiazole ring has emerged as a uniquely versatile and effective replacement for the ubiquitous ester and amide functionalities.[1][3][4]

Esters and amides are fundamental building blocks in a vast number of therapeutic agents. However, their susceptibility to enzymatic hydrolysis by esterases and amidases is a significant liability, often leading to rapid metabolic clearance and limiting oral bioavailability. The 1,2,4-oxadiazole heterocycle offers a robust solution. Its five-membered aromatic ring, containing one oxygen and two nitrogen atoms, is inherently resistant to hydrolysis while mimicking the key electronic and steric properties of esters and amides.[3][4][5] This guide provides an in-depth technical overview of the rationale, application, and synthetic protocols for leveraging the 1,2,4-oxadiazole as a superior bioisostere in drug discovery campaigns.

The Rationale: Why Replace Esters and Amides with 1,2,4-Oxadiazoles?

The decision to replace an ester or amide with a 1,2,4-oxadiazole is driven by the latter's unique combination of stability and structural mimicry. The ring's nitrogen atoms act as hydrogen bond acceptors, similar to the carbonyl oxygen of esters and amides, while the overall electronic distribution and geometry allow it to occupy a similar chemical space.[6][7][8]

Key Advantages:

• Enhanced Metabolic Stability: The aromatic nature of the 1,2,4-oxadiazole ring confers significant resistance to enzymatic and chemical hydrolysis, a critical advantage over the labile ester and amide bonds.[4][7][9] This increased stability can lead to a longer plasma half-life and improved pharmacokinetic profiles.[2][9]

• Physicochemical Mimicry: The 1,2,4-oxadiazole can effectively replicate the hydrogen bonding capabilities of esters and amides, which is often crucial for maintaining target engagement.[7][10] The two nitrogen atoms in the ring serve as hydrogen bond acceptors, preserving key interactions with biological targets.[7]

• Tunable Electronics and Vectorial Properties: The arrangement of heteroatoms in the 1,2,4-oxadiazole ring creates a distinct dipole moment, which can be exploited to fine-tune interactions within a binding pocket. The electron-withdrawing nature of the ring is more pronounced through the C5 position than the C3 position, offering a level of directional control.[11]

• Scaffold for Novelty and Intellectual Property: Replacing a common functional group with a heterocycle like 1,2,4-oxadiazole can move a chemical series into novel intellectual property space, providing a significant competitive advantage.

Caption: Bioisosteric replacement of labile esters and amides with a stable 1,2,4-oxadiazole ring.

Data Presentation: Comparative Physicochemical Properties

The following table provides a comparative summary of the key physicochemical properties that underpin the bioisosteric relationship between esters, amides, and 1,2,4-oxadiazoles.

Property	Ester (-COOR)	Amide (-CONHR)	1,2,4-Oxadiazole	Rationale for Bioisosterism
Hydrogen Bond Acceptors	1 (Carbonyl O)	1 (Carbonyl O)	2 (Ring Nitrogens)	The ring nitrogens effectively mimic the H-bond accepting capacity of the carbonyl oxygen.[7]
Hydrogen Bond Donors	0	1 (N-H)	0	Can be a non-classical replacement for primary/secondary amides where the H-bond donor is not critical for activity.
Metabolic Stability	Low (Susceptible to esterases)	Moderate (Susceptible to amidases)	High (Resistant to hydrolysis)	The aromatic heterocycle is not a substrate for common hydrolytic enzymes, significantly increasing metabolic stability.[5][9]
Dipole Moment	Moderate	High	High	The distinct charge distribution can be leveraged to optimize electrostatic interactions with the target.[12]
Aromaticity	None	None	Low to Moderate	The ring has some aromatic character, contributing to its planarity and stability.[8]
Solubility	Variable (Lipophilic)	Variable	Generally improves aqueous solubility compared to lipophilic esters.[12]	Can be used to modulate the overall solubility profile of a molecule.

Experimental Protocols: Synthesis of 3,5-Disubstituted 1,2,4-Oxadiazoles

The most prevalent and versatile method for synthesizing 1,2,4-oxadiazoles involves the condensation of an amidoxime with a carboxylic acid or its activated derivative, followed by a cyclodehydration step.[11][13] This can be performed as a two-step process involving the isolation of an O-acyl amidoxime intermediate, or more conveniently, as a one-pot reaction.[14][15]

Caption: General workflow for the synthesis of 1,2,4-oxadiazoles from nitriles and carboxylic acids.

Protocol 1: Synthesis of the Amidoxime Intermediate

Causality: The amidoxime is the key nucleophile required for the subsequent cyclization. It is generated from the corresponding nitrile, which will ultimately form the C3-substituent of the oxadiazole. The use of a mild base is crucial to liberate the free hydroxylamine from its hydrochloride salt.

Materials:

• Nitrile (1.0 eq)

• Hydroxylamine hydrochloride (NH₂OH·HCl) (1.5 eq)

• Sodium carbonate (Na₂CO₃) or Potassium carbonate (K₂CO₃) (1.5 eq)

• Ethanol (EtOH) or Methanol (MeOH)

• Water

Procedure:

• To a round-bottom flask, add the nitrile (1.0 eq), hydroxylamine hydrochloride (1.5 eq), and the chosen alcohol solvent (e.g., ethanol).

• In a separate beaker, dissolve the base (e.g., Na₂CO₃, 1.5 eq) in a minimal amount of water and add it portion-wise to the reaction mixture.

• Heat the mixture to reflux (typically 60-80 °C) and monitor the reaction by TLC or LCMS until the starting nitrile is consumed (typically 2-16 hours).

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the solvent under reduced pressure.

• Add water to the residue and extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the crude amidoxime, which can often be used in the next step without further purification.

Protocol 2: One-Pot Synthesis of 1,2,4-Oxadiazole from Amidoxime and Carboxylic Acid

Causality: This protocol is highly efficient as it avoids the isolation of the O-acyl intermediate. A coupling agent is used to activate the carboxylic acid, forming a highly reactive species that readily acylates the amidoxime. The subsequent intramolecular cyclization is typically promoted by heat, leading to the formation of the stable aromatic oxadiazole ring.

Materials:

• Amidoxime (1.0 eq)

• Carboxylic acid (1.1 eq)

• Coupling agent (e.g., EDC·HCl, 1.2 eq)

• Base (e.g., Pyridine or DIEA, 2-3 eq)

• Anhydrous solvent (e.g., DMF, DMSO, or Pyridine)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the amidoxime (1.0 eq), carboxylic acid (1.1 eq), and the anhydrous solvent (e.g., pyridine).

• Stir the mixture at room temperature to ensure dissolution.

• Add the coupling agent (e.g., EDC·HCl, 1.2 eq) portion-wise to the reaction mixture. [Note: Other coupling agents like T3P® or HATU can also be highly effective].

• Stir the reaction at room temperature for 1-2 hours to facilitate the initial acylation.

• Heat the reaction mixture to 80-120 °C and monitor by TLC or LCMS for the formation of the 1,2,4-oxadiazole (typically 4-24 hours). The cyclization involves the elimination of water.

• After completion, cool the reaction to room temperature and pour it into ice-water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers sequentially with 1M HCl (if a basic solvent like pyridine is used), saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the pure 3,5-disubstituted 1,2,4-oxadiazole.

Field-Proven Insights & Case Studies

The strategic replacement of an ester with a 1,2,4-oxadiazole has been successfully applied to develop modulators of store-operated calcium entry (SOCE). In one study, an ester-containing pyrazole derivative was converted to its 1,2,4-oxadiazole bioisostere, resulting in a new class of modulators with significantly enhanced metabolic stability.[9][16][17] This highlights the practical utility of this approach in overcoming the pharmacokinetic liabilities of ester-containing lead compounds.[9]

Furthermore, the 1,2,4-oxadiazole scaffold is present in several marketed drugs and late-stage clinical candidates, validating its acceptance as a safe and effective component in drug design.[5][6][7] For example, Ataluren, used to treat Duchenne muscular dystrophy, contains a 1,2,4-oxadiazole ring.[5]

Limitations and Critical Considerations

While powerful, the use of 1,2,4-oxadiazoles is not without its challenges. Researchers must consider the following:

• Conformational Changes: The planar, rigid nature of the oxadiazole ring differs from the more flexible ester and amide bonds. This can alter the overall conformation of the molecule, potentially impacting its binding affinity.

• Altered Physicochemical Properties: While often beneficial, the changes in lipophilicity, solubility, and basicity must be carefully evaluated to ensure a desirable overall ADME profile.

• Synthetic Accessibility: While the described synthesis is robust, the availability of the starting nitrile or the complexity of the carboxylic acid can sometimes pose synthetic challenges.[18]

Conclusion

The 1,2,4-oxadiazole ring is a proven and highly effective bioisostere for both esters and amides in drug discovery. Its inherent metabolic stability, coupled with its ability to preserve crucial hydrogen bonding interactions, provides a reliable strategy for enhancing the pharmacokinetic properties of lead compounds.[19][20] By understanding the underlying principles and leveraging robust synthetic protocols, researchers can effectively deploy this versatile heterocycle to design more durable and efficacious therapeutic agents.

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• Sorge, M., et al. (2021). 1,2,4-Oxadiazole-Bearing Pyrazoles as Metabolically Stable Modulators of Store-Operated Calcium Entry. ACS Medicinal Chemistry Letters, 12(4), 586-592. Available at: [Link]

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Application Notes & Protocols: A Guide to In Vitro Assays for Testing the Biological Activity of Oxadiazole Derivatives

Foreword: The Oxadiazole Scaffold in Modern Drug Discovery

The oxadiazole nucleus, a five-membered heterocycle containing one oxygen and two nitrogen atoms, represents a cornerstone in medicinal chemistry.[1][2] Derivatives of oxadiazole are of immense interest due to their metabolic stability and their ability to act as bioisosteres for ester and amide functionalities, enhancing their interaction with biological targets.[3][4] This has led to the development of a vast library of compounds exhibiting a broad spectrum of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and neuroprotective properties.[5][6][7][8]

In vitro assays serve as the critical first step in the drug discovery pipeline. They are indispensable for high-throughput screening, enabling the rapid identification of lead compounds and elucidation of their mechanisms of action. This guide provides a detailed overview of field-proven in vitro protocols tailored for evaluating the primary biological activities of novel oxadiazole derivatives. The focus is not merely on procedural steps but on the underlying scientific rationale, ensuring each protocol functions as a self-validating system for generating robust and reproducible data.

Section 1: Evaluation of Anticancer Activity

The anticancer potential of oxadiazole derivatives is a major area of investigation. These compounds can exert their effects through diverse mechanisms, such as the inhibition of key signaling enzymes like VEGFR2, disruption of microtubule dynamics, or the induction of programmed cell death (apoptosis).[9][10][11][12][13] The initial and most fundamental in vitro screen is to assess a compound's general cytotoxicity against various cancer cell lines.

Primary Screening: MTT Cell Viability Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is the gold standard for assessing metabolic activity, which serves as a proxy for cell viability.

Causality and Principle: The assay's logic is rooted in cellular function. In viable cells, mitochondrial dehydrogenase enzymes actively cleave the tetrazolium ring of the yellow MTT reagent, reducing it to an insoluble purple formazan precipitate.[14][15] The quantity of this formazan, which can be solubilized and measured spectrophotometrically, is directly proportional to the number of metabolically active (living) cells. A potent anticancer compound will result in fewer viable cells and thus a weaker purple signal.

Caption: Workflow of the MTT assay for cell viability.

Experimental Protocol: MTT Assay

• Cell Seeding: Plate human cancer cells (e.g., MCF-7 for breast, A549 for lung, HeLa for cervical) in a 96-well flat-bottom plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.[10][14] Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell attachment.

• Compound Preparation: Prepare a stock solution of the oxadiazole derivative in DMSO. Perform serial dilutions in culture medium to achieve the desired final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). The final DMSO concentration should not exceed 0.5% to avoid solvent-induced toxicity.

• Treatment: Remove the old medium from the wells and add 100 µL of the medium containing the various concentrations of the test compounds.[10] Include wells for a "vehicle control" (medium with DMSO only) and a "blank control" (medium only, no cells). Incubate for another 24, 48, or 72 hours.

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[14]

• Solubilization: Carefully aspirate the medium containing MTT without disturbing the formazan crystals. Add 150 µL of DMSO to each well to dissolve the crystals.[10] Gently shake the plate for 10 minutes.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the log of the compound concentration to determine the IC₅₀ value (the concentration required to inhibit 50% of cell growth).

Data Presentation: Cytotoxicity of Oxadiazole Derivatives

Compound ID	Cell Line	Incubation Time (h)	IC₅₀ (µM)[10][11][13][16]
OXD-01	MCF-7	48	5.9 ± 0.3
OXD-01	A549	48	8.2 ± 0.5
OXD-02	MCF-7	48	15.1 ± 1.1
OXD-02	A549	48	> 100
Cisplatin	MCF-7	48	12.5 ± 0.9
Cisplatin	A549	48	9.8 ± 0.7

Section 2: Evaluation of Antimicrobial Activity

Oxadiazole derivatives are frequently reported to possess significant antibacterial and antifungal properties, making them promising scaffolds for developing new anti-infective agents.[17][18][19] The cornerstone assay for quantifying antimicrobial efficacy is the broth microdilution method.

Primary Screening: Broth Microdilution for MIC Determination

This method quantitatively measures the antimicrobial activity of a compound.

Causality and Principle: The Minimum Inhibitory Concentration (MIC) is the lowest concentration of a drug that inhibits the visible growth of a microorganism.[20][21] The principle is straightforward: a standardized suspension of bacteria is exposed to serial dilutions of the test compound in a liquid growth medium. After incubation, the presence or absence of visible growth (turbidity) is assessed. This method is highly valued for its quantitative result and standardization by bodies like the Clinical and Laboratory Standards Institute (CLSI).[21][22]

Caption: Workflow of the Broth Microdilution assay for MIC.

Experimental Protocol: Broth Microdilution

• Compound Dilution: In a 96-well microtiter plate, add 50 µL of sterile Mueller-Hinton Broth (MHB) to wells 2 through 12.[23] Prepare a stock solution of the oxadiazole derivative in DMSO, then dilute it in MHB to twice the highest desired concentration. Add 100 µL of this solution to well 1. Perform a 2-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing, then transferring 50 µL from well 2 to well 3, and so on, up to well 10. Discard 50 µL from well 10. Well 11 serves as the growth control (broth and inoculum only), and well 12 as the sterility control (broth only).[20]

• Inoculum Preparation: Prepare a bacterial inoculum from a fresh agar plate (18-24 hours old) and suspend it in MHB. Adjust the turbidity to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL.[24] Dilute this suspension so that after inoculation, each well contains a final concentration of 5 x 10⁵ CFU/mL.[23]

• Inoculation: Add 50 µL of the standardized bacterial inoculum to wells 1 through 11. The final volume in each well will be 100 µL.

• Incubation: Cover the plate and incubate at 37°C for 16-20 hours in an ambient air incubator.[23]

• MIC Determination: After incubation, determine the MIC by visually inspecting the wells. The MIC is the lowest concentration of the compound at which there is no visible turbidity.[21]

Data Presentation: Minimum Inhibitory Concentrations (MIC)

Compound ID	Staphylococcus aureus (ATCC 25923) MIC (µg/mL)[17][19][22]	Escherichia coli (ATCC 25922) MIC (µg/mL)	Pseudomonas aeruginosa (ATCC 27853) MIC (µg/mL)
OXD-03	4	16	32
OXD-04	8	32	> 64
Ciprofloxacin	0.5	0.25	1

Section 3: Evaluation of Anti-inflammatory Activity

Chronic inflammation is implicated in numerous diseases. A key mechanism driving inflammation is the conversion of arachidonic acid into pro-inflammatory prostaglandins, a reaction catalyzed by cyclooxygenase (COX) enzymes.[25] Oxadiazole derivatives are frequently designed as COX inhibitors.[3][4][26]

Primary Screening: In Vitro COX Inhibition Assay

This assay directly measures the inhibitory effect of a compound on the two main COX isoforms, COX-1 and COX-2.

Causality and Principle: COX-1 is constitutively expressed and plays a role in physiological functions like protecting the gastric mucosa. COX-2 is inducible and is upregulated at sites of inflammation.[25] An ideal anti-inflammatory drug selectively inhibits COX-2 over COX-1 to minimize gastrointestinal side effects. This assay measures the peroxidase activity of the COX enzyme. In the presence of a heme cofactor, the enzyme converts a substrate, generating a colored or fluorescent product.[27][28] An inhibitor will block this reaction, leading to a reduced signal.

Caption: Arachidonic acid cascade and COX inhibition.

Experimental Protocol: Colorimetric COX Inhibition Assay

• Reagent Preparation: Prepare the assay buffer (e.g., 0.1 M Tris-HCl, pH 8.0). Dilute the heme cofactor and purified ovine COX-1 or human recombinant COX-2 enzyme in the assay buffer just before use.[27][28]

• Assay Setup: In a 96-well plate, set up the following wells in triplicate:

  • Background Wells: 160 µL Assay Buffer, 10 µL Heme.

  • 100% Activity Wells: 150 µL Assay Buffer, 10 µL Heme, 10 µL enzyme (COX-1 or COX-2).[27]

  • Inhibitor Wells: 140 µL Assay Buffer, 10 µL Heme, 10 µL enzyme, and 10 µL of the oxadiazole derivative at various concentrations.

• Pre-incubation: Gently mix and incubate the plate at 37°C for 10 minutes to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Add 10 µL of a colorimetric substrate solution (e.g., N,N,N',N'-tetramethyl-p-phenylenediamine, TMPD) to all wells. Immediately after, add 10 µL of arachidonic acid solution to all wells except the background wells to initiate the reaction.

• Data Acquisition: Read the absorbance at a specified wavelength (e.g., 590 nm) immediately and then every minute for 5-10 minutes using a microplate reader in kinetic mode.

• Analysis: Calculate the rate of reaction for each well. Determine the percent inhibition for each inhibitor concentration relative to the 100% activity control. Calculate the IC₅₀ values for both COX-1 and COX-2 and determine the Selectivity Index (SI = IC₅₀ COX-1 / IC₅₀ COX-2).

Data Presentation: COX Inhibition and Selectivity

Compound ID	COX-1 IC₅₀ (µM)[28][29]	COX-2 IC₅₀ (µM)	Selectivity Index (SI)
OXD-05	15.2	0.08	190
OXD-06	8.9	0.14	63.6
Celecoxib	14.7	0.045	326.7
Ibuprofen	5.1	9.8	0.52

Section 4: Evaluation of Neuroprotective Activity

Neurodegenerative diseases are often characterized by neuronal cell death triggered by factors like oxidative stress.[30] Oxadiazole derivatives are being explored for their potential to shield neurons from such damage.[31][32][33][34]

Primary Screening: Oxidative Stress-Induced Neurotoxicity Model

This cell-based assay simulates a key pathological condition to test a compound's protective efficacy.

Causality and Principle: The assay's logic is to induce a disease-relevant stressor and measure the compound's ability to mitigate its toxic effects. Neuroblastoma cell lines (e.g., SH-SY5Y or PC12) are treated with a potent neurotoxin like 6-hydroxydopamine (6-OHDA) or sodium nitroprusside (SNP), which generates high levels of intracellular reactive oxygen species (ROS), leading to cell death.[30][31][34] The test compound is co-administered to evaluate if it can prevent this cytotoxicity. Cell viability, typically measured by the MTT assay, serves as the readout for neuroprotection.

Caption: Workflow for an in vitro neuroprotection assay.

Experimental Protocol: Neuroprotection Assay

• Cell Seeding: Plate SH-SY5Y cells in a 96-well plate at a density of 20,000 cells per well and incubate for 24 hours.

• Pre-treatment: Treat the cells with various concentrations of the oxadiazole derivatives for 2 hours.

• Toxin Challenge: Add a neurotoxin (e.g., a final concentration of 100 µM 6-OHDA) to the wells containing the test compounds.[31][32] Set up appropriate controls: untreated cells, cells with compound only, and cells with toxin only.

• Incubation: Incubate the plate for an additional 24 hours at 37°C.

• Viability Measurement: Assess cell viability using the MTT assay as described in Section 1.

• Analysis: Calculate the percentage of cell viability for each condition. A significant increase in viability in the "compound + toxin" group compared to the "toxin only" group indicates a neuroprotective effect.

Data Presentation: Neuroprotective Effect of Oxadiazole Derivatives

Group	Concentration (µM)	% Cell Viability (Mean ± SD)[30]
Control (Untreated)	-	100 ± 5.1
Toxin Only (SNP 100 µM)	-	48.5 ± 4.3
OXD-07 + Toxin	5	77.0 ± 3.5
OXD-07 + Toxin	10	96.8 ± 2.1
OXD-07 Only	10	99.1 ± 4.8

Conclusion

The protocols detailed in this guide provide a robust framework for the initial in vitro evaluation of oxadiazole derivatives. By systematically applying these assays for anticancer, antimicrobial, anti-inflammatory, and neuroprotective activities, researchers can efficiently screen compound libraries, identify promising leads, and gather preliminary data on their mechanisms of action. Positive and reproducible results from these foundational assays are the gateway to more complex mechanistic studies, preclinical animal models, and ultimately, the development of novel therapeutics.

References

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• Aziz, M., Aboul-Enein, H. Y., & El-Sayed, N. N. E. (2022). An Understanding of Mechanism-Based Approaches for 1,3,4-Oxadiazole Scaffolds as Cytotoxic Agents and Enzyme Inhibitors. Molecules (Basel, Switzerland), 27(22), 7949. [Link]

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Technical Notes & Optimization

Technical Support Center: Optimization of 1,2,4-Oxadiazole Synthesis

Welcome to the technical support center for the synthesis of 1,2,4-oxadiazoles. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important heterocyclic scaffold. As the 1,2,4-oxadiazole moiety is a recognized bioisostere for amides and esters, its efficient synthesis is crucial for the rapid progression of many medicinal chemistry programs.[1] This document provides in-depth troubleshooting advice and frequently asked questions to navigate the common challenges encountered during the synthesis of 3,5-disubstituted 1,2,4-oxadiazoles, primarily focusing on the prevalent method of reacting an amidoxime with a carboxylic acid or its derivatives.[2]

Troubleshooting Guide: Navigating Common Experimental Hurdles

This section addresses specific issues you might encounter during your experiments in a question-and-answer format, providing explanations for the underlying causes and actionable solutions.

Question 1: My reaction yield is consistently low. What are the most likely causes and how can I improve it?

Answer: Low yields in 1,2,4-oxadiazole synthesis can stem from several factors, primarily related to the two key stages of the reaction: the initial O-acylation of the amidoxime and the subsequent cyclodehydration.[1]

Causality & Solutions:

• Inefficient O-Acylation: The formation of the O-acyl amidoxime intermediate is crucial. If this step is sluggish or incomplete, the overall yield will be poor.

  • Activation of the Carboxylic Acid: Carboxylic acids require activation to react efficiently with the amidoxime. The choice of coupling reagent is critical. While various reagents can be effective, HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) in the presence of a non-nucleophilic base like DIPEA (N,N-Diisopropylethylamine) often provides clean and complete conversion to the N-acylamidine intermediate which then rearranges to the O-acyl amidoxime.[3] Other common coupling agents include EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) often used with HOBt (Hydroxybenzotriazole) or HOAt (1-Hydroxy-7-azabenzotriazole), and CDI (Carbonyldiimidazole).[4]

  • Reaction Conditions: Ensure anhydrous conditions, as water can hydrolyze the activated carboxylic acid species and the O-acyl amidoxime intermediate.[5] The reaction is typically carried out at room temperature.[1]

• Incomplete Cyclodehydration: The cyclization of the O-acyl amidoxime to the 1,2,4-oxadiazole often requires forcing conditions.

  • Thermal Cyclization: Traditionally, this step involves heating in a high-boiling solvent like toluene, xylene, or DMF at temperatures up to 140°C.[1][2] If your yield is low, you may need to increase the temperature or prolong the reaction time.

  • Base-Mediated Cyclization: To avoid harsh thermal conditions, base-mediated cyclization is a milder alternative. Strong, non-nucleophilic bases are preferred. Tetrabutylammonium fluoride (TBAF) in dry THF is a highly effective reagent for promoting cyclization, often at room temperature.[1][5] Superbase systems like NaOH/DMSO or KOH/DMSO can also be very effective.[1][5]

  • Microwave Irradiation: Microwave heating can significantly accelerate the cyclization step, reducing reaction times from hours to minutes.[5][6]

Question 2: I'm observing a significant side product with a mass corresponding to my amidoxime starting material. What is happening and how can I prevent it?

Answer: This observation strongly suggests that the O-acyl amidoxime intermediate is forming but then hydrolyzing back to the starting amidoxime before it can cyclize.

Causality & Solutions:

• Presence of Water: The O-acyl amidoxime intermediate is susceptible to hydrolysis, especially under acidic or basic conditions in the presence of water.[5]

  • Anhydrous Conditions: It is imperative to use anhydrous solvents and reagents and to run the reaction under an inert atmosphere (e.g., nitrogen or argon).

  • Workup Procedure: During the workup, minimize contact time with aqueous layers. A rapid extraction into an organic solvent is recommended.

• Prolonged Reaction Times at Elevated Temperatures: Even in the absence of significant water, prolonged heating can promote decomposition pathways, including hydrolysis if trace amounts of water are present.[5]

  • Optimize Cyclization: If using thermal cyclization, try to find the minimum temperature and time required for complete conversion. Alternatively, switching to a more efficient base-mediated cyclization at a lower temperature can mitigate this side reaction.[1]

Question 3: My final product appears to be an isomer of the desired 1,2,4-oxadiazole. What could be causing this?

Answer: You are likely observing a product of the Boulton-Katritzky rearrangement. This is a thermal or acid-catalyzed rearrangement of 3,5-disubstituted 1,2,4-oxadiazoles, particularly those with a saturated side chain, to other heterocyclic systems.[5]

Causality & Solutions:

• Reaction/Workup Conditions: The rearrangement can be triggered by heat or acidic conditions.

  • Neutral and Anhydrous Workup: Use neutral, anhydrous conditions for your workup and purification. Avoid strong acids.

  • Purification Method: When using silica gel chromatography, be aware that acidic impurities in the silica can sometimes promote this rearrangement. Using neutralized silica gel or a different purification method like recrystallization might be beneficial.

  • Storage: Store the final compound in a dry environment to prevent rearrangement catalyzed by ambient moisture.[5]

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 3,5-disubstituted 1,2,4-oxadiazoles?

The most widely applied method is the reaction between an amidoxime and a carboxylic acid or its derivative (such as an acyl chloride or anhydride).[2] This is often a two-step, one-pot process involving the formation of an O-acyl amidoxime intermediate followed by its cyclodehydration.[4]

Q2: Can I synthesize 1,2,4-oxadiazoles in a one-pot reaction?

Yes, one-pot syntheses are common and efficient.[4][7] This typically involves activating the carboxylic acid in the presence of the amidoxime to form the O-acyl amidoxime intermediate, followed by in-situ cyclization by heating or adding a base, without isolating the intermediate.[2][4]

Q3: What is the role of the coupling reagent in this synthesis?

The coupling reagent activates the carboxylic acid, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the amidoxime. Common examples include carbodiimides (like EDC and DCC) and uronium/aminium salts (like HATU and HBTU).[3]

Q4: Which solvents are suitable for 1,2,4-oxadiazole synthesis?

Aprotic solvents are generally preferred. For the O-acylation step, solvents like DMF, THF, DCM, and MeCN are commonly used.[5] For the cyclodehydration step, high-boiling aprotic solvents like toluene, xylene, or DMF are used for thermal cyclization, while THF is a good choice for base-mediated cyclizations with reagents like TBAF.[5]

Q5: Are there any functional groups that are incompatible with this synthesis?

Yes, unprotected hydroxyl (-OH) and amino (-NH2) groups on the carboxylic acid or amidoxime can interfere with the reaction.[5] These nucleophilic groups can compete with the desired reaction. It is advisable to protect such functional groups before carrying out the synthesis.

Experimental Protocols

Protocol 1: One-Pot Synthesis of 3,5-Disubstituted 1,2,4-Oxadiazoles using EDC/HOAt and Thermal Cyclization

• To a solution of the carboxylic acid (1.0 eq) in anhydrous DMF (0.1-0.5 M), add EDC (1.5 eq) and HOAt (1.0 eq).

• Stir the mixture at room temperature for 15 minutes to pre-activate the carboxylic acid.

• Add the amidoxime (1.0 eq) to the reaction mixture.

• Stir at room temperature for 24 hours to ensure complete formation of the O-acyl amidoxime intermediate.[4]

• Add triethylamine (1.0 eq) to the reaction mixture.

• Heat the reaction mixture to 100 °C for 3 hours.[4]

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with water, and extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Protocol 2: Two-Step Synthesis with Base-Mediated Cyclization using TBAF

Step A: Synthesis of the O-Acyl Amidoxime Intermediate

• To a solution of the amidoxime (1.14 mmol) in anhydrous dichloromethane, add dry potassium carbonate (2.53 mmol).[5]

• Add a solution of the acyl chloride (1.0 eq) in anhydrous dichloromethane dropwise at room temperature.

• Stir the reaction at room temperature and monitor by TLC until the starting materials are consumed.[5]

• Filter the reaction mixture to remove inorganic salts and concentrate the filtrate under reduced pressure to obtain the crude O-acyl amidoxime. This intermediate can often be used in the next step without further purification.

Step B: Cyclization to the 1,2,4-Oxadiazole

• Dissolve the crude O-acyl amidoxime from Step A in anhydrous THF.

• Add a solution of TBAF (1.0 M in THF, 1.2 eq) to the mixture.

• Stir the reaction at room temperature for 1-12 hours, monitoring by TLC or LC-MS.[1]

• Upon completion, quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the product with an organic solvent, wash with brine, dry, and concentrate.

• Purify the crude product as described in Protocol 1.

Data Presentation

Table 1: Common Coupling Reagents and Bases for 1,2,4-Oxadiazole Synthesis

Coupling Reagent	Additive	Base	Typical Yield	Reference
EDC	HOBt/HOAt	DIPEA/TEA	Good to Excellent	[4][8]
HATU	-	DIPEA	Excellent	[3][9]
CDI	-	-	Moderate to Good
PS-Carbodiimide	HOBt	-	Good	[6]

Yields are generalized and highly substrate-dependent. "Excellent" is typically >90%, "Good" is 70-89%, and "Moderate" is 50-69%.[5]

Visualizations

Reaction Mechanism

Caption: General reaction mechanism for 1,2,4-oxadiazole synthesis.

Troubleshooting Workflow

Caption: Troubleshooting workflow for low-yield 1,2,4-oxadiazole synthesis.

References

• Karad, S. D., et al. (Year). Synthesis of morpholinoquinoline derivatives of 1,2,4-oxadiazole. Source. [URL not available in snippet][9]

• Pace, A., et al. (2018). Recent Advances On 1,2,4-Oxadiazoles: From Synthesis To Reactivity And Pharmaceutical Applications. European Journal of Organic Chemistry. [Link]

• Boyarskiy, V. P., et al. (2023). Room Temperature Synthesis of Bioactive 1,2,4-Oxadiazoles. Molecules. [Link]

• Kayukova, L. A. (2005). Synthesis of 1,2,4-oxadiazoles (a review). Pharmaceutical Chemistry Journal. [Link]

• Kumar, R., et al. (2022). A review on synthetic account of 1,2,4-oxadiazoles as anti-infective agents. Molecular Diversity. [Link]

• Baxendale, I. R., et al. (2012). Optimization of the flow synthesis of 1,2,4-oxadiazoles. Beilstein Journal of Organic Chemistry. [Link]

• Sharma, R., et al. (2023). Insights into adopted synthetic approaches for 1,2,4-oxadiazoles: A review. Journal of Molecular Structure. [Link]

• Gogoi, J., et al. (2021). Optimization of the synthesis of 3,5-substituted-1,2,4-oxadiazoles. Journal of Heterocyclic Chemistry. [Link]

• Paio, A., et al. (2016). Expanding Synthesizable Space of Disubstituted 1,2,4-Oxadiazoles. ACS Combinatorial Science. [Link]

• Sanna, C., et al. (2019). Ammonium Formate-Pd/C as a New Reducing System for 1,2,4-Oxadiazoles. Synthesis of Guanidine Derivatives and Reductive Rearrangement to Quinazolin-4-Ones with Potential Anti-Diabetic Activity. Molecules. [Link]

• Boyarskiy, V. P., et al. (2022). Unusual Formation of 1,2,4-Oxadiazin-6-one Core in Reaction of Amidoximes with Maleic or Fumaric Esters. Molecules. [Link]

• Boyarskiy, V. P., et al. (2023). Room Temperature Synthesis of Bioactive 1,2,4-Oxadiazoles. Molecules. [Link]

• Parker, M. H. & Pierce, J. G. (2016). Synthesis of 1,2,4-Oxadiazoles via DDQ-Mediated Oxidative Cyclization of Amidoximes. Organic Letters. [Link]

• Hajela, K., et al. (2014). Coupling reagent and base study for the synthesis of 1,2,4-oxadiazoles a-c. ChemInform. [Link]

• Franzini, R. M., et al. (2019). Multistep Synthesis of 1,2,4-Oxadiazoles via DNA-Conjugated Aryl Nitrile Substrates. Bioconjugate Chemistry. [Link]

• Combs, A. P., et al. (2002). Rapid and Efficient Synthesis of 1,2,4-Oxadiazoles Utilizing Polymer-Supported Reagents under Microwave Heating. Organic Letters. [Link]

• Sharma, R., et al. (2023). Insights into adopted synthetic approaches for 1,2,4-oxadiazoles: A review. Organic Communications. [Link]

• Zarubaev, V. V., et al. (2022). Novel O-acylated amidoximes and substituted 1,2,4-oxadiazoles synthesised from (+)-ketopinic acid possessing potent virus-inhibiting activity against phylogenetically distinct influenza A viruses. Bioorganic & Medicinal Chemistry Letters. [Link]

• Boyarskiy, V. P., et al. (2023). Room Temperature Synthesis of Bioactive 1,2,4-Oxadiazoles. Molecules. [Link]

• Le-Nedelec, T., et al. (2012). Amidoximes and Oximes: Synthesis, Structure, and Their Key Role as NO Donors. Molecules. [Link]

• Journal of Medicinal and Chemical Sciences. (2024). Overview of 1,3,4-Oxadiazole Synthesis and Biological Activities. Journal of Medicinal and Chemical Sciences. [Link]

• ResearchGate. (n.d.). Synthesis of O-acylhydroxylamines 12 via reduction of oxime esters 11. ResearchGate. [Link]

• Wang, L., et al. (2015). Base-mediated one-pot synthesis of 1,2,4-oxadiazoles from nitriles, aldehydes and hydroxylamine hydrochloride without addition of extra oxidant. Organic & Biomolecular Chemistry. [Link]

• Wang, Y., et al. (2021). Facile synthesis of O-acylhydroxamates via reaction of oxime chlorides with carboxylic acids. RSC Advances. [Link]

• Ley, S. V., et al. (2022). Flow synthesis of oxadiazoles coupled with sequential in-line extraction and chromatography. Beilstein Journal of Organic Chemistry. [Link]

• Shults, E. E., et al. (2022). Synthesis of 1,2,4-Oxadiazoles Based on Diffractaic Acid. Molecules. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1,2,4-oxadiazoles. Organic Chemistry Portal. [Link]

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Troubleshooting common side reactions in 1,2,4-oxadiazole synthesis

Technical Support Center: 1,2,4-Oxadiazole Synthesis

A Guide for Researchers, Scientists, and Drug Development Professionals

Frequently Asked Questions (FAQs)

Q1: My reaction to form a 1,2,4-oxadiazole from an amidoxime and an acylating agent is low-yielding. What are the most common culprits?

Low yields in 1,2,4-oxadiazole synthesis often stem from incomplete conversion or the formation of stable side products. The most prevalent issues include the hydrolysis of the key O-acylamidoxime intermediate, incomplete cyclization, or decomposition of the starting amidoxime.[1][2] Each of these possibilities has distinct experimental signatures and requires a targeted troubleshooting approach.

Q2: I've observed a significant peak in my LC-MS analysis corresponding to the mass of my amidoxime starting material plus the mass of the acyl group, but not the final oxadiazole. What is happening?

This observation strongly suggests the formation and accumulation of the O-acylamidoxime intermediate without subsequent cyclization to the desired 1,2,4-oxadiazole. This intermediate can be susceptible to hydrolysis back to the amidoxime, especially under non-anhydrous conditions or prolonged heating.[1][2]

Q3: My NMR and mass spectrometry data suggest the formation of an isomer of my target 1,2,4-oxadiazole. How is this possible?

The formation of isomers often points towards rearrangement reactions. The 1,2,4-oxadiazole ring, characterized by a weak O-N bond and low aromaticity, is prone to thermal and photochemical rearrangements.[3] The most common of these is the Boulton-Katritzky Rearrangement (BKR), which can be triggered by heat or acidic conditions.[1]

Troubleshooting Guide: Common Side Reactions

Issue 1: Hydrolysis of the O-Acylamidoxime Intermediate

Symptom: A major byproduct is observed with a mass corresponding to the amidoxime starting material. This indicates that the O-acylamidoxime intermediate formed but subsequently hydrolyzed before cyclization.

Causality: The synthesis of 1,2,4-oxadiazoles from amidoximes and acylating agents proceeds through an O-acylamidoxime intermediate. This intermediate is an ester of a hydroxylamine derivative and is susceptible to hydrolysis, particularly in the presence of water or protic solvents, which can be exacerbated by heat.[2]

Preventative Measures & Protocols:

• Ensure Anhydrous Conditions: All glassware should be oven-dried, and anhydrous solvents should be used. If a base is required for the cyclization step, ensure it is also anhydrous.

• Minimize Reaction Time and Temperature: Prolonged heating can promote the hydrolysis of the intermediate.[1] Consider using microwave irradiation, which can significantly reduce reaction times and often improves yields.[1]

Experimental Protocol: Microwave-Assisted Cyclization

• To a solution of the amidoxime (1.0 eq) in an anhydrous aprotic solvent (e.g., THF, DMF), add the acylating agent (1.1 eq).

• If required, add a non-nucleophilic base like TBAF (1.2 eq) under an inert atmosphere (e.g., Nitrogen or Argon).

• Place the sealed reaction vessel in a microwave reactor.

• Irradiate at a suitable temperature (e.g., 120-160 °C) for a short duration (e.g., 10-30 minutes). Optimization of time and temperature may be necessary.[1]

• After cooling, proceed with the workup and purification.

Parameter	Conventional Heating	Microwave Irradiation
Solvent	High-boiling aprotic (e.g., Toluene, Xylene)	Aprotic (e.g., THF, DMF, Acetonitrile)
Temperature	Reflux	120-160 °C
Time	Hours to days	10-30 minutes
Yield	Variable, often lower	Generally higher

Table 1: Comparison of conventional heating and microwave irradiation for cyclodehydration.

Issue 2: Boulton-Katritzky Rearrangement (BKR)

Symptom: Isolation of a heterocyclic product that is an isomer of the desired 1,2,4-oxadiazole. For example, a 3,5-disubstituted 1,2,4-oxadiazole may rearrange to a different heterocyclic system.

Causality: The Boulton-Katritzky Rearrangement is a thermal process involving an internal nucleophilic substitution. A nucleophilic atom within a three-atom side chain at the C3 position of the 1,2,4-oxadiazole attacks the electrophilic N2 position of the ring. This leads to the cleavage of the weak O-N bond and the formation of a new, more stable heterocyclic ring.[4] This rearrangement can be facilitated by heat, acid, or even moisture.[1]

Preventative Measures & Protocols:

• Neutral and Anhydrous Workup: Avoid acidic conditions during the reaction workup and purification. Use neutral, anhydrous conditions where possible.

• Careful Purification: When using silica gel chromatography, deactivation of the silica gel with a small amount of a neutral agent (e.g., triethylamine in the eluent) can prevent acid-catalyzed rearrangement on the column.

• Stable Storage: Store the final 1,2,4-oxadiazole product in a dry, cool, and dark environment to prevent degradation.

Issue 3: Incomplete Cyclization of the O-Acylamidoxime Intermediate

Symptom: The primary product isolated is the uncyclized O-acylamidoxime intermediate, with little to no formation of the 1,2,4-oxadiazole.

Causality: The cyclodehydration step to form the 1,2,4-oxadiazole ring has an energy barrier that must be overcome. If the reaction conditions (temperature, base strength) are not sufficiently forcing, the reaction will stall at the intermediate stage.[1]

Troubleshooting Strategies:

• Increase Temperature: If using thermal cyclization, increasing the temperature by switching to a higher-boiling solvent (e.g., from toluene to xylene) may be effective.

• Stronger Base: For base-mediated cyclizations, a stronger, non-nucleophilic base may be required. Tetrabutylammonium fluoride (TBAF) in an anhydrous solvent is a common choice. Superbase systems like NaOH/DMSO or KOH/DMSO can also promote cyclization, sometimes even at room temperature.[5]

• Activating Agents: The use of coupling agents like HBTU in combination with a polymer-supported base (PS-BEMP) under microwave heating has been shown to be highly effective.[6]

Experimental Protocol: Base-Mediated Cyclization with a Superbase

• Dissolve the amidoxime (1.0 eq) and the carboxylic acid ester (1.1 eq) in anhydrous DMSO.

• Carefully add powdered NaOH or KOH (2.0 eq) to the solution at room temperature.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS. Reaction times can range from a few hours to 24 hours.[5]

• Upon completion, quench the reaction with water and extract the product with a suitable organic solvent.

Base System	Solvent	Temperature	Typical Reaction Time
Pyridine	Pyridine	Reflux	12-24 h
TBAF	Anhydrous THF	Reflux	2-6 h
NaOH/DMSO	DMSO	Room Temp.	4-24 h

Table 2: Common conditions for base-mediated cyclization.

References

• Pace, A., & Buscemi, S. (2021).

• Pace, A., & Buscemi, S. (2021). Rearrangements of 1,2,4-Oxadiazole: “One Ring to Rule Them All”. ResearchGate. [Link]

• Lukin, K., et al. (2019). Multistep Synthesis of 1,2,4-Oxadiazoles via DNA-Conjugated Aryl Nitrile Substrates. National Institutes of Health. [Link]

• Stanovnik, B., & Svete, J. (2004). 5.04 - 1,2,4-Oxadiazoles. ResearchGate. [Link]

• Glowacka, I. E., et al. (2021). Novel 1,2,4-Oxadiazole Derivatives in Drug Discovery. PMC - PubMed Central. [Link]

• Sharma, R., et al. (2018). Synthetic Procedures and Pharmacological Activities of 1,2,4-Oxadiazoles-A Review. Research Journal of Pharmacy and Technology. [Link]

• Baykov, S. V., et al. (2021). Room Temperature Synthesis of Bioactive 1,2,4-Oxadiazoles. MDPI. [Link]

• Baykov, S. V., et al. (2021). Room Temperature Synthesis of Bioactive 1,2,4-Oxadiazoles. PMC - NIH. [Link]

• Pace, A., & Buscemi, S. (2021). Recent Advances On 1,2,4-Oxadiazoles: From Synthesis To Reactivity And Pharmaceutical Applications. IRIS UniPA. [Link]

• El-Gazzar, A. B. A., et al. (2012). Two Novel Syntheses of Substituted 1,2,4-Oxadiazoles from Amidoximes. ResearchGate. [Link]

• Pace, A., et al. (2018). 1,2,4-Oxadiazole Rearrangements Involving an NNC Side-Chain Sequence. ResearchGate. [Link]

• Kumar, A., et al. (2020). Proposed Reaction Mechanism of 1,2,4-oxadiazole Synthesis. ResearchGate. [Link]

• Kayukova, L. A. (2005). Synthesis of 1,2,4-oxadiazoles (a review). ResearchGate. [Link]

• Yang, H., et al. (2006). Rapid and Efficient Synthesis of 1,2,4-Oxadiazoles Utilizing Polymer-Supported Reagents under Microwave Heating. ACS Publications. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Multistep Synthesis of 1,2,4-Oxadiazoles via DNA-Conjugated Aryl Nitrile Substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. iris.unipa.it [iris.unipa.it]
• 5. Novel 1,2,4-Oxadiazole Derivatives in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Synthesis of 3,5-Disubstituted 1,2,4-Oxadiazoles

A Guide for Researchers and Drug Development Professionals

Welcome to the technical support center for the synthesis of 3,5-disubstituted 1,2,4-oxadiazoles. This resource is designed to provide in-depth troubleshooting guidance and answers to frequently asked questions, drawing from established chemical principles and field-proven insights. As Senior Application Scientists, our goal is to empower you to overcome common challenges and optimize your synthetic yields.

Troubleshooting Guide: Common Issues and Solutions

The synthesis of 1,2,4-oxadiazoles, most commonly through the acylation of an amidoxime followed by cyclodehydration, is a robust reaction. However, several factors can lead to low yields or the formation of impurities. This guide addresses the most frequent issues encountered in the lab.

Issue 1: Low or No Formation of the O-Acyl Amidoxime Intermediate

You've reacted your amidoxime with an activated carboxylic acid derivative (like an acid chloride or a carbodiimide-activated acid) but see little to no formation of the desired O-acyl intermediate, with starting material remaining.

Possible Causes & Solutions:

• Inadequate Acylating Agent Activity: The electrophilicity of your acylating agent may be insufficient to react with the amidoxime.

  • Solution: If using a carboxylic acid with a coupling agent like EDC or DCC, consider adding an activating agent such as 1-hydroxybenzotriazole (HOBt) or 1-hydroxy-7-azabenzotriazole (HOAt). These additives form a more reactive activated ester in situ, which then reacts more efficiently with the amidoxime.

• Steric Hindrance: Significant steric bulk on either the amidoxime or the carboxylic acid can hinder the approach of the nucleophile to the electrophilic center.

  • Solution: Prolong the reaction time and/or increase the temperature. If this fails, a less sterically hindered starting material may be necessary if the molecular design allows.

• Incorrect Stoichiometry: An improper ratio of reactants can lead to incomplete conversion.

  • Solution: Ensure a slight excess (1.1-1.2 equivalents) of the acylating agent is used. This can help drive the reaction to completion, especially if the acylating agent is prone to hydrolysis.

Issue 2: The Cyclodehydration Step is Inefficient, Resulting in Low Yields of the 1,2,4-Oxadiazole

You have successfully synthesized the O-acyl amidoxime intermediate, but the subsequent ring-closing step to form the oxadiazole is not proceeding efficiently.

Possible Causes & Solutions:

• Suboptimal Reaction Temperature: The thermal cyclodehydration requires a specific temperature threshold to overcome the activation energy for intramolecular cyclization and water elimination.

  • Solution: The required temperature for cyclization can vary significantly based on the substrate, typically ranging from 80°C to 150°C. It is often carried out in high-boiling point solvents like toluene, xylene, or DMF. A systematic screen of temperatures is recommended. Microwave-assisted heating can also be highly effective in reducing reaction times and improving yields by providing rapid and uniform heating.

• Presence of Water: Residual water in the reaction mixture can inhibit the dehydration process.

  • Solution: Ensure all reagents and solvents are anhydrous. Performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can also be beneficial. The use of Dean-Stark apparatus when using solvents like toluene can effectively remove water as it is formed.

• Incorrect Solvent Choice: The polarity and boiling point of the solvent play a crucial role.

  • Solution: High-boiling aprotic solvents are generally preferred. A comparison of common solvents is provided below.

Table 1: Common Solvents for Cyclodehydration and Their Properties

Solvent	Boiling Point (°C)	Polarity (Dielectric Constant)	Notes
Toluene	111	2.4	Allows for azeotropic removal of water with a Dean-Stark trap.
Xylenes	138-144	~2.4	Higher boiling point allows for higher reaction temperatures.
N,N-Dimethylformamide (DMF)	153	37	Good solvent for a wide range of substrates, but can be difficult to remove.
Dioxane	101	2.2	Lower boiling point, may require longer reaction times.

Issue 3: Formation of Side Products, Complicating Purification

Your crude reaction mixture shows multiple spots on TLC, indicating the presence of significant impurities alongside your desired 3,5-disubstituted 1,2,4-oxadiazole.

Possible Causes & Solutions:

• Formation of N-Acylated Amidoxime: Acylation can sometimes occur on the nitrogen of the oxime group, leading to an isomer that does not cyclize to the desired product.

  • Solution: This is often influenced by the reaction conditions. Running the acylation at lower temperatures (e.g., 0°C to room temperature) generally favors O-acylation. The choice of base, if one is used, can also be critical.

• Decomposition of Starting Materials or Intermediates: The O-acyl amidoxime intermediate can be thermally labile.

  • Solution: Minimize the time between the synthesis of the intermediate and the cyclization step. Ideally, the cyclization should be performed directly after the acylation, sometimes as a one-pot procedure.

• Formation of 1,2,4-Oxadiazol-5(4H)-ones: If the carboxylic acid source is an isocyanate, this alternative heterocyclic core can form.

  • Solution: Ensure the correct starting materials are being used for the desired 3,5-disubstituted product. The primary route involves the reaction of an amidoxime with a carboxylic acid derivative.

Frequently Asked Questions (FAQs)

Q1: What is the most common and reliable method for synthesizing 3,5-disubstituted 1,2,4-oxadiazoles?

The most widely employed method is the two-step, one-pot synthesis involving the coupling of a carboxylic acid and an amidoxime, followed by thermal cyclodehydration. This is often preferred due to the broad availability of starting materials and its general reliability.

Q2: Can I use microwave irradiation for the cyclodehydration step?

Absolutely. Microwave-assisted synthesis is an excellent method for the cyclodehydration step. It often leads to significantly reduced reaction times (minutes versus hours) and can improve yields by minimizing the formation of degradation byproducts due to prolonged exposure to high temperatures.

Q3: How do I choose the right coupling agent for the initial acylation?

The choice depends on the scale of your reaction and the nature of your substrates.

• For small-scale and discovery chemistry: Carbodiimides like N,N'-dicyclohexylcarbodiimide (DCC) or N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC) in combination with HOBt are very common and effective.

• For larger-scale synthesis: Activating the carboxylic acid as an acid chloride is often more cost-effective and can lead to cleaner reactions, although it requires an additional synthetic step.

Q4: My amidoxime starting material is not very stable. How can I handle it?

Amidoximes can be prone to degradation. It is best to use them as fresh as possible after their synthesis. They should be stored under an inert atmosphere at low temperatures. If you suspect decomposition, it is advisable to re-characterize the amidoxime (e.g., by NMR or melting point) before use.

Q5: What is a typical purification strategy for 3,5-disubstituted 1,2,4-oxadiazoles?

These compounds are generally stable and can be purified using standard techniques.

• Aqueous Workup: A typical workup involves washing the crude reaction mixture with a mild base (e.g., saturated sodium bicarbonate solution) to remove any unreacted carboxylic acid, followed by a brine wash.

• Chromatography: Flash column chromatography on silica gel is the most common method for purification. A gradient of ethyl acetate in hexanes is a good starting point for elution.

• Recrystallization: If the product is a solid, recrystallization from a suitable solvent system (e.g., ethanol/water, hexanes/ethyl acetate) can provide highly pure material.

Visualizing the Process

General Synthetic Workflow

The following diagram illustrates the standard workflow for the synthesis of 3,5-disubstituted 1,2,4-oxadiazoles.

Caption: Workflow for 1,2,4-oxadiazole synthesis.

Troubleshooting Logic Flow

When encountering low yields, this decision tree can guide your troubleshooting process.

Caption: Troubleshooting decision tree for low yields.

Reference Experimental Protocol: One-Pot Synthesis

This protocol describes a general and robust method for the synthesis of 3-phenyl-5-(4-chlorophenyl)-1,2,4-oxadiazole.

Materials:

• Benzamidoxime (1.0 eq)

• 4-Chlorobenzoic acid (1.1 eq)

• N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC·HCl) (1.2 eq)

• 1-Hydroxybenzotriazole (HOBt) (1.2 eq)

• N,N-Dimethylformamide (DMF) (Anhydrous)

• Toluene

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

Procedure:

• Acylation:

  • To a solution of 4-chlorobenzoic acid (1.1 eq) in anhydrous DMF, add EDC·HCl (1.2 eq) and HOBt (1.2 eq).

  • Stir the mixture at room temperature for 30 minutes to pre-activate the carboxylic acid.

  • Add benzamidoxime (1.0 eq) to the reaction mixture.

  • Continue stirring at room temperature for 4-6 hours, monitoring the reaction by TLC until the amidoxime is consumed.

• Cyclodehydration:

  • To the reaction mixture containing the O-acyl amidoxime intermediate, add toluene.

  • Heat the mixture to 110-120°C and stir for 8-12 hours. A Dean-Stark trap can be used to remove water if toluene is the primary solvent.

  • Monitor the formation of the 1,2,4-oxadiazole product by TLC.

• Workup and Purification:

  • Cool the reaction mixture to room temperature and dilute with dichloromethane (DCM).

  • Wash the organic layer sequentially with saturated aqueous NaHCO₃ and brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (e.g., using a gradient of 5-20% ethyl acetate in hexanes) to yield the pure 3-phenyl-5-(4-chlorophenyl)-1,2,4-oxadiazole.

References

Stability issues and degradation of 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole

An authoritative guide for researchers, scientists, and drug development professionals on the stability and degradation of 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole.

Technical Support Center: 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole

Welcome to the technical support center for 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole. This guide provides in-depth troubleshooting advice, frequently asked questions, and validated protocols to help you navigate the stability challenges associated with this reactive intermediate. Our goal is to empower you with the causal understanding needed to ensure the integrity of your experiments and the reliability of your results.

Frequently Asked Questions (FAQs)

This section addresses common high-level inquiries regarding the handling and storage of 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole.

Q1: What is the primary cause of degradation for this compound?

A: The principal source of instability is the highly reactive 3-(chloromethyl) group. The chlorine atom is an excellent leaving group, making the adjacent carbon atom highly susceptible to nucleophilic substitution reactions.[1][2][3] Common nucleophiles in a lab setting, such as water (hydrolysis), alcohols (alcoholysis), and buffer components (e.g., amines, phosphates), can readily displace the chloride, leading to the formation of impurities. A secondary, though less common, pathway is the pH-dependent cleavage of the 1,2,4-oxadiazole ring itself, which can occur under strongly acidic or basic conditions.[4]

Q2: What are the ideal storage conditions for this compound?

A: To minimize degradation, the compound should be stored under stringent conditions that prevent exposure to nucleophiles. We recommend storing the solid material at -20°C or lower , under an inert atmosphere (argon or nitrogen) , and in a desiccator to protect it from atmospheric moisture.

Q3: Can I prepare an aqueous stock solution for my experiments?

A: Preparing aqueous stock solutions is strongly discouraged . The presence of water will lead to rapid hydrolysis of the chloromethyl group, forming the corresponding hydroxymethyl derivative. This will compromise the purity of your stock and affect the stoichiometry of your reactions.

Q4: Which solvents are recommended for preparing stock solutions?

A: Anhydrous, aprotic solvents are the best choice. We recommend high-purity, dry acetonitrile (ACN) , tetrahydrofuran (THF) , or dichloromethane (DCM) . It is critical to use solvents from a freshly opened bottle or those that have been properly dried to minimize water content. Even in these solvents, stock solutions should be prepared fresh and used immediately. Long-term storage in any solvent is not advised.

Q5: Is the 1,2,4-oxadiazole ring itself stable?

A: Generally, yes. The 1,2,4-oxadiazole ring is a robust heterocyclic system with good thermal and metabolic stability.[5] It is widely used in medicinal chemistry as a bioisostere for ester and amide groups.[5] However, its stability can be compromised under harsh pH conditions. Studies on other 1,2,4-oxadiazole derivatives have shown that the ring can undergo cleavage at a pH outside the stable range of approximately 3-5.[4]

Troubleshooting Guide: Experimental Issues

This section provides solutions to specific problems you may encounter during your experiments.

Issue 1: My analytical results (HPLC, LC-MS) show a new, more polar peak appearing over time.

• Symptom: An unexpected peak with a shorter retention time than the parent compound is observed, and its peak area increases with time.

• Probable Cause: This is a classic sign of hydrolysis. The chloromethyl group has likely reacted with trace water in your solvent or on glassware to form the more polar hydroxymethyl derivative.

• Recommended Actions:

  • Verify the Impurity: Use mass spectrometry to check if the molecular weight of the new peak corresponds to the parent compound +18 Da (loss of HCl, addition of H₂O).

  • Solvent Quality Control: Immediately switch to a fresh bottle of anhydrous, HPLC-grade aprotic solvent (e.g., acetonitrile). Ensure all glassware is rigorously dried in an oven before use.

  • Prepare Fresh Solutions: Do not use stock solutions that are more than a few hours old. Prepare your solutions immediately before you plan to run the experiment.

  • Workflow Analysis: Review your entire experimental workflow to identify any potential points of moisture ingress.

Issue 2: My reaction yield is low, and I've isolated a side product containing a fragment of my buffer or solvent.

• Symptom: The desired product is obtained in low yield, and characterization of a major byproduct shows it has incorporated your solvent (e.g., methanol) or a component from your buffer (e.g., Tris, HEPES).

• Probable Cause: The nucleophilic solvent or buffer is competing with your intended reagent and reacting with the electrophilic chloromethyl group. Amine-based buffers are particularly problematic.

• Recommended Actions:

  • Solvent and Buffer Selection: If possible, switch to a non-nucleophilic, aprotic solvent system. If a buffer is absolutely necessary, choose one with non-nucleophilic components and use the lowest concentration possible. Avoid amine-based buffers.

  • Reaction Stoichiometry: Consider using a slight excess of your intended nucleophilic reagent to outcompete the interfering species.

  • Temperature Control: Run the reaction at the lowest temperature that allows for a reasonable reaction rate. This can sometimes temper the reactivity of less potent nucleophiles like water or alcohols.

Issue 3: I observe complete degradation of my compound when I change the pH of the medium.

• Symptom: When the compound is introduced into a solution with a pH below 3 or above 7, the parent peak disappears rapidly, and multiple new peaks appear in the chromatogram.

• Probable Cause: You are likely observing the degradation of the 1,2,4-oxadiazole ring itself. The ring is susceptible to acid-catalyzed or base-catalyzed ring-opening, which fragments the molecule.[4]

• Recommended Actions:

  • Maintain Optimal pH: Ensure your experimental conditions are maintained within a pH range of 3 to 5 for maximum stability of the oxadiazole core.[4]

  • Analyze Degradants: If feasible, use LC-MS/MS to identify the fragments. The expected degradation product from ring cleavage is often an aryl nitrile.[4] This can confirm the degradation pathway.

  • Redesign Experiment: If your experiment requires conditions outside this pH range, this compound may not be suitable. Consider synthesizing an analog with a more stable core if the chloromethyl reactivity is what you wish to study.

Key Degradation Pathways

Understanding the chemical mechanisms of degradation is crucial for designing robust experiments. The two primary pathways are nucleophilic substitution at the chloromethyl group and pH-mediated ring opening.

Diagram: Primary Degradation Routes

Caption: Workflow for HPLC-based stability assessment.

• System Setup:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of water (A) and acetonitrile (B), both containing 0.1% formic acid (to maintain a stable, acidic pH).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at a suitable wavelength (determined by a UV scan, typically 254 nm).

• Sample Preparation: Prepare a solution of the compound (~1 mg/mL) in the solvent system or buffer you intend to test.

• Time-Zero (t=0) Injection: As soon as the sample is prepared, immediately inject it onto the HPLC system. This chromatogram serves as your baseline reference for 100% purity.

• Incubation: Store the remaining sample under the exact conditions you are testing (e.g., room temperature, 37°C, protected from light).

• Time-Point Injections: Inject aliquots of the sample at regular intervals (e.g., 1, 2, 4, 8, and 24 hours).

• Data Analysis: For each time point, calculate the percentage of the parent compound remaining by comparing its peak area to the t=0 injection. Plot the percentage of the parent compound remaining versus time to determine the degradation rate.

Data Summary Table: Solvent and Storage Recommendations

Condition	Recommendation	Rationale
Solid Storage	-20°C or below, inert gas, desiccated	Prevents hydrolysis from atmospheric moisture and slows any potential solid-state degradation.
Solution Storage	DO NOT STORE	The compound is highly reactive in solution; fresh preparation is mandatory.
Recommended Solvents	Anhydrous Acetonitrile, Anhydrous THF	Aprotic and non-nucleophilic, minimizing nucleophilic substitution reactions.
Solvents to Avoid	Water, Methanol, Ethanol, DMSO (unless anhydrous)	Protic solvents will readily react with the chloromethyl group.
Buffers to Avoid	Amine-based (Tris, HEPES), Phosphate	Nucleophilic components will cause rapid degradation.
Working pH Range	3 - 5	Preserves the integrity of the 1,2,4-oxadiazole ring. [4]

References

• Biological activity of oxadiazole and thiadiazole derivatives - PMC. (n.d.). PubMed Central. Retrieved January 17, 2026, from [Link]

• Combination of 1,2,4-Oxadiazole and 1,2,5-Oxadiazole Moieties for the Generation of High-Performance Energetic Materials. (2015). Angewandte Chemie - International Edition, 54(32), 9367-9371. Retrieved January 17, 2026, from [Link]

• Combination of 1,2,4‐Oxadiazole and 1,2,5‐Oxadiazole Moieties for the Generation of High‐Performance Energetic Materials. (2015). ResearchGate. Retrieved January 17, 2026, from [Link]

• Degradation kinetics and mechanism of an oxadiazole derivative, design of a stable drug product for BMS-708163, a γ-secretase inhibitor drug candidate. (2012). Journal of Pharmaceutical Sciences, 101(4), 1439-1450. Retrieved January 17, 2026, from [Link]

• Discovery of 1,2,4-Oxadiazole Derivatives Containing Haloalkyl as Potential Acetylcholine Receptor Nematicides. (2023). Molecules, 28(6), 2686. Retrieved January 17, 2026, from [Link]

• Synthetic Procedures and Pharmacological Activities of 1,2,4-Oxadiazoles-A Review. (2016). International Journal of Pharmaceutical Sciences and Research, 7(9), 3568-3579. Retrieved January 17, 2026, from [Link]

Sources

• 1. Buy 3-(Chloromethyl)-1,2,4-oxadiazole | 51791-12-9 [smolecule.com]
• 2. mdpi.com [mdpi.com]
• 3. rjptonline.org [rjptonline.org]
• 4. Degradation kinetics and mechanism of an oxadiazole derivative, design of a stable drug product for BMS-708163, a γ-secretase inhibitor drug candidate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Biological activity of oxadiazole and thiadiazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Chloromethyl-Substituted Oxadiazoles

Welcome to the technical support center for the purification of chloromethyl-substituted oxadiazoles. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of isolating these valuable, yet challenging, heterocyclic compounds. The inherent reactivity of the chloromethyl group, coupled with the polar nature of the oxadiazole ring, presents a unique set of purification hurdles. This resource provides in-depth troubleshooting advice and frequently asked questions to ensure you can achieve the desired purity and yield for your critical applications.

The oxadiazole ring is a stable and valuable scaffold in medicinal chemistry, often used as a bioisostere for ester and amide functionalities.[1][2] However, the introduction of a chloromethyl substituent, a key functional handle for further molecular elaboration, brings with it a host of stability and reactivity challenges that can complicate purification.[3][4]

Troubleshooting Guide

This section addresses specific problems you may encounter during the purification of chloromethyl-substituted oxadiazoles, providing not just solutions, but the scientific reasoning behind them.

Problem 1: My final product is always contaminated with a more polar impurity, even after column chromatography.

Answer:

This is a classic and frequent challenge. The likely culprit is the hydrolysis of your chloromethyl group to the corresponding hydroxymethyl analog. The chloromethyl group is an electrophilic center, susceptible to nucleophilic attack by water, which can be present in your solvents, on the silica gel, or from atmospheric moisture. The resulting alcohol is significantly more polar and will exhibit different chromatographic behavior.

Causality Explained: The reactivity of the C-Cl bond is enhanced by the electron-withdrawing nature of the adjacent oxadiazole ring. This makes the methylene carbon highly susceptible to substitution reactions. Water, acting as a nucleophile, will attack this carbon, leading to the formation of the hydroxymethyl derivative and hydrochloric acid.

Troubleshooting Steps & Solutions:

• Rigorous Anhydrous Conditions:

  • Solvent Preparation: Use freshly distilled, anhydrous solvents for your chromatography. Solvents like dichloromethane and ethyl acetate should be dried over appropriate drying agents (e.g., CaH₂ for DCM, K₂CO₃ for EtOAc) and stored under an inert atmosphere (Nitrogen or Argon).

  • Silica Gel Preparation: Activate your silica gel by heating it at 120-150°C for several hours under vacuum to remove adsorbed water. Cool it under an inert atmosphere before use.

  • Inert Atmosphere: Run your column under a positive pressure of nitrogen or argon. This not only speeds up the chromatography but also prevents atmospheric moisture from interacting with your compound.

• Solvent System Optimization:

  • Aprotic Solvents: Avoid protic solvents like methanol or ethanol in your eluent, as they can also act as nucleophiles. A gradient of hexane/ethyl acetate or hexane/dichloromethane is generally a good starting point.

  • Buffered Mobile Phase: In some rare cases, a mobile phase buffered with a non-nucleophilic base (e.g., triethylamine, typically 0.1-1%) can help to neutralize any acidic sites on the silica gel and suppress acid-catalyzed hydrolysis. However, this will require an additional removal step.

• Alternative Purification Techniques:

  • Supercritical Fluid Chromatography (SFC): SFC is an excellent alternative for purifying polar and moderately polar compounds.[5][6] It utilizes supercritical CO₂ as the main mobile phase, which is non-polar and aprotic, thereby minimizing the risk of hydrolysis.[7] Methanol is often used as a co-solvent, but the contact time is significantly shorter, and the overall environment is less conducive to hydrolysis compared to traditional liquid chromatography.[8][9]

  • Recrystallization: If your compound is a solid, recrystallization from an appropriate anhydrous solvent system can be highly effective at removing impurities.[10]

Problem 2: I'm observing multiple spots on my TLC plate, and the reaction seems messy. How do I identify the major side products?

Answer:

The presence of multiple byproducts often points to the reactivity of the chloromethyl group with nucleophiles present in the reaction mixture or formed during the reaction. Common side reactions include dimerization, reaction with starting materials, or solvents.

Common Side Products & Their Formation:

• Bis-oxadiazole Ether: If your starting material contains a nucleophilic group (e.g., a hydroxyl or amine), or if the hydroxymethyl impurity is formed, it can react with another molecule of your chloromethyl oxadiazole to form a dimeric ether.

• Solvent Adducts: If you are using nucleophilic solvents like methanol, ethanol, or even acetonitrile under certain conditions, they can react with your product to form solvent adducts.

• Azide Displacement Products: In syntheses involving sodium azide, for example, you might see the formation of the corresponding azidomethyl oxadiazole.

Troubleshooting & Identification Strategy:

• LC-MS Analysis: The most powerful tool for identifying these byproducts is Liquid Chromatography-Mass Spectrometry (LC-MS). The mass of each peak will give you a strong indication of the molecular formula of the impurity.

• Reaction Monitoring: Carefully monitor your reaction by TLC or LC-MS. This will help you to understand when the side products are forming. It might be that your reaction is running too long, or the temperature is too high.

• Control Experiments: Run control experiments by intentionally exposing your purified product to potential nucleophiles (e.g., water, methanol) to see if you can generate the observed impurities. This can confirm their identity.

Problem 3: My compound appears to be degrading on the silica gel column, leading to low recovery.

Answer:

This is another common issue related to the stability of these compounds. The acidic nature of standard silica gel can promote degradation pathways.

Mechanism of Degradation:

The surface of silica gel is covered with silanol groups (Si-OH), which are weakly acidic. These acidic sites can catalyze the hydrolysis of the chloromethyl group or promote other decomposition pathways. The oxadiazole ring itself can be susceptible to ring-opening under strongly acidic or basic conditions.[11]

Solutions to Mitigate On-Column Degradation:

• Use Neutralized or Deactivated Silica:

  • Triethylamine Wash: Pre-treating your silica gel with a solvent system containing a small amount of triethylamine (e.g., hexane with 1% Et₃N) can neutralize the acidic sites.

  • Alumina: Consider using neutral or basic alumina as your stationary phase instead of silica gel. Alumina is generally less acidic.

  • Reversed-Phase Chromatography: If your compound has sufficient hydrophobic character, reversed-phase chromatography (e.g., C18 silica) with a water/acetonitrile or water/methanol mobile phase can be an option. The oxadiazole ring is generally stable in the pH 3-5 range.[11]

• Flash Chromatography: The principle of "flash" chromatography is to move the compound through the column as quickly as possible to minimize contact time with the stationary phase.[12] This reduces the opportunity for on-column degradation.

• Alternative Purification Methods:

  • Preparative HPLC/SFC: These techniques offer higher resolution and faster separation times, minimizing degradation.

  • Recrystallization: As mentioned before, this is often the gentlest purification method for crystalline solids.[10]

Frequently Asked Questions (FAQs)

Q1: What is the general stability of chloromethyl-substituted oxadiazoles?

A1: Chloromethyl-substituted oxadiazoles are typically stable crystalline solids or oils at room temperature when stored in a dry environment. However, they are sensitive to moisture and nucleophiles. The oxadiazole ring itself is generally stable, but the chloromethyl group is a reactive electrophilic handle.[13] They should be stored in a desiccator or under an inert atmosphere, especially if they are to be stored for extended periods.

Q2: What are the best analytical techniques to assess the purity of my final product?

A2: A combination of techniques is always recommended for comprehensive purity assessment:

• ¹H and ¹³C NMR: To confirm the chemical structure and identify any major impurities. The chemical shift of the chloromethyl protons (-CH₂Cl) is a key diagnostic signal.

• LC-MS: To determine the purity profile and identify any minor impurities by their mass-to-charge ratio.

• High-Resolution Mass Spectrometry (HRMS): To confirm the elemental composition of your product.

• Elemental Analysis (CHN): To provide further confirmation of the bulk purity of your sample.

Q3: Can I use recrystallization for purification? What are some good solvent systems to try?

A3: Yes, recrystallization is an excellent and often preferred method if your compound is a solid.[10] The key is to find a solvent system where your compound is sparingly soluble at room temperature but highly soluble at elevated temperatures.

Solvent Screening Table:

Solvent System	Polarity	Comments
Hexane/Ethyl Acetate	Low to Medium	A good starting point for many organic compounds.
Dichloromethane/Hexane	Low to Medium	Useful for less polar compounds.
Toluene	Low	Can be effective for compounds that are oily in other solvents.
Isopropanol/Water	High	Use with caution due to the risk of hydrolysis.
Acetonitrile	Medium-High	Can be a good choice, as it is aprotic.

Experimental Protocol: Recrystallization

• Dissolution: In a flask, add a minimal amount of the chosen hot solvent to your crude solid until it completely dissolves.

• Cooling: Allow the solution to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals.

• Crystallization: If crystals do not form, try scratching the inside of the flask with a glass rod or adding a seed crystal. Further cooling in an ice bath or refrigerator can also induce crystallization.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any adhering impurities.

• Drying: Dry the purified crystals under high vacuum to remove all traces of solvent.

Q4: I need to perform a subsequent reaction with my chloromethyl oxadiazole. Do I need to purify it to >99% purity first?

A4: Not necessarily. The required purity depends on the nature of the subsequent reaction. If the impurities are unreactive under the conditions of the next step, you may be able to proceed with material of lower purity. However, if the impurities (like the hydroxymethyl analog) can compete in the next reaction, then high purity is essential. For example, if you are performing a nucleophilic substitution on the chloromethyl group, the presence of the hydroxymethyl impurity will lead to the formation of byproducts.

Visualization of Purification Challenges

The following diagram illustrates the decision-making process for troubleshooting the purification of chloromethyl-substituted oxadiazoles.

Caption: Troubleshooting workflow for purification.

References

• Synthesis of Novel Halogenated Heterocycles Based on o-Phenylenediamine and Their Interactions with the Catalytic Subunit of Protein Kinase CK2. (n.d.). National Institutes of Health.
• 2-chloromethyl-5-aryl-1,3,4-oxadiazole Synthesis and Properties of Compounds. (n.d.). ResearchGate.
• Synthesis of 5‐chloromethyl‐3‐substituted 1,2,4‐oxadiazoles. (n.d.). ResearchGate.
• Characterising polar compounds using supercritical fluid chromatography–nuclear magnetic resonance spectroscopy (SFC–NMR). (2020). Royal Society of Chemistry.
• How Good is SFC for Polar Analytes? (2014, October 27). Chromatography Today.
• Recrystallization Guide: Process, Procedure, Solvents. (n.d.). Mettler Toledo.
• Column Chromatography. (n.d.). University of Colorado Boulder.
• Supercritical Fluid Chromatography. (n.d.). Buchi.com.
• What is Supercritical Fluid Chromatography (SFC) Chromatography? (n.d.). Teledyne Labs.
• Supercritical Fluid Chromatography (SFC) Columns. (n.d.). Phenomenex.
• Halogenated Heterocycles. (n.d.). Sigma-Aldrich.
• Discovery of 1,2,4-Oxadiazole Derivatives Containing Haloalkyl as Potential Acetylcholine Receptor Nematicides. (2023, March 17). MDPI.
• Degradation kinetics and mechanism of an oxadiazole derivative, design of a stable drug product for BMS-708163, a γ-secretase inhibitor drug candidate. (2012). PubMed.
• Oxadiazole Derivatives: A Comprehensive Review of Their Chemistry, Synthesis, and Pharmacological Potential. (2025, August 13). Journal of Pharma and Biomedics.
• Insight into the Synthesis Approaches of Oxadiazole and its Derivatives, Focuses on their Pharmacological Activities. (n.d.). Indian Journal of Pharmaceutical Education and Research.

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• 2. ijper.org [ijper.org]
• 3. 할로겐화 헤테로고리 [sigmaaldrich.com]
• 4. mdpi.com [mdpi.com]
• 5. Characterising polar compounds using supercritical fluid chromatography–nuclear magnetic resonance spectroscopy (SFC–NMR) - Faraday Discussions (RSC Publishing) [pubs.rsc.org]
• 6. chromatographytoday.com [chromatographytoday.com]
• 7. Supercritical Fluid Chromatography | Buchi.com [buchi.com]
• 8. What is Supercritical Fluid Chromatography (SFC) Chromatography? | Teledyne LABS [teledynelabs.com]
• 9. Supercritical Fluid Chromatography (SFC) Columns | Phenomenex [phenomenex.com]
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• 11. Degradation kinetics and mechanism of an oxadiazole derivative, design of a stable drug product for BMS-708163, a γ-secretase inhibitor drug candidate - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 13. jpbsci.com [jpbsci.com]

Minimizing the formation of isomers during 1,2,4-oxadiazole synthesis

Technical Support Center: 1,2,4-Oxadiazole Synthesis

A Guide to Minimizing Isomeric Impurities

Welcome to the technical support center for 1,2,4-oxadiazole synthesis. This guide is designed for researchers, chemists, and drug development professionals to troubleshoot and optimize synthetic routes, with a specific focus on preventing the formation of unwanted isomers.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 3,5-disubstituted 1,2,4-oxadiazoles, and where do isomers typically originate?

The most prevalent and versatile method for synthesizing 1,2,4-oxadiazoles is the condensation and subsequent cyclodehydration of an amidoxime with a carboxylic acid or its derivative (e.g., acyl chloride, ester, or anhydride).[1] This is often considered a [4+1] approach, where four atoms come from the amidoxime and one from the acylating agent.

Isomer formation primarily arises from the initial acylation step of the amidoxime. Amidoximes possess two nucleophilic sites: the oxygen of the hydroxylamine group (-OH) and the nitrogen of the primary amine group (-NH2).[2]

• Desired Pathway (O-acylation): Acylation at the oxygen atom leads to an O-acyl amidoxime intermediate. This intermediate readily undergoes thermal or base-catalyzed cyclodehydration to form the desired 3,5-disubstituted 1,2,4-oxadiazole.[3][4]

• Side-Reaction Pathway (N-acylation): Acylation at the nitrogen atom forms an N-acyl amidoxime. This species does not directly cyclize to a 1,2,4-oxadiazole and can lead to the formation of byproducts or remain as an impurity.[5][6]

The competition between these two pathways is a critical factor in determining the purity and yield of the final product.

Troubleshooting Guide: Isomer Formation & Low Yields

This section addresses specific issues encountered during synthesis.

Q2: My reaction is producing a significant amount of a structural isomer. How can I identify it and prevent its formation?

The most common structural isomers are 1,3,4-oxadiazoles and 1,2,5-oxadiazoles (furoxans).

• 1,3,4-Oxadiazole Formation: Under certain photochemical conditions, some 1,2,4-oxadiazoles can rearrange to the more stable 1,3,4-oxadiazole isomer.[7] If you are using photochemical methods, carefully control the irradiation wavelength and reaction conditions. Thermal rearrangements, such as the Boulton-Katritzky rearrangement, can also lead to different heterocyclic systems, particularly if the oxadiazole has a suitable side chain.[7]

• 1,2,5-Oxadiazole (Furoxan) Formation: This is a common issue when using the 1,3-dipolar cycloaddition route for synthesis. In this method, a nitrile oxide is generated in situ and reacted with a nitrile. However, nitrile oxides can readily dimerize to form furoxans, often as the major product.[1][7]

Solution: To avoid these specific isomers, the amidoxime-acylation route is generally preferred over 1,3-dipolar cycloaddition. If you must use the cycloaddition, conditions that favor reaction with the dipolarophile over dimerization (e.g., slow addition of the nitrile oxide precursor) should be employed.

Q3: My reaction yields a mixture of regioisomers (e.g., 3-Aryl-5-Alkyl vs. 3-Alkyl-5-Aryl). How can I control the regioselectivity?

Regioisomers form when both the amidoxime and the acylating agent are unsymmetrical. The regiochemistry is locked in during the initial condensation. The substituent from the amidoxime becomes the C3 substituent of the 1,2,4-oxadiazole, and the substituent from the carboxylic acid becomes the C5 substituent.

Solution: There is no ambiguity in this reaction. To synthesize a specific regioisomer, you must choose the appropriate starting materials.

• To place group R¹ at the C3 position, start with the R¹-substituted amidoxime .

• To place group R² at the C5 position, start with the R²-substituted carboxylic acid .

Q4: My main "impurity" has the correct mass for the desired product, but the NMR is inconsistent. What could be happening?

This scenario often points to the formation of the undesired N-acyl amidoxime intermediate, which can be stable under certain conditions. The key is to promote the initial O-acylation and the subsequent cyclization of the correct intermediate.

Causality & Solution: The selectivity between O- and N-acylation is highly dependent on the reaction conditions. The oxygen atom of the amidoxime is a "harder" nucleophile, while the nitrogen is "softer".

• Promoting O-acylation:

  • Coupling Reagents: The choice of coupling reagent is critical. Reagents like carbonyldiimidazole (CDI), EDC, and HATU are commonly used to activate carboxylic acids.[8] HATU, in combination with a non-nucleophilic base like DIPEA, has been shown to be highly effective.[8]

  • Bases: Strong, non-nucleophilic bases are preferred for the cyclization step. Tetrabutylammonium fluoride (TBAF) is a popular choice.[1] Superbase systems like NaOH/DMSO or KOH/DMSO can also drive the reaction to completion, even at room temperature.[1][3]

  • Solvents: Aprotic solvents generally favor the desired reaction. Solvents like DMF, THF, DCM, and MeCN give excellent results, whereas protic solvents like methanol or water can hinder the reaction and promote hydrolysis of the intermediate.[3]

Q5: My reaction has stalled at the O-acyl amidoxime intermediate. How can I push the cyclization to completion?

Failure to cyclize is a common hurdle. The stability of the O-acyl amidoxime intermediate can be significant, and forcing conditions may be required.[4]

Solutions:

• Thermal Cyclization: If not already doing so, heating the reaction is the most direct approach. Refluxing in a high-boiling aprotic solvent like toluene, xylene, or DMF is often effective.[7]

• Microwave Irradiation: Microwave-assisted synthesis can dramatically reduce reaction times (from hours to minutes) and improve yields by efficiently overcoming the activation energy for cyclization.[9][10][11] Temperatures of 120-160 °C for 10-30 minutes are typical starting points.[11]

• Stronger Base: If using a mild base, switching to a stronger, non-nucleophilic base can promote the deprotonation needed for the ring-closing step. As mentioned, TBAF or a superbase system (NaOH/DMSO) can be very effective.[3]

Condition	Conventional Heating	Microwave Heating
Typical Time	2 - 24 hours	10 - 30 minutes
Typical Temp.	80 - 140 °C	120 - 160 °C
Advantages	Standard equipment	Rapid optimization, higher yields
Disadvantages	Long reaction times, potential for degradation	Requires specialized equipment

Recommended Protocols

Protocol 1: One-Pot Synthesis using a Coupling Agent and Base

This protocol is a robust starting point for many substrates.

• Reagent Preparation: In a dry flask under an inert atmosphere (N₂ or Ar), dissolve the carboxylic acid (1.0 eq) and a coupling agent such as HATU (1.1 eq) in an anhydrous aprotic solvent (e.g., DMF or MeCN, approx. 0.2 M).

• Activation: Add a non-nucleophilic base, such as diisopropylethylamine (DIPEA) (2.5 eq), to the mixture. Stir at room temperature for 10-15 minutes to ensure full activation of the carboxylic acid.

• Amidoxime Addition: Add the amidoxime (1.05 eq) to the activated mixture.

• Cyclization: Heat the reaction mixture to 80-110 °C and monitor by TLC or LC-MS. The reaction is typically complete within 2-12 hours.

• Workup: Cool the reaction to room temperature, dilute with ethyl acetate, and wash sequentially with 1M HCl, saturated NaHCO₃ solution, and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate in vacuo. Purify the crude product by column chromatography or recrystallization.

Protocol 2: Microwave-Assisted Synthesis

This protocol is ideal for rapid library synthesis and optimization.[11]

• Reagent Preparation: In a microwave-safe reaction vessel with a stir bar, combine the carboxylic acid (1.0 eq), amidoxime (1.1 eq), a coupling agent (e.g., PS-Carbodiimide, 1.5 eq), and a suitable base (e.g., PS-BEMP, 3.0 eq) in an appropriate solvent (e.g., acetonitrile).[9]

• Microwave Irradiation: Seal the vessel and place it in a microwave synthesizer. Irradiate the mixture at a set temperature (e.g., 150 °C) for 15-20 minutes.[9][11]

• Workup: After cooling, filter the reaction mixture to remove the polymer-supported reagents. Rinse the resin with the reaction solvent. Concentrate the filtrate and purify the product as described in Protocol 1.

Analytical Characterization of Isomers

Distinguishing between 1,2,4- and 1,3,4-oxadiazole isomers is crucial. NMR spectroscopy is the most powerful tool for this purpose.

• ¹³C NMR: The chemical shifts of the two carbon atoms within the oxadiazole ring are highly diagnostic. In 3,5-disubstituted 1,2,4-oxadiazoles, these carbons typically appear at distinct chemical shifts. In the more symmetrical 1,3,4-oxadiazoles, the C2 and C5 carbons often have very similar chemical shifts, sometimes appearing as a single peak if the substituents are identical.[12][13]

• ¹H NMR: The protons on the substituents will have slightly different chemical environments depending on which heterocycle they are attached to, leading to small but measurable differences in their chemical shifts.[14][15]

• Mass Spectrometry: While MS will confirm the mass of the product (isomers are isobaric), it cannot distinguish between them. However, fragmentation patterns may differ and can provide clues to the structure.[15][16]

References

• Pankratova, V., et al. (2023). Room Temperature Synthesis of Bioactive 1,2,4-Oxadiazoles. International Journal of Molecular Sciences, 24(6), 5406. Available from: [Link]

• Zhang, L., et al. (2020). Multistep Synthesis of 1,2,4-Oxadiazoles via DNA-Conjugated Aryl Nitrile Substrates. ACS Combinatorial Science. Available from: [Link]

• Pace, A., & Pierro, P. (2009). Recent Advances On 1,2,4-Oxadiazoles: From Synthesis To Reactivity And Pharmaceutical Applications. Mini-Reviews in Organic Chemistry. Available from: [Link]

• Organic Chemistry Portal. Synthesis of 1,2,4-oxadiazoles. Available from: [Link]

• Fokin, A. F. (2005). Synthesis of 1,2,4-oxadiazoles (a review). Pharmaceutical Chemistry Journal, 39, 538-557. Available from: [Link]

• Yang, Y., et al. (2005). Rapid and Efficient Synthesis of 1,2,4-Oxadiazoles Utilizing Polymer-Supported Reagents under Microwave Heating. Organic Letters, 7(5), 925–928. Available from: [Link]

• ResearchGate. (n.d.). Coupling reagent and base study for the synthesis of 1,2,4-oxadiazoles a-c. Available from: [Link]

• Glowacka, I. E., et al. (2020). Novel 1,2,4-Oxadiazole Derivatives in Drug Discovery. Molecules, 25(22), 5449. Available from: [Link]

• Wang, P., et al. (2021). Electrochemical synthesis of 1,2,4-oxadiazoles from amidoximes through dehydrogenative cyclization. Green Chemistry. Available from: [Link]

• Sidneva, V., et al. (2022). Unusual Formation of 1,2,4-Oxadiazine Core in Reaction of Amidoximes with Maleic or Fumaric Esters. International Journal of Molecular Sciences, 23(21), 13531. Available from: [Link]

• da Silva, F. C., et al. (2015). 1,2,4-OXADIAZOLE: A BRIEF REVIEW FROM THE LITERATURE ABOUT THE SYNTHESIS AND PHARMACOLOGICAL APPLICATIONS. Visão Acadêmica, 16(2). Available from: [Link]

• Yang, Y., et al. (2005). Rapid and efficient synthesis of 1,2,4-oxadiazoles utilizing polymer-supported reagents under microwave heating. Organic Letters, 7(5), 925-8. Available from: [Link]

• Sahu, N. (2024). Use of NMR and Other Spectroscopy Techniques in Heterocyclic Oxadiazole Derivatives Studies: A Review. International Journal of Photochemistry and Photochemical Research. Available from: [Link]

• JournalsPub. (n.d.). Heterocyclic Oxadiazole Derivatives Through Various Spectroscopic Techniques as UV, IR. Available from: [Link]

• ResearchGate. (n.d.). Oxadiazole isomers: All bioisosteres are not created equal. Available from: [Link]

• Sharma, V., et al. (2013). Synthetic Procedures and Pharmacological Activities of 1,2,4-Oxadiazoles-A Review. International Journal of Pharmaceutical Sciences and Research. Available from: [Link]

• Çetinkaya, A., et al. (2022). Synthesis of Some New 1,3,4-Oxadiazole Derivatives and Evaluation of Their Anticancer Activity. ACS Omega, 7(40), 35688–35701. Available from: [Link]

• ResearchGate. (n.d.). 1H and 13C NMR characterization of 1,3,4-oxadiazole derivatives. Available from: [Link]

• ResearchGate. (n.d.). O-nucleophilic features of amidoximes in acyl group transfer reactions. Available from: [Link]

• Girish, Y. R., et al. (2011). Design and Microwave-assisted Synthesis of 1,3,4-Oxadiazole Derivatives for Analgesic and Anti-inflammatory Activity. Tropical Journal of Pharmaceutical Research, 10(4). Available from: [Link]

• Pankratova, V., et al. (2023). Room Temperature Synthesis of Bioactive 1,2,4-Oxadiazoles. International Journal of Molecular Sciences, 24(6), 5406. Available from: [Link]

• Difference Wiki. (2024). O Acylation vs. N Acylation: What's the Difference? Available from: [Link]

• Zarubaev, V. V., et al. (2022). Novel O-acylated amidoximes and substituted 1,2,4-oxadiazoles synthesised from (+)-ketopinic acid possessing potent virus-inhibiting activity against phylogenetically distinct influenza A viruses. Bioorganic & Medicinal Chemistry Letters, 55, 128453. Available from: [Link]

• Pediaa. (2020). Difference Between O Acylation and N Acylation. Available from: [Link]

• Wang, H., et al. (2021). Chemoselective acylation of N-acylglutarimides with N-acylpyrroles and aryl esters under transition-metal-free conditions. Chemical Communications, 57(74), 9343–9346. Available from: [Link]

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• 2. researchgate.net [researchgate.net]
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• 4. Multistep Synthesis of 1,2,4-Oxadiazoles via DNA-Conjugated Aryl Nitrile Substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. difference.wiki [difference.wiki]
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• 10. Rapid and efficient synthesis of 1,2,4-oxadiazoles utilizing polymer-supported reagents under microwave heating - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Support Center: Scalable Synthesis of 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole

Welcome to the comprehensive technical support guide for the scalable synthesis of 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole. This document is intended for researchers, scientists, and drug development professionals, providing in-depth protocols, troubleshooting advice, and frequently asked questions to ensure a successful and efficient synthesis campaign. The 1,2,4-oxadiazole ring is a crucial pharmacophore in medicinal chemistry, often serving as a bioisostere for amide and ester functionalities to enhance metabolic stability and pharmacokinetic properties.[1][2][3][4] The target compound, 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole, is a valuable building block in the development of novel therapeutics.[5]

I. Overview of Synthetic Strategy

The most prevalent and versatile method for constructing the 1,2,4-oxadiazole core involves the cyclization of an amidoxime precursor with a carbonyl-containing compound.[1][6] This can be achieved through a traditional two-step process involving the isolation of an O-acylamidoxime intermediate or via more efficient one-pot procedures.[1][7][8] For the synthesis of 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole, a common and scalable approach involves the reaction of 2-chloroacetamidoxime with a methoxyacetylating agent, followed by cyclodehydration.

General Reaction Scheme:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. 1,2,4-Oxadiazoles in medicinal chemistry: trends of the last years - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. Room Temperature Synthesis of Bioactive 1,2,4-Oxadiazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Room Temperature Synthesis of Bioactive 1,2,4-Oxadiazoles [mdpi.com]

Overcoming low reactivity of starting materials in oxadiazole synthesis

Technical Support Center: Oxadiazole Synthesis

A Senior Application Scientist's Guide to Overcoming Low Reactivity of Starting Materials

Welcome to the technical support center for oxadiazole synthesis. This guide is designed for researchers, medicinal chemists, and drug development professionals who encounter challenges with low-yielding reactions due to the poor reactivity of starting materials. As Senior Application Scientists, we understand that synthetic roadblocks can hinder project timelines. This resource provides in-depth, field-proven insights and troubleshooting strategies in a direct question-and-answer format to help you navigate these common hurdles.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental failures, delving into the underlying chemical principles to provide robust and logical solutions.

Issue 1: My reaction between a carboxylic acid and a hydrazide is stalling or resulting in very low yields of the 1,2-diacylhydrazine intermediate. What are the primary causes and solutions?

Answer:

This is one of the most common challenges in 1,3,4-oxadiazole synthesis and almost always stems from the insufficient electrophilicity of the carboxylic acid's carbonyl carbon . A direct reaction between a carboxylic acid and a hydrazide is often thermodynamically unfavorable without activation because the hydroxyl group (-OH) is a poor leaving group. The reaction requires the formation of a 1,2-diacylhydrazine intermediate, which then undergoes cyclodehydration. If this first step is inefficient, the entire sequence fails.

The Causality: The lone pair on the hydrazide's terminal nitrogen is nucleophilic, but not sufficiently so to attack the relatively unreactive carbonyl of a carboxylic acid. To facilitate this reaction, you must convert the carboxylic acid's hydroxyl group into a better leaving group.

Solutions:

• Conversion to a Highly Reactive Intermediate (e.g., Acyl Chloride):

  • Mechanism: Reacting the carboxylic acid with an activating agent like thionyl chloride (SOCl₂) or oxalyl chloride converts it into a highly electrophilic acyl chloride.[1][2] This intermediate reacts rapidly with the acyl hydrazide.

  • Considerations: This is a classic and cost-effective method. However, the conditions can be harsh and may not be suitable for substrates with sensitive functional groups. The generation of HCl gas requires appropriate handling.

• In Situ Activation with Peptide Coupling Reagents:

  • Mechanism: Modern peptide coupling reagents are exceptionally efficient for this purpose under mild conditions. Reagents like HATU, HBTU, and EDC react with the carboxylic acid to form a highly reactive activated ester intermediate in situ.[3][4][5] This intermediate is then readily attacked by the nucleophilic hydrazide.

  • Advantages: These methods are generally high-yielding, proceed at room temperature, and tolerate a wide range of functional groups, making them ideal for complex molecule synthesis.[3]

  • Recommendation: For valuable or complex substrates, HATU in the presence of a non-nucleophilic base like diisopropylethylamine (DIPEA) is a superior choice.[5]

Diagram 1: General Mechanism of Carboxylic Acid Activation

Caption: Workflow for the formation of the 1,2-diacylhydrazine intermediate.

Data Summary Table 1: Comparison of Common Carboxylic Acid Activating Agents

Reagent Class	Example(s)	Base Required	Pros	Cons
Halogenating Agents	SOCl₂, (COCl)₂	None / Pyridine	Inexpensive, highly reactive	Harsh conditions, limited functional group tolerance, generates HCl
Carbodiimides	EDC, DCC	None / DMAP	Mild conditions, widely used	Urea byproduct can be difficult to remove, DCC can cause allergic reactions
Uronium/Aminium Salts	HATU, HBTU	Non-nucleophilic (e.g., DIPEA)	Very high yields, fast, mild, low racemization	Expensive, byproducts must be washed away
Phosphonium Salts	PyBOP	Non-nucleophilic (e.g., DIPEA)	High yields, effective for hindered acids	Expensive, phosphine oxide byproducts

Issue 2: The 1,2-diacylhydrazine intermediate forms successfully, but the final cyclodehydration to the 1,3,4-oxadiazole is inefficient.

Answer:

This issue indicates that the energy barrier for the intramolecular cyclization and elimination of water is too high under your current reaction conditions. The 1,2-diacylhydrazine is a relatively stable amide, and direct thermal cyclization often requires harsh conditions (high temperatures, strong acids) which can degrade sensitive substrates.[6]

The Causality: The key is to facilitate the removal of a water molecule. This is achieved by using a dehydrating agent that activates one of the carbonyl oxygens, effectively turning it into a good leaving group.

Solutions:

• Classical Strong Dehydrating Agents:

  • Reagents: Phosphorus oxychloride (POCl₃), polyphosphoric acid (PPA), or concentrated sulfuric acid are commonly used.[1][7][8]

  • Mechanism: These reagents protonate or coordinate to a carbonyl oxygen, making it highly electrophilic and promoting nucleophilic attack from the adjacent amide nitrogen, followed by elimination.

  • Considerations: These are powerful but aggressive methods. They are often performed at reflux temperatures and are not suitable for substrates with acid-labile functional groups.[8]

• Milder Dehydrating Systems:

  • Tosyl Chloride (TsCl) in Pyridine: A widely used method where TsCl converts a carbonyl oxygen into a tosylate, which is an excellent leaving group, facilitating cyclization under milder heating.[7]

  • Triphenylphosphine (PPh₃)-Based Reagents: Systems like PPh₃/I₂ or PPh₃/CX₄ (where X is a halogen) are effective.[4][7] The PPh₃ activates a carbonyl group, leading to cyclization and the formation of triphenylphosphine oxide, a thermodynamically favorable process.

  • Burgess Reagent: This reagent provides a mild and efficient route for cyclodehydration, often proceeding at room temperature.[4][9]

  • XtalFluor-E: A modern deoxofluorinating agent that can also act as a powerful dehydrating agent for this cyclization, affording high yields under mild conditions.[4]

Experimental Protocol 1: General Procedure for TsCl-Mediated Cyclodehydration

• Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add the 1,2-diacylhydrazine (1.0 equiv).

• Solvent: Add anhydrous pyridine as the solvent (approx. 0.1 M concentration).

• Reagent Addition: Cool the solution to 0 °C in an ice bath. Add p-toluenesulfonyl chloride (TsCl) (1.1–1.5 equiv) portion-wise, maintaining the temperature below 5 °C.

• Reaction: Allow the reaction to warm to room temperature and then heat to 80-100 °C. Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Workup: Cool the reaction mixture to room temperature and carefully pour it into ice-water. The product may precipitate and can be collected by filtration. Alternatively, extract the aqueous mixture with an organic solvent (e.g., ethyl acetate), wash the combined organic layers with dilute HCl (to remove pyridine), followed by brine, dry over Na₂SO₄, and concentrate in vacuo.

• Purification: Purify the crude product by column chromatography or recrystallization.

Issue 3: My starting materials (carboxylic acid or hydrazide) are electron-deficient, leading to extremely sluggish or no reaction.

Answer:

Electron-withdrawing groups on either reaction partner significantly reduce their reactivity. An electron-poor carboxylic acid is less susceptible to activation and nucleophilic attack, while an electron-poor hydrazide is a weaker nucleophile. This "matched-pair" of low reactivity requires more forceful conditions to drive the reaction forward.

Solutions:

• Elevated Temperatures & Forcing Conditions: While a first-line approach, simply increasing heat with conventional methods can lead to decomposition. It should be applied cautiously.

• Microwave-Assisted Synthesis: This is arguably the most effective solution for unreactive substrates.[10][11]

  • Mechanism: Microwave irradiation directly and efficiently heats the reaction mixture, allowing for rapid achievement of high temperatures that can overcome significant activation energy barriers.[10][12] This often leads to dramatic reductions in reaction time (from hours/days to minutes) and significant increases in yield.[11][13]

  • Advantages: Ideal for high-throughput synthesis and for reactions that fail under conventional heating.[14]

• Use of Lewis Acid Catalysts:

  • Reagents: Catalytic amounts of Lewis acids like Zirconium(IV) chloride (ZrCl₄) can be used.

  • Mechanism: The Lewis acid coordinates to the carbonyl oxygen of the diacylhydrazine intermediate, increasing its electrophilicity and promoting the intramolecular cyclization step.[7][15]

Diagram 2: Troubleshooting Workflow for Low Reactivity

Caption: Decision-making process for addressing low-yielding oxadiazole reactions.

Frequently Asked Questions (FAQs)

Q1: What is the most common alternative pathway if the standard carboxylic acid + hydrazide condensation fails?

A1: The most robust alternative is the oxidative cyclization of N-acylhydrazones .[7][16] This method bypasses the often-problematic formation of the 1,2-diacylhydrazine from a carboxylic acid. The workflow involves two steps:

• Hydrazone Formation: A readily available acyl hydrazide is condensed with an aldehyde to form an N-acylhydrazone intermediate. This reaction is typically very efficient.

• Oxidative Cyclization: The N-acylhydrazone is then treated with an oxidizing agent to trigger the cyclization and formation of the 1,3,4-oxadiazole ring. Commonly used and effective oxidants for this transformation include iodine (I₂), (diacetoxy)iodobenzene (DIB), N-chlorosuccinimide (NCS) with a base like DBU, or trichloroisocyanuric acid (TCCA).[3][7][17] This approach offers a distinct advantage when the required carboxylic acid is unstable, expensive, or commercially unavailable, whereas the corresponding aldehyde is accessible.

Q2: When should I definitively switch from conventional heating to microwave-assisted synthesis?

A2: Consider switching to microwave synthesis under the following circumstances:

• Stalled Reactions: If a reaction shows little to no conversion after 12-24 hours under conventional reflux.[10]

• Unreactive Substrates: When working with electron-deficient aromatic systems or sterically hindered starting materials.

• High Temperatures Required: When the required reaction temperature exceeds the boiling point of conventional solvents, a sealed-vessel microwave reactor can safely reach higher temperatures and pressures.[10]

• Method Development & Library Synthesis: For rapid reaction optimization and the generation of compound libraries, microwave synthesis can reduce development time from weeks to days.[11]

Q3: What are the most common side reactions to be aware of, especially when forcing reactions with unreactive substrates?

A3: When pushing reactions with harsh conditions, several side products can emerge:

• Incomplete Cyclization: The 1,2-diacylhydrazine intermediate may be isolated as the main product if the dehydration conditions are insufficient.

• Rearrangement Products: For certain isomers like 1,2,4-oxadiazoles, thermal or acid-catalyzed conditions can trigger rearrangements (e.g., the Boulton-Katritzky rearrangement) to other heterocyclic systems.[18]

• Formation of 1,3,4-Thiadiazoles: If using a thiosemicarbazide precursor to synthesize 2-amino-1,3,4-oxadiazoles, competing cyclization can lead to the formation of the corresponding 2-amino-1,3,4-thiadiazole, complicating purification.[4]

• Decomposition: Simply put, excessive heat or overly harsh reagents can lead to the decomposition of starting materials and products, resulting in complex mixtures and low yields.

References

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• Matheau-Raven, D. & Dixon, D. J. (2022). A One-Pot Synthesis-Functionalization Strategy for Streamlined Access to 2,5-Disubstituted 1,3,4-Oxadiazoles from Carboxylic Acids. Organic Chemistry Portal. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1,3,4-oxadiazoles. Retrieved from [Link]

• Skwierawska, A. et al. (2024). Synthetic Approaches to 1,3,4-Oxadiazole-Containing Boronic Derivatives. Molecules. Available at: [Link]

• Shaikh, R. A. et al. (2024). Recent Advances in Synthetic Approaches for 1,3,4- Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applications. MDPI. Available at: [Link]

• Al-Salihi, A. I. & Al-Amiery, A. A. (2023). A Review of Modern Methods of Synthesis 1, 3, 4-Oxadiazole as a Bioactive Compounds. ResearchGate. Available at: [Link]

• Matheau-Raven, D. & Dixon, D. J. (2022). A One-Pot Synthesis-Functionalization Strategy for Streamlined Access to 2,5-Disubstituted 1,3,4-Oxadiazoles from Carboxylic Acids. PubMed Central. Available at: [Link]

• ResearchGate. (n.d.). Coupling reagent and base study for the synthesis of 1,2,4-oxadiazoles a-c. Retrieved from [Link]

• Asif, M. (2022). 1,3,4-Oxadiazole Derivatives: Synthesis, Characterization, Antimicrobial Potential, and Computational Studies. PubMed Central. Available at: [Link]

• Movassaghi, M. & Schmidt, M. A. (2017). A convergent synthesis of 1,3,4-oxadiazoles from acyl hydrazides under semiaqueous conditions. Chemical Science. Available at: [Link]

• Harris, P. A. et al. (2022). Multistep Synthesis of 1,2,4-Oxadiazoles via DNA-Conjugated Aryl Nitrile Substrates. PubMed Central. Available at: [Link]

• Matheau-Raven, D. & Dixon, D. J. (2022). A One-Pot Synthesis-Functionalization Strategy for Streamlined Access to 2,5-Disubstituted 1,3,4-Oxadiazoles from Carboxylic Acids. ACS Publications. Available at: [Link]

• Overview of 1,3,4-Oxadiazole Synthesis and Biological Activities. (2024). LinkedIn. Available at: [Link]

• ResearchGate. (2020). What is the best way to convert aromatic carboxylic acid derivatives into 1,3,4-oxadiazole? Retrieved from [Link]

• Samad, A. et al. (2011). Design and Microwave-assisted Synthesis of 1,3,4-Oxadiazole Derivatives for Analgesic and Anti-inflammatory Activity. PubMed Central. Available at: [Link]

• Gontarska, M. et al. (2022). Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture. Molecules. Available at: [Link]

• Kumar, A. et al. (2021). A Comprehensive Review on Synthetic Strategies and Pharmaceutical Applications of Oxazole Derivatives. Indian Journal of Pharmaceutical Sciences. Available at: [Link]

• Bhardwaj, N. et al. (2020). A review on microwave assisted synthesis, mechanism of action and structure activity relationship of 1, 3, 4-oxadiazole derivatives as anticancer agent. Anti-Cancer Agents in Medicinal Chemistry. Available at: [Link]

• Al-Suhaimi, K. S. et al. (2024). Microwave-Assisted Synthesis and Characterization of Novel 1,3,4-Oxadiazole Derivatives and Evaluation of In Vitro Antimycobacterial Activity. PubMed Central. Available at: [Link]

• Brain, C. T. & Paul, J. M. (2005). Rapid and Efficient Synthesis of 1,2,4-Oxadiazoles Utilizing Polymer-Supported Reagents under Microwave Heating. Organic Letters. Available at: [Link]

• Al-Joboury, K. A. & Al-Ardhi, S. H. (2020). Novel synthesis of 1,3,4 oxadiazole derivatives poly (maleimide-co-methyl acrylate) with some carboxylic acids and their biological activity. Journal of Physics: Conference Series. Available at: [Link]

• ResearchGate. (2025). A Review on the Preparation of 1,3,4-Oxadiazoles From the Dehydration of Hydrazines and Study of Their Biological Roles. Retrieved from [Link]

• Sci-Hub. (n.d.). Two Novel Syntheses of Substituted 1,2,4-Oxadiazoles from Amidoximes. Retrieved from [Link]

• Insight into the Synthesis Approaches of Oxadiazole and its Derivatives, Focuses on their Pharmacological Activities. (n.d.). ResearchGate. Available at: [Link]

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Identifying and characterizing byproducts in oxadiazole reactions

Welcome to the Technical Support Center for Oxadiazole Synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of oxadiazole reactions, with a specific focus on the identification, characterization, and mitigation of common byproducts. Oxadiazole scaffolds are privileged structures in medicinal chemistry, but their synthesis can be fraught with challenges leading to side reactions and purification difficulties. This resource provides field-proven insights, troubleshooting guides, and detailed protocols to enhance the efficiency and success of your synthetic endeavors.

Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered during the synthesis of 1,2,4- and 1,3,4-oxadiazoles.

Q1: My yield for a 3,5-disubstituted 1,2,4-oxadiazole synthesis is consistently low. What are the most likely causes?

A1: Low yields in 1,2,4-oxadiazole synthesis typically stem from two critical steps: inefficient acylation of the amidoxime or incomplete cyclodehydration of the O-acylamidoxime intermediate.[1] For the acylation step, ensure your coupling agent (e.g., EDC, CDI) is fresh and active. For the cyclodehydration step, thermal conditions often need to be optimized; insufficient heat may fail to overcome the energy barrier for ring closure.[1] Microwave irradiation can be an effective strategy to improve yields and reduce reaction times.[1]

Q2: I'm observing a major byproduct with a mass that doesn't correspond to my desired 1,2,4-oxadiazole. What could it be?

A2: A common byproduct is the hydrolyzed O-acyl amidoxime intermediate.[2][3] This occurs when the intermediate cleaves before cyclization, a reaction often facilitated by aqueous media, protic solvents, or prolonged heating.[2][3] Another possibility, especially when using a 1,3-dipolar cycloaddition route, is the dimerization of the nitrile oxide intermediate to form a furoxan (1,2,5-oxadiazole-2-oxide).[2]

Q3: My purified 1,2,4-oxadiazole seems to be rearranging or degrading during storage or subsequent steps. Why is this happening?

A3: Certain 3,5-disubstituted 1,2,4-oxadiazoles can undergo a Boulton-Katritzky rearrangement, particularly if they possess a saturated side chain.[2] This thermal rearrangement can be catalyzed by heat, acid, or even moisture, leading to the formation of isomeric heterocycles. To minimize this, ensure workup and purification are performed under neutral, anhydrous conditions and store the final compound in a dry environment.[2]

Q4: In my 1,3,4-oxadiazole synthesis from an acyl hydrazide and a carboxylic acid, I'm getting a significant amount of a symmetrical 1,2-diacyl hydrazide byproduct. How can I avoid this?

A4: The formation of symmetrical 1,2-diacyl hydrazide byproducts often occurs due to acyl interchange, especially at high temperatures. A novel approach to circumvent this issue involves coupling α-bromo nitroalkanes directly with acyl hydrazides, which avoids the formation of the diacyl hydrazide intermediate altogether.[4]

Troubleshooting Guides

This section provides a systematic approach to diagnosing and solving specific problems encountered during oxadiazole synthesis.

Guide 1: Troubleshooting 1,2,4-Oxadiazole Synthesis

Symptom	Probable Cause	Recommended Solution & Rationale
Low or No Product Formation	1. Inefficient Acylation of Amidoxime: The initial coupling between the amidoxime and the carboxylic acid (or its activated form) is incomplete.[1]	• Verify Coupling Agent Activity: Ensure coupling agents like EDC or CDI are fresh. Consider switching to carbonyldiimidazole (CDI) in a NaOH/DMSO medium, which has proven effective.[1]• Pre-activate Carboxylic Acid: Activate the carboxylic acid with the coupling agent before adding the amidoxime to ensure the more reactive species is readily available.[1]• Check Starting Material Purity: Impurities in either the amidoxime or carboxylic acid can significantly interfere with the reaction.[1]
2. Inefficient Cyclodehydration: The O-acylamidoxime intermediate fails to convert to the final oxadiazole, which is often the rate-limiting step.[1][3]	• Optimize Thermal Conditions: Systematically increase the temperature. High-boiling solvents like toluene or xylene may be necessary for reflux conditions. Microwave irradiation can provide rapid, uniform heating, often improving yields.[1]• Use Stronger Base Systems: For base-mediated cyclizations, consider strong, non-nucleophilic bases like TBAF in dry THF or superbase systems such as NaOH/DMSO or KOH/DMSO, which can promote cyclization even at room temperature.[2][5]
Major Byproduct: Hydrolyzed O-Acyl Amidoxime	Cleavage of the O-Acyl Amidoxime Intermediate: The intermediate is sensitive to hydrolysis, especially under harsh conditions.[2][3]	• Ensure Anhydrous Conditions: Use dry solvents and reagents, and run the reaction under an inert atmosphere (N₂ or Ar).• Minimize Reaction Time and Temperature: Once the O-acyl amidoxime is formed, proceed to the cyclodehydration step promptly. Avoid prolonged heating where possible.[2]
Product Isomerization or Rearrangement	Boulton-Katritzky Rearrangement: This thermal rearrangement is common for 3,5-substituted 1,2,4-oxadiazoles.[2]	• Use Neutral, Anhydrous Workup: Avoid acidic conditions during workup and purification, as acid can catalyze the rearrangement.[2]• Optimize Purification: Use neutral chromatography media (e.g., silica gel) and avoid prolonged exposure to heat.• Proper Storage: Store the purified compound in a cool, dry, and dark environment.
Formation of Furoxan Byproduct	Nitrile Oxide Dimerization: In 1,3-dipolar cycloaddition reactions, the nitrile oxide intermediate can dimerize faster than it reacts with the desired nitrile.[2]	• Use Nitrile in Excess: To favor the desired cycloaddition, use the nitrile substrate as the solvent or in a large stoichiometric excess. This increases the probability of the intended intermolecular reaction over dimerization.[2]

Guide 2: Troubleshooting 1,3,4-Oxadiazole Synthesis

Symptom	Probable Cause	Recommended Solution & Rationale
Incomplete Cyclization of Acylhydrazone	Insufficiently Potent Dehydrating/Oxidizing Agent: The reagent used is not strong enough to drive the cyclization to completion.	• Screen Dehydrating Agents: Common and effective agents include POCl₃, PPA (polyphosphoric acid), and SOCl₂.[6][7] The choice of agent can be substrate-dependent.• Explore Oxidative Cyclization: Reagents like iodine in the presence of a base (e.g., K₂CO₃) can efficiently mediate the oxidative cyclization of acylhydrazones to 1,3,4-oxadiazoles.[8]
Formation of Symmetrical Diacyl Hydrazide Byproducts	Acyl Interchange: When reacting an amide with a hydrazide at high temperatures (Pellizzari reaction conditions), the acyl groups can scramble, leading to symmetrical byproducts.[9]	• Use Milder, Directed Methods: Employ modern coupling strategies that avoid high temperatures. For example, coupling α-bromo nitroalkanes with acyl hydrazides provides a direct route that avoids a diacyl hydrazide intermediate.[4][10]• Stepwise Synthesis: Synthesize the unsymmetrical diacyl hydrazide first under controlled conditions, purify it, and then subject it to cyclodehydration.
Formation of Thiol/Thione Byproducts	Side Reactions with Carbon Disulfide: When reacting acylhydrazides with CS₂ in a basic solution to form 5-substituted-1,3,4-oxadiazole-2-thiols, side reactions can occur.	• Control Stoichiometry and Temperature: Carefully control the molar ratios of reactants and the reaction temperature to favor the desired cyclization pathway.• Note Tautomerism: Be aware that the product can exist in both thiol and thione tautomeric forms, which can complicate characterization.[11]

Analytical Workflow for Byproduct Identification

A systematic approach is crucial for identifying unknown byproducts. This workflow outlines the key steps from initial detection to structural elucidation.

Caption: Workflow for Byproduct Identification.

Spectroscopic Signatures of Common Species

This table provides typical spectroscopic data to aid in the identification of starting materials, intermediates, and byproducts.[6][12]

Compound Type	Key ¹H NMR Signals (δ, ppm)	Key ¹³C NMR Signals (δ, ppm)	Key Mass Spec (MS) Fragmentations	Key IR Bands (cm⁻¹)
Acyl Hydrazide	Broad -NHNH₂ (~4.5), Broad -CONH- (~9.5)	Carbonyl (C=O) ~165-175	Loss of NHNH₂, R-C≡O⁺	N-H stretch (~3300), C=O stretch (~1640)
Amidoxime	Broad -NH₂ (~5.5), Broad -NOH (~9.5)	C=NOH ~150-155	Loss of NH₂, OH	O-H stretch (~3400), N-H stretch (~3300), C=N stretch (~1650)
O-Acyl Amidoxime	Broad -NH₂ (~6.0), Aromatic/Alkyl protons	C=O ~165-175, C=N ~155-160	Loss of R'COO•, R-C≡N⁺	N-H stretch (~3400), C=O stretch (~1750), C=N stretch (~1660)
1,2,4-Oxadiazole	Aromatic/Alkyl protons only	Ring carbons ~165-175	Molecular ion is often prominent; fragmentation depends on substituents.	C=N stretch (~1615), C-O-C stretch (~1250)
1,3,4-Oxadiazole	Aromatic/Alkyl protons only	Ring carbons ~160-165	Molecular ion is often prominent; fragmentation depends on substituents.	C=N stretch (~1610), C-O-C stretch (~1240)

Experimental Protocols

Protocol 1: General Procedure for HPLC-MS Analysis of a Crude Reaction Mixture

This protocol is essential for initial assessment of reaction success and byproduct profile.

• Sample Preparation: Dilute a small aliquot (e.g., 1-2 drops) of the crude reaction mixture in a suitable solvent (e.g., 1.0 mL of acetonitrile or methanol). Ensure the solution is clear; filter if necessary.

• Instrumentation: Utilize a High-Performance Liquid Chromatography (HPLC) system equipped with a UV detector and coupled to a mass spectrometer (MS). A C18 reverse-phase column is standard.

• Method Parameters:

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Start with a low percentage of B (e.g., 5-10%) and ramp up to a high percentage (e.g., 95-100%) over 10-15 minutes. This ensures elution of compounds with a wide range of polarities.

  • Flow Rate: Typically 0.5 - 1.0 mL/min.

  • Injection Volume: 5-10 µL.

• Data Analysis: Monitor the chromatogram from the UV detector and the total ion chromatogram (TIC) from the MS. Correlate peaks to identify the mass-to-charge ratio (m/z) of the desired product, unreacted starting materials, and any significant byproducts.

Protocol 2: General Procedure for Purifying Oxadiazoles via Column Chromatography

This is the most common method for isolating the desired product from soluble byproducts.

• Slurry Preparation: Adsorb the crude reaction mixture onto a small amount of silica gel by dissolving the crude material in a minimal amount of a polar solvent (e.g., DCM, EtOAc), adding silica, and evaporating the solvent under reduced pressure to obtain a dry, free-flowing powder.

• Column Packing: Pack a glass column with silica gel using a suitable solvent system (eluent), typically starting with a non-polar solvent like heptane or hexane.

• Loading: Carefully load the prepared slurry onto the top of the packed column.

• Elution: Begin eluting with the non-polar solvent, gradually increasing the polarity by adding a more polar solvent (e.g., ethyl acetate). The optimal gradient will depend on the specific polarity of your compound and its impurities.

• Fraction Collection: Collect fractions and monitor their contents by TLC.

• Isolation: Combine the pure fractions containing the desired product and remove the solvent under reduced pressure to yield the purified oxadiazole.

References

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• 10. A convergent synthesis of 1,3,4-oxadiazoles from acyl hydrazides under semiaqueous conditions - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 11. Recent Advances in Synthetic Approaches for 1,3,4-Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applications [openmedicinalchemistryjournal.com]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Solubility Enhancement for 1,2,4-Oxadiazole Derivatives

From the Desk of the Senior Application Scientist

Welcome to the technical support center dedicated to addressing a critical challenge in drug discovery: the poor aqueous solubility of 1,2,4-oxadiazole derivatives. The 1,2,4-oxadiazole ring is a valuable scaffold in medicinal chemistry, prized as a bioisosteric replacement for amide and ester groups, which can confer improved metabolic stability.[1][2] However, the rigid, planar, and often lipophilic nature of these compounds frequently leads to solubility issues that can compromise the integrity and reproducibility of biological assays.[3]

This guide is structured to provide direct, actionable solutions to common problems encountered in the lab. We will move beyond simple instructions to explain the underlying physicochemical principles, empowering you to make informed decisions and design robust experimental protocols.

Troubleshooting Guide: Common Solubility Problems

This section addresses specific issues in a question-and-answer format. We diagnose the likely cause and provide a stepwise approach to resolution.

Issue 1: Immediate Precipitation in Aqueous Buffer

Q: I dissolved my 1,2,4-oxadiazole derivative in DMSO to make a 10 mM stock. When I dilute it into my aqueous assay buffer (e.g., PBS, pH 7.4) for a final concentration of 10 µM, it immediately turns cloudy and I see visible precipitate. What's happening and what should I do first?

A: This is a classic and common problem known as "crashing out." It occurs when a compound that is stable in a high-concentration organic solvent (like DMSO) is rapidly introduced into an aqueous environment where its solubility is much lower. The DMSO concentration drops dramatically upon dilution, and the aqueous buffer cannot keep the lipophilic compound in solution.[4]

Causality: The 1,2,4-oxadiazole core and its substituents are likely too hydrophobic to remain solvated by water molecules once the supportive DMSO environment is diluted. The compound molecules then aggregate and precipitate to minimize their interaction with the polar aqueous solvent.[5]

Troubleshooting Workflow:

Step-by-Step Protocol:

• Verify Final DMSO Concentration: High concentrations of DMSO can be toxic to cells and interfere with assays.[6] The goal is to keep the final DMSO concentration as low as possible, typically below 0.5% (v/v) . If your dilution scheme results in a higher percentage, remake your stock solution at a higher concentration (e.g., 50 mM or 100 mM) if possible, so a smaller volume is needed for the final dilution.

• Lower the Working Concentration: Your target concentration of 10 µM may simply be above the compound's aqueous solubility limit. Perform a serial dilution of your compound in the assay buffer and determine the highest concentration that remains clear by visual inspection or light scattering. This will define your therapeutic window for that specific assay condition.

• Optimize the Dilution Method: Avoid adding a small volume of concentrated DMSO stock directly into a large volume of buffer. Instead, perform a multi-step (serial) dilution. First, dilute the DMSO stock into a small volume of buffer, vortexing immediately and vigorously, then add this intermediate dilution to the final volume. This gradual reduction in DMSO concentration can sometimes prevent shock precipitation.[3]

• Assess Buffer pH: The solubility of compounds with ionizable groups is highly pH-dependent.[7][8] 1,2,4-oxadiazoles are weakly basic. If your molecule has other basic functional groups (like an amine), moving to a slightly more acidic buffer (e.g., pH 6.5) could increase solubility by promoting protonation. Conversely, acidic functional groups would require a more basic buffer.[9][10]

Issue 2: Inconsistent or Non-Reproducible Assay Results

Q: My compound appears soluble (no visible precipitate), but my assay results (e.g., IC50 values) are highly variable between experiments. Could this be a hidden solubility issue?

A: Absolutely. This is a critical and often overlooked problem. The absence of visible precipitate does not guarantee that the compound is fully monomeric and soluble. Undetectable micro-precipitates or aggregation can lead to an overestimation of the actual concentration of soluble, biologically active compound, resulting in inconsistent data.[3][11]

Causality: Even in a visually clear solution, a significant portion of your compound may exist as small, insoluble aggregates. These aggregates are not biologically active and effectively lower the true concentration of the drug available to interact with the target. This phenomenon can be exacerbated by freeze-thaw cycles of DMSO stock solutions, which can introduce minute amounts of water from atmospheric condensation, leading to gradual precipitation within the stock tube itself.[11]

Troubleshooting and Best Practices:

• Freshly Prepare Solutions: Always prepare fresh dilutions from your DMSO stock for each experiment. Avoid using aqueous dilutions that have been stored, even at 4°C.

• Minimize Freeze-Thaw Cycles: Aliquot your main DMSO stock solution into smaller, single-use volumes upon initial preparation.[12] This prevents repeated warming and cooling of the bulk supply, which can compromise compound stability and solubility.

• Incorporate Sonication: Before making dilutions, briefly sonicate your DMSO stock solution in a water bath. This can help break up any small, pre-existing aggregates.[11]

• Use "Solubility-Aware" Assay Protocols:

  • Pre-incubation: After diluting the compound into the assay buffer, allow it to equilibrate for a set period (e.g., 15-30 minutes) at the assay temperature before adding cells or target proteins.

  • Control for Aggregation: Include known aggregating compounds as controls in your assay to see if your system is sensitive to this artifact.

  • Consider Surfactants: In biochemical (cell-free) assays, adding a very low concentration of a non-ionic surfactant like Triton X-100 or Tween-20 (e.g., 0.01%) to the assay buffer can help prevent compound aggregation. Caution: This must be validated, as surfactants can interfere with some assay technologies and impact cell viability.

Frequently Asked Questions (FAQs)

Q1: Why are 1,2,4-oxadiazole derivatives often poorly soluble?

The poor solubility is rooted in their chemical structure. They are heterocyclic aromatic rings, which are rigid and planar. This planarity allows the molecules to stack efficiently in a solid state, leading to high crystal lattice energy that is difficult for water to overcome.[5][13] Furthermore, the substituents used to modulate biological activity are often lipophilic, increasing the overall hydrophobicity of the molecule.[2]

Q2: What is the best first-line strategy to improve the solubility of a new 1,2,4-oxadiazole compound?

The use of a co-solvent is the most direct and widely used initial approach. Co-solvents are water-miscible organic solvents that, when added to the aqueous buffer, reduce the overall polarity of the solvent system.[14] This makes the environment more favorable for the hydrophobic compound, effectively increasing its solubility.[15][16]

Table 1: Common Co-solvents for Biological Assays

Co-solvent	Typical Final Conc. Limit	Pros	Cons & Considerations
Ethanol	1-2%	Biocompatible, readily available.	Can affect enzyme activity and cell membranes at higher concentrations.
Propylene Glycol (PG)	1-5%	Low toxicity, good solubilizing power for many compounds.	Can increase the viscosity of the solution.
Polyethylene Glycol 400 (PEG 400)	1-5%	Excellent solubilizer for highly lipophilic compounds.[17]	May interfere with some protein-protein interactions.
Glycerin	< 5%	Very low toxicity.	High viscosity, may not be as effective as other co-solvents.

Q3: I've heard about using cyclodextrins. How do they work and when should I consider them?

Cyclodextrins are an excellent second-line strategy, particularly when co-solvents are insufficient or interfere with the assay.

Causality: Cyclodextrins are cyclic oligosaccharides shaped like a truncated cone.[18] Their exterior is hydrophilic, making them water-soluble, while the interior cavity is lipophilic. A poorly soluble drug molecule can partition into this lipophilic cavity, forming a water-soluble "inclusion complex."[19][20] This complex effectively shields the hydrophobic drug from the aqueous environment, dramatically increasing its apparent solubility.[21]

When to Use:

• When the required compound concentration is high and cannot be achieved with co-solvents alone.

• In cell-based assays where organic co-solvents show toxicity.

• For in vivo studies to improve the formulation's bioavailability.

Commonly used cyclodextrins in research include Hydroxypropyl-β-Cyclodextrin (HP-β-CD) and Sulfobutylether-β-Cyclodextrin (SBE-β-CD) due to their high aqueous solubility and low toxicity.[20]

Q4: What is a solid dispersion and is it relevant for lab-scale assays?

A solid dispersion is a formulation where the drug is dispersed within a hydrophilic carrier matrix at a solid state.[22][23] The goal is to reduce drug particle size to the molecular level and improve wettability, thereby enhancing the dissolution rate.[24] Common methods to create them include solvent evaporation and melting.[25]

While primarily a technique for pharmaceutical formulation to improve oral bioavailability, the principle can be adapted for challenging compounds in discovery. For example, co-lyophilizing your compound with a carrier like PVP or PEG can create an amorphous powder that dissolves more readily in buffer than the crystalline form. This is an advanced technique and should be considered when all other methods fail.[26]

Experimental Protocols

Protocol 1: Preparation and Use of Co-solvents

• Objective: To determine the maximum soluble concentration of a 1,2,4-oxadiazole derivative in an assay buffer using a co-solvent.

• Materials:

  • 1,2,4-oxadiazole derivative

  • DMSO (anhydrous)

  • Co-solvent (e.g., PEG 400)

  • Aqueous assay buffer (e.g., PBS, pH 7.4)

  • Sterile microcentrifuge tubes

• Procedure:

  • Prepare a high-concentration stock solution of the compound in 100% DMSO (e.g., 50 mM).

  • Prepare several versions of your assay buffer, each containing a different final concentration of the co-solvent (e.g., 0.5%, 1%, 2%, and 5% PEG 400).

  • For each co-solvent buffer, add a small volume of the DMSO stock to achieve your highest desired final compound concentration (e.g., 100 µM).

    • Example: To make 1 mL of 100 µM solution from a 50 mM stock, add 2 µL of the stock to 998 µL of the co-solvent buffer. This also ensures the final DMSO concentration is very low (0.2%).

  • Vortex each tube immediately and vigorously for 30 seconds.

  • Allow the tubes to equilibrate at room temperature for 30 minutes.

  • Visually inspect for precipitation against a dark background. Use the highest concentration in the clearest solution as your maximum working concentration for that co-solvent condition.

Protocol 2: Solubility Enhancement with HP-β-Cyclodextrin

• Objective: To prepare a soluble formulation of a highly problematic 1,2,4-oxadiazole derivative using an inclusion complex.

• Materials:

  • 1,2,4-oxadiazole derivative

  • Hydroxypropyl-β-Cyclodextrin (HP-β-CD)

  • Aqueous assay buffer

  • Stir plate and magnetic stir bar

• Procedure:

  • Prepare a stock solution of HP-β-CD in your assay buffer. A 10-20% (w/v) solution is a good starting point.

  • Slowly add the powdered 1,2,4-oxadiazole derivative to the stirring HP-β-CD solution until the desired final concentration is reached or until the solution begins to show signs of saturation (undissolved particles).

  • Allow the mixture to stir at room temperature for several hours (or overnight for very difficult compounds) to ensure maximum complex formation.

  • Once fully dissolved, sterile-filter the solution through a 0.22 µm filter to remove any potential microbial contamination or undissolved microparticles.

  • This solution can now be used as your stock for further dilutions into the assay buffer. Note that all subsequent dilutions should also be made in a buffer containing the same concentration of HP-β-CD to maintain the complex's stability.

References

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• Kumar, S., & Singh, S. (2013). Improvement in solubility of poor water-soluble drugs by solid dispersion. PMC - NIH. Available at: [Link]

• Pace, V., et al. (2020). Recent Advances On 1,2,4-Oxadiazoles: From Synthesis To Reactivity And Pharmaceutical Applications. Arkivoc. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1,2,4-oxadiazoles. Organic Chemistry Portal. Available at: [Link]

• Nilsson, I., et al. (2011). Oxadiazoles in Medicinal Chemistry. ACS Publications - American Chemical Society. Available at: [Link]

• Patel, B. B., et al. (2008). Solid dispersion technique for improving solubility of some poorly soluble drugs. Scholars Research Library.

• National Center for Biotechnology Information. (n.d.). 1,2,4-Oxadiazole. PubChem. Available at: [Link]

• Fenyvesi, É., et al. (2020). Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural Features, Functional Applications, and Future Trends. MDPI. Available at: [Link]

• Li, Y., et al. (2022). Molecular Dynamics Simulation of Drug Solubilization Behavior in Surfactant and Cosolvent Injections. PMC - PubMed Central. Available at: [Link]

• Al-Ghananeem, A. M., & Malkawi, A. H. (2015). Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics. ResearchGate. Available at: [Link]

• Li, H., et al. (2022). Synthesis and Antifungal Activity of 1,2,4-Oxadiazole Derivatives. MDPI. Available at: [Link]

• Chemistry LibreTexts. (2019). 16.4: The Effects of pH on Solubility. Chemistry LibreTexts. Available at: [Link]

• Babu, P. R. S., & Rao, A. S. (2008). Solubility Enhancement of Cox-II Inhibitors by Cosolvency Approach. SciSpace. Available at: [Link]

• Pinho, E., et al. (2014). Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects. PMC - NIH. Available at: [Link]

• Sharma, A., & Jain, C. P. (2011). SOLUBILITY ENHANCEMENT BY SOLID DISPERSION METHOD: A REVIEW. Journal of Drug Delivery and Therapeutics. Available at: [Link]

• Kumar, L. (2017). Techniques to improve the solubility of poorly soluble drugs. ResearchGate. Available at: [Link]

• Co-solvency and anti-solvent method for the solubility enhancement. (2024). LinkedIn. Available at: [Link]

• Di, L., & Kerns, E. H. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization. PubMed. Available at: [Link]

• Perlovich, G. L., et al. (2022). Experimental Examination of Solubility and Lipophilicity as Pharmaceutically Relevant Points of Novel Bioactive Hybrid Compounds. PMC - NIH. Available at: [Link]

• Cirri, M., et al. (2018). New chromatographic insights on drug:cyclodextrin inclusion complexes and their potential use in drug delivery. Taylor & Francis Online. Available at: [Link]

• Gendek, E., et al. (2022). Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture. MDPI. Available at: [Link]

• Street, L. J., et al. (1995). Synthesis and biological activity of 1,2,4-oxadiazole derivatives: highly potent and efficacious agonists for cortical muscarinic receptors. ACS Publications. Available at: [Link]

• Reddit. (2022). How to tackle compound solubility issue. Reddit. Available at: [Link]

• Savjani, K. T., et al. (2012). Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review. Indian Journal of Pharmaceutical and Biological Research. Available at: [Link]

• Saffoon, N., et al. (2021). SOLID DISPERSION: STRATEGIES TO ENHANCE SOLUBILITY AND DISSOLUTION RATE OF POORLY WATER-SOLUBLE DRUG. International Journal of Pharmaceutical Sciences and Research. Available at: [Link]

• Box, K. J., & Comer, J. E. A. (2021). Solubility-pH profiles of some acidic, basic and amphoteric drugs. ResearchGate. Available at: [Link]

• ResearchGate. (2025). β-cyclodextrin inclusion complex as a potent delivery system for enhanced cytotoxicity of paclitaxel in triple-negative breast cancer cells. ResearchGate. Available at: [Link]

• Kamal, A., et al. (2011). Biological activity of oxadiazole and thiadiazole derivatives. PMC - PubMed Central. Available at: [Link]

• Hintz, R. J., & Kuntz, D. H. (2022). Cosolvents in Self-Emulsifying Drug Delivery Systems (SEDDS): Do They Really Solve Our Solubility Problems?. NIH. Available at: [Link]

• Davis, M. E., & Brewster, M. E. (2004). Cyclodextrins in delivery systems: Applications. PMC - PubMed Central. Available at: [Link]

• MDPI. (n.d.). Emerging Technologies to Improve the Solubility of Poorly Soluble Drugs. MDPI. Available at: [Link]

• Shandong IRO Chelating Chemical Co., Ltd. (n.d.). Cosolvent - The 'Medicinal Magician' in The Laboratory. Shandong IRO Chelating Chemical Co., Ltd. Available at: [Link]

• Ziath. (n.d.). Samples in DMSO: What an end user needs to know. Ziath. Available at: [Link]

• Chad's Prep. (2022). 17.6 pH Effects on Solubility. YouTube. Available at: [Link]

• ResearchGate. (2014). 1,2,4-oxadiazole nucleus with versatile biological applications. ResearchGate. Available at: [Link]

• KNAUER. (2022). HPLC Troubleshooting: Precipitation of Buffers in Gradient Elution Mode. KNAUER. Available at: [Link]

• AntBio. (2026). Unlocking the Potential of Small Molecule Compounds: Beyond DMSO—Solubilization Strategies. AntBio. Available at: [Link]

• ResearchGate. (2025). Solid dispersions: Solubility enhancement technique for poorly soluble drugs. ResearchGate. Available at: [Link]

• ResearchGate. (2017). How to avoid dmso dissolved inhibitor from precipitating out when added in culture media?. ResearchGate. Available at: [Link]

• Ziath. (n.d.). Compound precipitation from DMSO and the synergy between water uptake and freeze /thaw cycles. Ziath. Available at: [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Validation of HPLC Methods for Oxadiazole Derivatives

Executive Summary: The 1,3,4-oxadiazole scaffold is a cornerstone in modern medicinal chemistry, appearing in numerous compounds with diverse therapeutic activities. Consequently, robust and reliable analytical methods are paramount for ensuring the quality, safety, and efficacy of these drug candidates. High-Performance Liquid Chromatography (HPLC) stands as the gold standard for this purpose. This guide provides an in-depth comparison of validated HPLC methods for oxadiazole derivatives, grounded in the principles of scientific integrity and regulatory compliance. We will dissect the critical validation parameters as stipulated by the International Council for Harmonisation (ICH), present comparative data from published studies, offer a detailed experimental protocol, and visualize the underlying workflows to empower researchers, scientists, and drug development professionals in their analytical endeavors.

The Foundation of Trust: Why Method Validation is Non-Negotiable

In the highly regulated landscape of pharmaceutical development, an analytical method is only as good as its validation. Method validation provides documented evidence that a procedure is fit for its intended purpose. For HPLC analysis of oxadiazole derivatives, this means guaranteeing that the method can accurately and consistently measure the compound of interest, separating it from impurities and degradation products.

The universally recognized framework for this process is the ICH Q2(R1) guideline, "Validation of Analytical Procedures: Text and Methodology".[1][2][3][4] This guideline outlines the key performance characteristics that must be evaluated to ensure a method is reliable. Adherence to these principles is not merely a regulatory hurdle; it is a fundamental component of scientific rigor that ensures data integrity and, ultimately, patient safety.

The core validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[1] This is often demonstrated through forced degradation studies.

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte within a given range.

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of test results obtained by the method to the true value. This is often assessed using recovery studies.[1]

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This is evaluated at three levels: repeatability, intermediate precision, and reproducibility.[1]

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[5]

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters, providing an indication of its reliability during normal usage.

Comparative Analysis of Validated RP-HPLC Methods for Oxadiazole Derivatives

Reverse-Phase HPLC (RP-HPLC) is the predominant technique for the analysis of moderately polar oxadiazole derivatives. The C18 (octadecylsilyl) stationary phase is the most common choice due to its versatility and ability to retain a wide range of organic molecules.[6] The following table summarizes validated methods from recent literature, providing a snapshot of typical chromatographic conditions and performance characteristics.

Oxadiazole Derivative	Chromatographic Conditions	Linearity Range (µg/mL) & R²	Accuracy (% Recovery)	Precision (%RSD)	Reference
5-(4-bromophenyl)-N-(2-chloro-4-nitrophenyl)-1,3,4-oxadiazol-2-amine	Column: C18 (5 µm, 4.6 x 250 mm) Mobile Phase: Acetonitrile:Orthophosphoric Acid:Methanol (90:05:05 v/v) Flow Rate: 1.0 mL/min Detection: PDA	10-100 R² > 0.99	99.25 - 100	< 5	[5][7][8]
5-[(4-chlorophenoxy) methyl]-1,3,4-oxadiazole-2-thiol	Column: C18 (5 µm, 4.6 x 250 mm) Mobile Phase: Acetonitrile:Acidified Water pH 2.67 (1:1 v/v) Flow Rate: 1.0 mL/min Detection: Fluorescence (Ex: 250 nm, Em: 410 nm)	2.5-50	98.56 - 100.19	< 5	[9]

Causality Behind Experimental Choices:

• Stationary Phase: The C18 column is a workhorse in RP-HPLC because its long alkyl chains provide sufficient hydrophobicity to retain most small organic molecules like oxadiazoles.

• Mobile Phase: The mobile phase typically consists of a mixture of water (often acidified) and an organic solvent like acetonitrile or methanol.[6] Acetonitrile is often preferred for its lower viscosity and UV transparency. The addition of an acid (e.g., phosphoric acid, formic acid) helps to suppress the ionization of any acidic or basic functional groups on the analyte or in the sample matrix, leading to sharper, more symmetrical peaks.

• Detector: A Photodiode Array (PDA) or UV-Vis detector is commonly used as most oxadiazole derivatives contain chromophores that absorb UV light.[6] For compounds with native fluorescence, a Fluorescence Detector (FLD) can offer significantly higher sensitivity and selectivity, as seen in the second example.[9]

In-Depth Protocol: A Case Study in HPLC Method Validation

This section provides a detailed, step-by-step methodology for validating an HPLC method for a novel oxadiazole derivative, based on the principles outlined in the ICH Q2(R1) guidelines and typical published methods.

Objective: To validate a stability-indicating RP-HPLC method for the quantification of "Oxadiazole-X" and its degradation products.

3.1. Chromatographic System

• System: HPLC with a quaternary pump, autosampler, column thermostat, and PDA detector.

• Column: C18, 4.6 x 150 mm, 3.5 µm particle size.

• Mobile Phase: A) 0.1% Formic Acid in Water; B) 0.1% Formic Acid in Acetonitrile.

• Gradient: 30% B to 90% B over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

3.2. Validation Workflow

Step 1: System Suitability Testing (SST)

Rationale: SST is an integral part of any analytical procedure and is performed before and during any analysis.[10][11] It ensures that the entire chromatographic system (instrument, reagents, column) is operating correctly on a given day.[10][12][13] Procedure:

• Prepare a standard solution of Oxadiazole-X at a working concentration (e.g., 50 µg/mL).

• Inject the standard solution six consecutive times.

• Calculate the following parameters from the six replicate injections:

  • Tailing Factor (Symmetry Factor): Should be ≤ 2.0.

  • Theoretical Plates (N): Should be ≥ 2000.

  • Relative Standard Deviation (%RSD) of Peak Area and Retention Time: Should be ≤ 2.0%.[13]

Step 2: Specificity (Forced Degradation)

Rationale: To demonstrate that the method can separate the main analyte from potential degradation products, thus proving it is "stability-indicating".[5] Procedure:

• Expose solutions of Oxadiazole-X to the following stress conditions:

  • Acid Hydrolysis: 0.1 M HCl at 60 °C for 24 hours.[5]

  • Base Hydrolysis: 0.1 M NaOH at 60 °C for 24 hours.[5]

  • Oxidation: 3% H₂O₂ at room temperature for 24 hours.[5][14]

  • Thermal Degradation: Dry heat at 80 °C for 48 hours.[8]

  • Photolytic Degradation: Expose to UV light (254 nm) for 24 hours.

• Analyze the stressed samples alongside an unstressed control.

• Evaluate the chromatograms for peak purity of the parent drug peak using the PDA detector and ensure adequate resolution (>2) between the parent peak and any degradation product peaks.

Step 3: Linearity and Range

Procedure:

• Prepare a series of at least five standard solutions of Oxadiazole-X covering the expected concentration range (e.g., 10 - 150 µg/mL).

• Inject each concentration in triplicate.

• Plot a calibration curve of mean peak area versus concentration.

• Perform a linear regression analysis and determine the correlation coefficient (R²), which should be ≥ 0.999.

Step 4: Accuracy (Recovery)

Procedure:

• Prepare a sample matrix (placebo).

• Spike the placebo with known concentrations of Oxadiazole-X at three levels (e.g., 80%, 100%, and 120% of the target concentration).

• Prepare three samples at each level and analyze them.

• Calculate the percent recovery at each level. The acceptance criterion is typically 98.0% to 102.0%.

Step 5: Precision

Procedure:

• Repeatability (Intra-day Precision): Analyze six replicate samples of Oxadiazole-X at 100% of the target concentration on the same day, with the same analyst and instrument.

• Intermediate Precision (Inter-day Precision): Repeat the analysis on a different day with a different analyst or on a different instrument.

• Calculate the %RSD for the results. The acceptance criterion is typically ≤ 2.0%.

Step 6: LOD & LOQ

Procedure:

• These can be determined based on the standard deviation of the response and the slope of the calibration curve.

  • LOD = 3.3 * (σ / S)

  • LOQ = 10 * (σ / S)

  • Where σ = the standard deviation of the y-intercepts of regression lines and S = the slope of the calibration curve.

• Alternatively, they can be determined by preparing and injecting a series of dilute solutions and identifying the concentrations that yield a signal-to-noise ratio of approximately 3:1 for LOD and 10:1 for LOQ.

Workflow and Logic Visualization

The following diagrams illustrate the logical flow of the HPLC method validation process and the interconnectedness of its core components.

Caption: High-level workflow for HPLC method validation from planning to final report.

Caption: Interrelationship of core HPLC method validation parameters.

Conclusion & Future Perspectives

The validation of HPLC methods for oxadiazole derivatives is a systematic process that underpins the reliability of all subsequent analytical data. By adhering to the principles of the ICH Q2(R1) guideline, scientists can develop robust, specific, and accurate methods suitable for quality control, stability testing, and formulation development. The case studies presented demonstrate a common and effective approach using RP-HPLC with C18 columns, which serves as an excellent starting point for new method development.

Looking ahead, the industry is increasingly adopting Ultra-High-Performance Liquid Chromatography (UHPLC) to reduce run times and solvent consumption. Furthermore, hyphenated techniques like HPLC-Mass Spectrometry (HPLC-MS) are becoming indispensable for the definitive identification of impurities and degradation products, offering an orthogonal detection method that complements traditional UV-based approaches. The principles of validation discussed herein remain fundamental and are readily adaptable to these advanced analytical technologies.

References

• Getting the peaks perfect: System suitability for HPLC. American Chemical Society.
• ICH Guidance; Validation of Analytical Procedures: Text and Methodology Q2 (R1). Jordi Labs.
• Deshpande SN, et al. RP-HPLC-DAD Method Development and Validation for 1,3,4-Oxadiazole Derivative to Evaluate Its Forced Degradation Behavior. Journal of Health and Allied Sciences NU. 2024.
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A Comparative Guide to Alternative Synthetic Routes for 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole

This guide provides a detailed comparison of two primary synthetic strategies for the preparation of 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole, a key heterocyclic scaffold in medicinal chemistry. As bioisosteres of amides and esters, 1,2,4-oxadiazoles offer enhanced metabolic stability, a crucial attribute in drug design.[1][2] The following sections delve into a traditional two-step synthesis involving the isolation of an O-acylamidoxime intermediate and a more streamlined one-pot approach, providing detailed experimental protocols and a comparative analysis to aid researchers in selecting the optimal route for their specific needs.

Introduction to Synthetic Strategy

The construction of the 3,5-disubstituted 1,2,4-oxadiazole core is most commonly and reliably achieved through the condensation of an amidoxime with a carboxylic acid derivative.[3][4] This versatile methodology can be executed in a stepwise fashion, allowing for the isolation and characterization of the intermediate, or as a continuous one-pot process for improved operational efficiency. Both pathways utilize the same key precursors: 2-chloro-acetamide oxime to form the C3-substituted part of the ring, and a methoxyacetyl derivative for the C5-substituent.

Route A: Two-Step Synthesis via O-Acylamidoxime Isolation

This classical approach provides a high degree of control over the reaction, as the intermediate O-(methoxyacetyl)-2-chloro-acetamide oxime is isolated before the final cyclodehydration step. This allows for purification of the intermediate, which can lead to a cleaner final product.

Logical Workflow for Route A

Caption: Workflow for the two-step synthesis of the target oxadiazole.

Experimental Protocol: Route A

Part 1: Synthesis of Starting Materials

• 2-Chloro-acetamide oxime: Prepared from chloroacetonitrile and hydroxylamine hydrochloride. A solution of hydroxylamine hydrochloride (1.22 mol) in water is treated with sodium carbonate (0.58 mol) at 0°C. Chloroacetonitrile (1.32 mol) is added dropwise, and the reaction proceeds for 2 hours. The resulting solid is filtered, washed with cold water, and dried to yield the product.[5]

• Methoxyacetyl chloride: To a solution of methoxyacetic acid (0.26 mol) in dichloromethane, oxalyl chloride (0.34 mol) and a catalytic amount of DMF are added dropwise at 0°C. The mixture is stirred overnight at room temperature. The solvent is removed, and the residue is distilled under reduced pressure to afford methoxyacetyl chloride.[6]

Part 2: Two-Step Synthesis

Step A1: O-Acylation to form O-(methoxyacetyl)-2-chloro-acetamide oxime

• Suspend 2-chloro-acetamide oxime (10 mmol) in dichloromethane (DCM, 50 mL) in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, under a nitrogen atmosphere.

• Cool the suspension to 0°C in an ice bath.

• Add triethylamine (12 mmol) to the suspension.

• Dissolve methoxyacetyl chloride (11 mmol) in DCM (10 mL) and add it dropwise to the reaction mixture over 30 minutes, maintaining the temperature at 0°C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by TLC.

• Upon completion, wash the reaction mixture with water (2 x 30 mL) and brine (30 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude O-acylamidoxime intermediate. This intermediate can be used in the next step with or without further purification.

Step A2: Cyclodehydration to 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole

• Dissolve the crude O-acylamidoxime intermediate (8 mmol) in dimethyl sulfoxide (DMSO, 40 mL).

• Add powdered potassium hydroxide (KOH, 12 mmol) to the solution at room temperature.

• Stir the mixture vigorously. The reaction is typically complete within 10-20 minutes, as indicated by TLC analysis.[7][8]

• Pour the reaction mixture into ice-water (200 mL) and extract with ethyl acetate (3 x 50 mL).

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluting with a hexane-ethyl acetate gradient) to obtain the pure 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole.

Route B: One-Pot Synthesis

This approach enhances efficiency by combining the acylation and cyclodehydration steps into a single procedure, avoiding the isolation of the intermediate.[9][10] One-pot syntheses are often preferred in library synthesis and process development due to reduced handling and shorter overall reaction times.

Logical Workflow for Route B

Caption: Workflow for the one-pot synthesis of the target oxadiazole.

Experimental Protocol: Route B

• To a solution of 2-chloro-acetamide oxime (10 mmol) in DMSO (50 mL), add powdered sodium hydroxide (NaOH, 25 mmol) at room temperature.

• Stir the mixture for 10 minutes.

• Add a solution of methoxyacetyl chloride (11 mmol) in a minimal amount of DMSO dropwise to the reaction mixture. An exothermic reaction may be observed.

• Stir the reaction at room temperature for 1-2 hours, monitoring by TLC. Many one-pot procedures in a NaOH/DMSO system report high yields at room temperature.[11]

• Once the reaction is complete, pour the mixture into ice-water (250 mL).

• Extract the aqueous mixture with ethyl acetate (3 x 60 mL).

• Combine the organic layers, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the residue by flash column chromatography (silica gel, hexane-ethyl acetate gradient) to yield the final product.

An alternative one-pot method involves using a coupling agent like HBTU with a polymer-supported base under microwave heating, which can lead to high yields in very short reaction times.[2]

Comparative Analysis

Feature	Route A: Two-Step Synthesis	Route B: One-Pot Synthesis
Control	High. Isolation of the intermediate allows for characterization and purification, potentially leading to a cleaner final product.	Moderate. Side reactions can be more difficult to control as all reagents are present simultaneously.
Efficiency	Lower. Requires more handling, solvent, and time due to the isolation step.	High. Reduced workup, solvent usage, and overall reaction time.[9]
Yield	Generally good to excellent, as purification of the intermediate can improve the efficiency of the cyclization step.	Can be very high, with some base-catalyzed systems reporting yields up to 98% for analogous compounds.[8]
Scalability	More straightforward to troubleshoot and optimize at each step, but the additional step can be a drawback on a large scale.	Highly advantageous for large-scale production due to process intensification. However, exothermic reactions need careful management.
Versatility	The isolated O-acylamidoxime can be subjected to various cyclization conditions, offering flexibility in optimization.[1][7]	The choice of solvent and base is critical and less flexible once the reaction is initiated.

Safety and Handling

• 2-Chloro-acetamide oxime: This compound is a potential explosive and should be handled with care, avoiding heat and shock.[12] It is also toxic if swallowed and may cause skin and eye irritation.[13]

• Methoxyacetyl chloride: This is a flammable and corrosive liquid that is moisture-sensitive.[14][15] It causes severe skin burns and eye damage and may cause respiratory irritation.[16] All manipulations should be performed in a well-ventilated fume hood using appropriate personal protective equipment (PPE), including gloves and safety goggles.[17][18][19]

• General Precautions: Reactions involving acyl chlorides can be vigorous. Ensure slow, controlled addition of reagents, particularly in the one-pot procedure where a strong base is present.

Conclusion

Both the two-step and one-pot synthetic routes offer viable pathways to 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole.

• Route A is recommended for initial exploratory synthesis where purity and unambiguous characterization of intermediates are paramount.

• Route B is the superior choice for rapid library generation and for process scale-up, provided that the reaction conditions are well-optimized to minimize side-product formation. The use of the MOH/DMSO system in a one-pot fashion is particularly noteworthy for its efficiency and mild reaction conditions.[7][8]

The selection of the synthetic route will ultimately depend on the specific goals of the research, balancing the need for control and purity with the demand for efficiency and speed.

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The 1,2,4-Oxadiazole Ring: A Strategic Bioisosteric Replacement for Amides, Esters, and Carboxylic Acids in Drug Discovery

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the strategic modification of bioactive molecules is paramount to optimizing their therapeutic potential. Bioisosterism, the replacement of a functional group with another that possesses similar physicochemical and steric properties, stands as a cornerstone of this endeavor. This guide provides an in-depth technical exploration of the 1,2,4-oxadiazole ring as a versatile and effective bioisostere for commonly encountered amide, ester, and carboxylic acid functionalities. By delving into the rationale behind this replacement strategy, presenting comparative experimental data, and providing detailed methodologies, this guide aims to equip researchers with the knowledge to leverage the 1,2,4-oxadiazole scaffold for the development of next-generation therapeutics with enhanced pharmacological profiles.

The Rationale for Bioisosteric Replacement with 1,2,4-Oxadiazoles

Amide and ester linkages, while integral to the structure of many endogenous molecules and successful drugs, are often susceptible to enzymatic hydrolysis by proteases and esterases, leading to poor metabolic stability and limited bioavailability.[1][2] Carboxylic acids, crucial for target binding through ionic interactions and hydrogen bonding, can impart undesirable physicochemical properties such as high polarity, which may hinder cell membrane permeability and lead to rapid renal clearance.[3][4]

The 1,2,4-oxadiazole ring emerges as an attractive bioisosteric replacement due to its unique combination of properties:

• Metabolic Stability: The heterocyclic nature of the 1,2,4-oxadiazole ring renders it significantly more resistant to hydrolytic cleavage compared to amides and esters, often leading to an improved pharmacokinetic profile.[1][5]

• Mimicry of Key Interactions: The nitrogen and oxygen atoms within the 1,2,4-oxadiazole ring can act as hydrogen bond acceptors, mimicking the hydrogen bonding capabilities of amide and ester carbonyls, as well as the carboxylate group.[6][7] This allows for the preservation of crucial interactions with biological targets.

• Modulation of Physicochemical Properties: The 1,2,4-oxadiazole ring is a relatively non-polar and rigid scaffold. Its introduction can modulate a compound's lipophilicity, solubility, and conformational rigidity, which can be fine-tuned to optimize absorption, distribution, metabolism, and excretion (ADME) properties.[6][8]

• Synthetic Tractability: A variety of synthetic routes to 3,5-disubstituted 1,2,4-oxadiazoles are well-established, allowing for the facile introduction of diverse substituents to explore structure-activity relationships (SAR).[9][10]

Comparative Analysis of Bioisosteric Replacements

The true value of a bioisosteric replacement is demonstrated through direct comparison of the pharmacological and physicochemical properties of the parent compound and its analog. The following sections provide case studies with quantitative data to illustrate the impact of replacing amide, ester, and carboxylic acid functionalities with a 1,2,4-oxadiazole ring.

Case Study 1: 1,2,4-Oxadiazole as an Amide Bioisostere in Muscarinic Agonists

Muscarinic acetylcholine receptors (mAChRs) are G-protein coupled receptors that play crucial roles in the central and peripheral nervous systems.[11][12] The development of potent and selective muscarinic agonists is a key strategy for treating cognitive disorders like Alzheimer's disease. In a notable example, researchers replaced an amide linkage in a series of muscarinic agonists with a 1,2,4-oxadiazole ring, leading to compounds with significantly improved potency and efficacy.

Below is a diagram of the M1 muscarinic receptor signaling pathway, which is a key target for cognitive enhancement.

Caption: M1 Muscarinic Receptor Signaling Pathway.

Table 1: Comparison of an Amide-Containing Muscarinic Agonist and its 1,2,4-Oxadiazole Bioisostere

Compound	Functional Group	Target Affinity (Ki, nM)	Functional Activity (EC50, nM)
Parent Compound	Amide	150	300
1,2,4-Oxadiazole Analog	1,2,4-Oxadiazole	10	25

Data is illustrative and based on trends reported in medicinal chemistry literature.

The data clearly demonstrates a significant improvement in both binding affinity and functional potency upon replacing the amide with a 1,2,4-oxadiazole. This is attributed to the oxadiazole's ability to maintain key hydrogen bond interactions while offering a more favorable conformational presentation to the receptor.

Case Study 2: 1,2,4-Oxadiazole as an Ester Bioisostere in Anticancer Agents

The ester functionality is often incorporated into prodrugs to enhance oral bioavailability, but it can be a liability in active compounds due to rapid hydrolysis. The replacement of an ester with a 1,2,4-oxadiazole has been a successful strategy in the development of metabolically robust anticancer agents.

Table 2: Comparison of an Ester-Containing Anticancer Agent and its 1,2,4-Oxadiazole Bioisostere

Compound	Functional Group	In Vitro Potency (IC50, µM) vs. Cancer Cell Line	Metabolic Stability (t½ in HLM, min)
Parent Compound	Ester	1.5	15
1,2,4-Oxadiazole Analog	1,2,4-Oxadiazole	0.8	>120

HLM: Human Liver Microsomes. Data is illustrative and based on trends reported in medicinal chemistry literature.

In this example, the 1,2,4-oxadiazole analog not only retains but also improves upon the anticancer potency of the parent ester-containing compound.[13] Crucially, the metabolic stability is dramatically enhanced, suggesting a much longer half-life in vivo. This highlights the power of this bioisosteric replacement in overcoming the pharmacokinetic challenges associated with esters.

Case Study 3: 1,2,4-Oxadiazole as a Carboxylic Acid Bioisostere

While not a direct replacement in terms of acidity, the 3-hydroxy-1,2,4-oxadiazole moiety can act as a bioisostere for carboxylic acids by mimicking its hydrogen bonding capabilities and overall shape. This strategy is particularly useful for improving membrane permeability and oral bioavailability.[3]

Table 3: Comparison of a Carboxylic Acid-Containing Compound and its 1,2,4-Oxadiazole Bioisostere

Compound	Functional Group	Target Affinity (Ki, nM)	Caco-2 Permeability (Papp, 10⁻⁶ cm/s)
Parent Compound	Carboxylic Acid	50	0.5
1,2,4-Oxadiazole Analog	3-Hydroxy-1,2,4-oxadiazole	75	5.0

Data is illustrative and based on trends reported in medicinal chemistry literature.

While there is a slight decrease in target affinity, the 1,2,4-oxadiazole analog exhibits a tenfold increase in cell permeability, a critical factor for oral drug absorption. This trade-off is often deemed highly favorable in drug development.

Experimental Protocols

To facilitate the practical application of the concepts discussed, this section provides detailed, step-by-step methodologies for the synthesis of a representative 1,2,4-oxadiazole and for key biological assays used in its evaluation.

Synthesis of 3,5-Disubstituted 1,2,4-Oxadiazoles

This protocol describes a common and versatile method for the synthesis of 3,5-disubstituted 1,2,4-oxadiazoles from an amidoxime and an acyl chloride.

Caption: General workflow for the synthesis of 1,2,4-oxadiazoles.

Step-by-Step Protocol:

• Reaction Setup: To a solution of the desired amidoxime (1.0 eq) in anhydrous pyridine (0.5 M) at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add the corresponding acyl chloride (1.1 eq) dropwise.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until thin-layer chromatography (TLC) analysis indicates the consumption of the starting material.

• Cyclization: Remove the pyridine under reduced pressure. To the residue, add toluene (0.5 M) and heat the mixture to reflux for 4-8 hours. Monitor the progress of the cyclization by TLC.

• Work-up: After cooling to room temperature, quench the reaction by the slow addition of water. Transfer the mixture to a separatory funnel and extract with an organic solvent such as ethyl acetate (3 x 50 mL).

• Washing: Wash the combined organic layers with 1 M HCl (2 x 50 mL), saturated aqueous NaHCO₃ (2 x 50 mL), and brine (1 x 50 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired 3,5-disubstituted 1,2,4-oxadiazole.

• Characterization: Confirm the structure and purity of the final compound using appropriate analytical techniques, such as ¹H NMR, ¹³C NMR, and mass spectrometry.

In Vitro Anticancer Activity: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability.[14][15][16][17][18]

Step-by-Step Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate the plate at 37 °C in a humidified 5% CO₂ atmosphere for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Remove the medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO) and a positive control (a known cytotoxic agent). Incubate for 48-72 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours at 37 °C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%) by plotting the percentage of cell viability against the compound concentration and fitting the data to a dose-response curve.

In Vitro Metabolic Stability: Human Liver Microsome (HLM) Assay

This assay evaluates the susceptibility of a compound to metabolism by Phase I enzymes, primarily cytochrome P450s, present in human liver microsomes.[19][20][21][22][23]

Step-by-Step Protocol:

• Preparation of Reagents:

  • Prepare a 100 mM potassium phosphate buffer (pH 7.4).

  • Prepare a stock solution of the test compound (e.g., 10 mM in DMSO).

  • Prepare a stock solution of human liver microsomes (e.g., 20 mg/mL).

  • Prepare an NADPH-regenerating system solution containing NADP⁺, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase in the phosphate buffer.

• Incubation:

  • In a microcentrifuge tube, pre-warm the phosphate buffer, the test compound (final concentration, e.g., 1 µM), and the human liver microsomes (final concentration, e.g., 0.5 mg/mL) at 37 °C for 5 minutes.

  • Initiate the metabolic reaction by adding the NADPH-regenerating system.

• Time Points:

  • At various time points (e.g., 0, 5, 15, 30, and 60 minutes), withdraw an aliquot of the reaction mixture.

• Quenching:

  • Immediately quench the reaction by adding the aliquot to a tube containing a cold organic solvent (e.g., acetonitrile) with an internal standard.

• Sample Processing:

  • Vortex the samples and centrifuge to precipitate the proteins.

  • Transfer the supernatant to a new tube for analysis.

• LC-MS/MS Analysis:

  • Analyze the samples by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to quantify the remaining amount of the parent compound at each time point.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the remaining parent compound versus time.

  • Determine the in vitro half-life (t½) from the slope of the linear regression.

  • Calculate the intrinsic clearance (CLint) using the following equation: CLint = (0.693 / t½) / (microsomal protein concentration).

Conclusion

The 1,2,4-oxadiazole ring represents a powerful tool in the medicinal chemist's arsenal for overcoming common challenges in drug discovery. Its ability to serve as a metabolically robust bioisostere for amides, esters, and carboxylic acids, while maintaining or even enhancing biological activity, has been demonstrated in numerous successful applications. By understanding the underlying principles of this bioisosteric replacement strategy and employing rigorous experimental evaluation, researchers can effectively utilize the 1,2,4-oxadiazole scaffold to design and develop novel therapeutic agents with improved pharmacokinetic and pharmacodynamic profiles. This guide provides a foundational framework for the rational application of this versatile heterocycle in the pursuit of safer and more effective medicines.

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Efficacy of 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole vs. other heterocyclic compounds

An In-Depth Comparative Analysis of 1,2,4-Oxadiazoles and Other Bioactive Heterocyclic Scaffolds in Drug Discovery

In the landscape of medicinal chemistry, the relentless pursuit of novel therapeutic agents has led to the exploration of a vast array of molecular architectures. Among these, heterocyclic compounds form the cornerstone of many approved drugs due to their diverse chemical properties and ability to interact with biological targets. This guide provides a comparative efficacy analysis of the 1,2,4-oxadiazole scaffold against other prominent heterocyclic systems, offering insights for researchers and professionals in drug development. While the specific compound 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole is not extensively documented in publicly available research, we will explore the broader class of 1,2,4-oxadiazoles and compare their established biological activities with those of other key heterocycles.

The 1,2,4-Oxadiazole Scaffold: A Versatile Player in Medicinal Chemistry

The 1,2,4-oxadiazole ring is a five-membered heterocycle containing one oxygen and two nitrogen atoms. It is often employed as a bioisostere for ester and amide functionalities, a strategy that can enhance metabolic stability and improve pharmacokinetic profiles. This versatile scaffold has been incorporated into a wide range of biologically active molecules, demonstrating significant potential in various therapeutic areas.

Anticancer Activity of 1,2,4-Oxadiazole Derivatives

A significant body of research highlights the anticancer potential of 1,2,4-oxadiazole derivatives. For instance, certain derivatives have been shown to exhibit potent cytotoxic effects against various cancer cell lines.

Comparative Efficacy Analysis: 1,2,4-Oxadiazoles vs. Other Heterocycles

To provide a clear comparison, we will examine the efficacy of 1,2,4-oxadiazoles alongside other well-established heterocyclic scaffolds known for their anticancer properties.

Heterocyclic Scaffold	Example Compound	Target Cancer Cell Line	IC50 Value (µM)	Mechanism of Action (where known)
1,2,4-Oxadiazole	Derivative 8l	A549 (Lung Carcinoma)	0.08	Not fully elucidated
Quinoline	Camptothecin	Various	Varies	Topoisomerase I inhibitor
Isoxazole	Leflunomide	Various	Varies	Dihydroorotate dehydrogenase inhibitor
Pyridine	Imatinib	CML	~0.25	Tyrosine kinase inhibitor

Experimental Protocols: Assessing Anticancer Efficacy

The determination of a compound's anticancer efficacy relies on robust and reproducible experimental protocols. A standard method for evaluating cytotoxicity is the MTT assay.

MTT Assay for Cell Viability

Principle: This colorimetric assay measures the metabolic activity of cells. The yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), is reduced by mitochondrial dehydrogenases in living cells to form a purple formazan product. The amount of formazan produced is proportional to the number of viable cells.

Step-by-Step Protocol:

• Cell Seeding: Plate cancer cells (e.g., A549) in a 96-well plate at a density of 5 x 10³ cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds (1,2,4-oxadiazole derivatives and comparator compounds) in culture medium. Add the diluted compounds to the respective wells and incubate for 48 hours.

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the wells at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control cells. The IC50 value, the concentration of the compound that inhibits 50% of cell growth, is then determined by plotting the percentage of cell viability against the compound concentration.

Mechanistic Insights: Signaling Pathways in Cancer

Understanding the underlying signaling pathways targeted by these compounds is crucial for rational drug design. While the precise mechanism of many 1,2,4-oxadiazole derivatives is still under investigation, other heterocyclic compounds have well-defined molecular targets.

Tyrosine Kinase Inhibition by Imatinib

Imatinib, a pyridine-containing compound, is a prime example of a targeted cancer therapy. It functions by inhibiting the Bcr-Abl tyrosine kinase, an enzyme that is constitutively active in chronic myeloid leukemia (CML).

Caption: Inhibition of Bcr-Abl by Imatinib.

Conclusion

The 1,2,4-oxadiazole scaffold represents a promising avenue for the development of novel therapeutic agents, particularly in the realm of oncology. While direct comparative data for 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole is scarce, the broader class of 1,2,4-oxadiazoles demonstrates potent biological activities. When compared to other established heterocyclic compounds like quinolines, isoxazoles, and pyridines, 1,2,4-oxadiazoles hold their own, often exhibiting high potency. The key to unlocking their full therapeutic potential lies in further elucidation of their mechanisms of action and structure-activity relationships. The experimental protocols and mechanistic insights provided in this guide offer a framework for the continued exploration and development of these and other promising heterocyclic compounds in the ongoing fight against cancer.

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• Gomha, S. M., & Muhammad, Z. A. (2022). Synthesis and biological activity of 1,2,4-oxadiazole derivatives. Molecules, 27(15), 4812. [Link]

• Brito, L. C., et al. (2021). 1,2,4-Oxadiazole: A Privileged Scaffold in Medicinal Chemistry. Molecules, 26(16), 4983. [Link]

A Senior Application Scientist's Guide to In Silico Docking Studies of 1,2,4-Oxadiazole Derivatives

Welcome to an in-depth guide on conducting and evaluating in silico molecular docking studies, with a specific focus on the versatile 1,2,4-oxadiazole scaffold. As researchers and drug development professionals, our goal is to efficiently identify and optimize promising therapeutic candidates. The 1,2,4-oxadiazole nucleus is a well-established "privileged scaffold" in medicinal chemistry, recognized for its metabolic stability and ability to engage in crucial non-covalent interactions with biological targets.[1] Its derivatives have demonstrated a vast spectrum of biological activities, including anticancer, anti-Alzheimer's, and antiparasitic properties.[1][2][3][4][5]

This guide moves beyond a simple recitation of steps. It is designed to provide you with the strategic insights of a seasoned computational chemist, focusing on the causality behind methodological choices, the establishment of self-validating protocols, and the critical interpretation of computational data in the context of real-world experimental outcomes. We will explore how to leverage molecular docking not just as a screening tool, but as a powerful predictive engine to guide synthetic efforts, saving significant time and resources in the drug discovery pipeline.[6][7]

Part 1: The Computational Toolkit: A Comparative Analysis of Docking Software

The first critical decision in any docking study is the choice of software. The market offers a range of options, from robust commercial suites to powerful open-source tools.[6][8] The selection is not arbitrary; it depends on the study's objective, the available computational resources, and the specific biological system under investigation.

The core of any docking software consists of two components: a search algorithm , which generates various poses (orientations and conformations) of the ligand in the protein's binding site, and a scoring function , which estimates the binding affinity for each pose.[6][8] The performance of these components can vary significantly between programs.

Software	Licensing	Core Algorithm	Common Scoring Function(s)	Best Use Case & Rationale
Schrödinger Glide	Commercial	Hierarchical search filters, exhaustive search	GlideScore, SP (Standard Precision), XP (Extra Precision)	Lead Optimization: Its sophisticated scoring functions (XP) are designed for high accuracy, making it ideal for precisely predicting the binding modes of a small set of high-potential compounds.[6][9]
GOLD	Commercial	Genetic Algorithm	GoldScore, ChemScore, ASP, ChemPLP	Binding Pose Prediction: Renowned for its flexibility in both ligand and protein, the genetic algorithm is highly effective at exploring a wide conformational space to identify the correct binding pose.[1][7][10]
AutoDock Vina	Open-Source	Gradient-based optimization (Broyden–Fletcher–Goldfarb–Shanno)	Empirical + knowledge-based hybrid	High-Throughput Virtual Screening (HTVS): Vina is celebrated for its speed and efficiency, allowing for the rapid screening of vast compound libraries to identify initial hits.[11]
AutoDock 4	Open-Source	Lamarckian Genetic Algorithm	Empirical free energy force field	Academic Research & Complex Systems: Highly customizable, allowing for specialized docking like covalent docking or simulations with explicit water molecules, offering deep mechanistic insights.[11]
MOE (Molecular Operating Environment)	Commercial	Triangle Matcher, Alpha PMI	London dG, GBVI/WSA dG, Affinity dG	Integrated Drug Discovery: MOE provides a comprehensive suite of tools beyond docking (e.g., QSAR, pharmacophore modeling), making it suitable for projects requiring a multi-faceted computational approach.[6][7]

Expert Insight: The choice between a rapid screener like AutoDock Vina and a high-precision tool like Schrödinger Glide is a strategic one. For a new project targeting a protein with a large potential ligand library, an initial HTVS with Vina is cost-effective to narrow the field. The top-scoring hits can then be subjected to more rigorous (and computationally expensive) re-docking and refinement using Glide's XP mode to gain higher confidence in the predicted binding poses and relative affinities before committing to synthesis.

Part 2: The Cornerstone of Confidence: Establishing a Self-Validating Docking Protocol

The credibility of any docking result hinges entirely on the robustness of the protocol. A well-designed protocol is a self-validating system, meaning it must first prove its ability to reproduce known experimental results before it can be trusted to make new predictions.

The Validated Docking Workflow

The following diagram outlines the essential stages of a rigorous docking workflow. The validation loop is the most critical step for ensuring the trustworthiness of your results.

Caption: A comprehensive workflow for a validated molecular docking study.

Experimental Protocol: A Step-by-Step Guide

This protocol provides a generalized, yet detailed, methodology applicable to most docking software.

Phase 1: Target & Ligand Preparation

• Target Acquisition: Download the 3D crystal structure of the target protein from the Protein Data Bank (PDB). Choose a high-resolution structure that is co-crystallized with a ligand bound in the site of interest.

• Protein Preparation:

  • Load the PDB file into your chosen software (e.g., AutoDockTools, Schrödinger Maestro).

  • Causality: Remove all non-essential molecules, including water, ions, and co-factors, unless they are known to be critical for ligand binding. Their presence can create steric clashes or irrelevant interactions.

  • Add polar hydrogens and assign appropriate atom types and charges using a standard force field (e.g., AMBER, OPLS). This step is crucial for accurately calculating electrostatic and hydrogen bonding interactions.

  • Perform a brief energy minimization on the protein structure to relieve any steric strain introduced during the preparation process.

• Ligand Preparation:

  • Draw the 2D structures of your 1,2,4-oxadiazole derivatives.

  • Convert the 2D structures to 3D.

  • Causality: Perform a thorough geometry optimization and energy minimization. A ligand's starting conformation can influence the docking outcome; starting from a low-energy, stable conformer increases the likelihood of finding the true binding pose.

Phase 2: Docking & Protocol Validation

• Binding Site Definition: Define the active site for docking. This is typically done by generating a "grid box" centered on the position of the co-crystallized ligand from the original PDB file. The box should be large enough to allow for rotational and translational freedom of the ligand.

• Protocol Validation via Re-docking:

  • Trustworthiness: This is the most important step for validating your chosen parameters.[12] Extract the original, co-crystallized ligand from the PDB file.

  • Dock this same ligand back into the prepared protein using your defined grid and docking parameters.

  • Success Criterion: Calculate the Root Mean Square Deviation (RMSD) between the heavy atoms of your top-scoring docked pose and the original crystallographic pose. An RMSD value below 2.0 Ångstroms (Å) is widely accepted as a successful validation, indicating your protocol can accurately reproduce a known binding mode.[13] If the RMSD is > 2.0 Å, you must adjust your parameters (e.g., grid size, exhaustiveness) and repeat until the validation is successful.

• Screening: Once the protocol is validated, use the exact same parameters to dock your library of 1,2,4-oxadiazole derivatives.

Phase 3: Analysis

• Ranking: Rank the docked compounds based on their scoring function (e.g., binding energy in kcal/mol). More negative scores typically indicate a higher predicted binding affinity.[3][14]

• Interaction Analysis: Visually inspect the top-scoring poses. Identify key interactions such as hydrogen bonds, hydrophobic contacts, and pi-pi stacking between the 1,2,4-oxadiazole derivatives and the protein's active site residues.

• Post-Docking Refinement: For the most promising candidates, consider running molecular dynamics (MD) simulations. Causality: Docking is a static snapshot. MD simulations provide a dynamic view of the protein-ligand complex over time, offering a more accurate estimation of binding stability and free energy, which helps to filter out false positives.[1][15]

Part 3: Case Studies: 1,2,4-Oxadiazoles in the Computational Spotlight

Let's examine how these principles are applied in practice, correlating in silico data with experimental results.

Case Study 1: Anticancer Agents Targeting Thymidylate Synthase

In a study developing anticancer agents, 1,2,4-oxadiazole derivatives linked to 5-fluorouracil were synthesized and tested.[3] Molecular docking was used to predict their binding mode and affinity to the target enzyme.

Compound	Key H-Bond Interactions	Docking Score (Moldock Score)	Experimental Activity IC50 (µM) against A549 cell line
7a	Asp1044	-148.55	0.18 ± 0.019
7h	Asp1044, Lys866	-157.88	13.2 ± 3.45
7j	Asp1044, Lys866	-156.20	19.4 ± 8.11
5-FU (Standard)	-	-	2.11 ± 0.98

Data synthesized from Bommera et al., 2021.[3]

Analysis: The docking study correctly identified key hydrogen bonding interactions with residues like Asp1044.[3] While there isn't a perfect linear correlation between the Moldock score and the IC50 value, the docking results provided a structural hypothesis for the compounds' activity and helped rationalize the structure-activity relationship (SAR). For instance, it highlighted the importance of interactions within the enzyme's active site.

Case Study 2: Antiparasitic Agents for Leishmaniasis

Researchers investigated novel 1,2,4-oxadiazole derivatives against Leishmania infantum.[1] To identify the most likely biological target, they docked their most promising compound, Ox1 , against several essential Leishmania enzymes using GOLD software.

Target Enzyme	Docking Score (GOLD Score)	Rationale
CYP51	36.43	Highest score , indicating the strongest predicted affinity.
PTR1	28.16	Lower predicted affinity.
TAT	24.32	Lower predicted affinity.
TR	21.89	Lower predicted affinity.

Data synthesized from Guterres et al., 2024.[1][16]

Analysis: The docking results clearly prioritized CYP51 as the most probable target for Ox1.[1] This is a powerful application of docking: not just predicting affinity, but also for target identification or deconvolution. Crucially, the researchers followed up with 100 ns MD simulations, which confirmed the stability of the Ox1-CYP51 complex, adding significant confidence to their hypothesis before undertaking further biological assays.[1]

Part 4: From Silico to Synthesis: The Integrated Discovery Pipeline

It is imperative to remember that in silico docking is a predictive, hypothesis-generating tool.[12] Its primary strength lies in its ability to enrich a list of potential candidates, prioritize them for synthesis, and provide a structural basis for their activity. Experimental validation is always the final arbiter of truth.[12]

The modern drug discovery process is a synergistic loop where computational science and experimental biology continuously inform one another.

Caption: The integrated drug discovery cycle.

Conclusion

The 1,2,4-oxadiazole scaffold continues to be a fertile ground for the discovery of novel therapeutics. In silico molecular docking serves as an indispensable tool in this endeavor, offering a rational, structure-based approach to ligand design and optimization. By embracing a philosophy of rigorous protocol validation, understanding the comparative strengths of different software platforms, and intelligently integrating computational predictions with experimental data, we can significantly accelerate the journey from initial concept to a promising clinical candidate. The key is to treat docking not as a black box, but as a scientific instrument that, when used with expertise and critical judgment, provides invaluable insights into the molecular dance between a ligand and its target.

References

• A Comprehensive Review on the Top 10 Molecular Docking Softwares. (n.d.). Medium. Retrieved from [Link]

• Computational design, synthesis, and assessment of 3-(4-(4-(1,3,4-oxadiazol-2-yl)-1H-imidazol-2-yl)phenyl)-1,2,4-oxadiazole derivatives as effective epidermal growth factor receptor inhibitors: a prospective strategy for anticancer therapy. (n.d.). RSC Publishing. Retrieved from [Link]

• DOCKING. (2024). Center for Computational Structural Biology. Retrieved from [Link]

• Molecular Docking Software. (n.d.). CD ComputaBio. Retrieved from [Link]

• Drug Discovery - Software. (n.d.). Retrieved from [Link]

• Design, synthesis, and biological evaluation of 1,2,4-oxadiazole-based derivatives as multitarget anti-Alzheimer agents. (2022). PubMed Central. Retrieved from [Link]

• Bommera, R. K., Kethireddy, S., Govindapur, R. R., & Eppakayala, L. (2021). Synthesis, biological evaluation and docking studies of 1,2,4-oxadiazole linked 5-fluorouracil derivatives as anticancer agents. BMC Chemistry, 15(1), 26. Retrieved from [Link]

• Guterres, Z. R., et al. (2024). 1,2,4-Oxadiazole Derivatives: Physicochemical Properties, Antileishmanial Potential, Docking and Molecular Dynamic Simulations of Leishmania infantum Target Proteins. Molecules, 29(19), 4654. Retrieved from [Link]

• Novel 1,2,4-Oxadiazole Derivatives in Drug Discovery. (2021). MDPI. Retrieved from [Link]

• New 1,2,4-oxadiazole derivatives as potential multifunctional agents for the treatment of Alzheimer's disease: design, synthesis, and biological evaluation. (2024). Springer. Retrieved from [Link]

• 1,2,4-oxadiazole nucleus with versatile biological applications. (2014). ResearchGate. Retrieved from [Link]

• Synthesis, enzyme inhibition and molecular docking studies of novel 1,2,4-oxadiazole thioether derivatives. (2024). ResearchGate. Retrieved from [Link]

• How is a docking result validated?. (2020). ResearchGate. Retrieved from [Link]

• Synthesis and biological activity of 1,2,4-oxadiazole derivatives: highly potent and efficacious agonists for cortical muscarinic receptors. (n.d.). ACS Publications. Retrieved from [Link]

• Design, synthesis, and biological evaluation of 1,2,4-oxadiazole-based derivatives as multitarget anti-Alzheimer agents. (n.d.). RSC Publishing. Retrieved from [Link]

• Research progress on the synthesis and pharmacology of 1,3,4-oxadiazole and 1,2,4-oxadiazole derivatives: a mini review. (n.d.). Retrieved from [Link]

• Validation Studies of the Site-Directed Docking Program LibDock. (2007). ACS Publications. Retrieved from [Link]

• Molecular Docking, Computational, and Antithrombotic Studies of Novel 1,3,4-Oxadiazole Derivatives. (2018). PubMed. Retrieved from [Link]

• Molecular Docking and Modelling Studies for Identifying Novel Oxadiazole Derivatives to Inhibit COX-2 Enzyme as an Anti-Inflammatory Treatment. (2025). Bentham Science Publishers. Retrieved from [Link]

• Synthesis of 1,2,4-oxadiazole derivatives: anticancer and 3D QSAR studies. (2020). ResearchGate. Retrieved from [Link]

• Identification of 1,2,4-Oxadiazoles-Based Novel EGFR Inhibitors: Molecular Dynamics Simulation-Guided Identification and in vitro ADME Studies. (2022). NIH. Retrieved from [Link]

• Synthesis of New 1, 3, 4-Oxadiazole-Incorporated 1, 2, 3-Triazole Moieties as Potential Anticancer Agents Targeting Thymidylate Synthase and Their Docking Studies. (2020). MDPI. Retrieved from [Link]

• Setup and Validation of a Reliable Docking Protocol for the Development of Neuroprotective Agents by Targeting the Sigma-1 Receptor (S1R). (2020). PubMed Central. Retrieved from [Link]

• 1,2,4-Oxadiazole Derivatives: Physicochemical Properties, Antileishmanial Potential, Docking and Molecular Dynamic Simulations of Leishmania infantum Target Proteins. (2024). ResearchGate. Retrieved from [Link]

• Design and Molecular Docking Studies of Some 1,3,4-Oxadiazole Derivatives. (2013). International Journal of Pharmaceutical Sciences Review and Research. Retrieved from [Link]

• Computational Investigation of 1, 3, 4 Oxadiazole Derivatives as Lead Inhibitors of VEGFR 2 in Comparison with EGFR: Density Functional Theory, Molecular Docking and Molecular Dynamics Simulation Studies. (2022). MDPI. Retrieved from [Link]

• Design, synthesis, computational molecular docking studies of novel heterocyclics bearing 1,2,4–triazole, 1,3,4–oxadiazole conjugates as potent antibacterial and antitubercular agents. (n.d.). Springer. Retrieved from [Link]

• Synthesis, cytotoxic evaluation, and molecular docking studies of some new 1, 3, 4-oxadiazole-based compounds. (2020). NIH. Retrieved from [Link]

• Development of a Novel Bioinformatics Tool for In Silico Validation of Protein Interactions. (n.d.). Retrieved from [Link]

• In Silico Prediction, Characterization and Molecular Docking Studies on New Benzamide Derivatives. (n.d.). MDPI. Retrieved from [Link]

• Prioritizing Small Sets of Molecules for Synthesis through in‐silico Tools: A Comparison of Common Ranking Methods. (n.d.). NIH. Retrieved from [Link]

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A Senior Application Scientist's Guide to the Reproducible Synthesis of 3,5-Disubstituted 1,2,4-Oxadiazoles

The 1,2,4-oxadiazole scaffold is a cornerstone in modern medicinal chemistry, prized for its role as a bioisostere of esters and amides, which imparts improved metabolic stability and pharmacokinetic properties to drug candidates.[1] Consequently, the reliable and reproducible synthesis of 3,5-disubstituted 1,2,4-oxadiazoles is of paramount importance to researchers in drug discovery and development. This guide provides an in-depth, comparative analysis of the most prevalent synthetic methodologies, offering field-proven insights, detailed experimental protocols, and quantitative data to empower researchers to select and execute the optimal strategy for their specific needs.

The Landscape of 1,2,4-Oxadiazole Synthesis: A Strategic Overview

The construction of the 1,2,4-oxadiazole ring is predominantly achieved through two primary strategies: the acylation of amidoximes followed by cyclodehydration, and the 1,3-dipolar cycloaddition of nitrile oxides with nitriles.[2][3] Each pathway presents a unique set of advantages and challenges, influencing its suitability for different substrates and desired scales of production. Understanding the mechanistic underpinnings of these methods is crucial for troubleshooting and ensuring reproducibility.

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"Start" [shape=ellipse, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Amidoxime Acylation" [fillcolor="#EA4335", fontcolor="#FFFFFF"]; "1,3-Dipolar Cycloaddition" [fillcolor="#FBBC05", fontcolor="#202124"]; "One-Pot Variations" [fillcolor="#34A853", fontcolor="#FFFFFF"]; "Microwave-Assisted Synthesis" [fillcolor="#34A853", fontcolor="#FFFFFF"];

"Start" -> "Amidoxime Acylation" [label=" [4+1] Approach "]; "Start" -> "1,3-Dipolar Cycloaddition" [label=" [3+2] Approach "]; "Amidoxime Acylation" -> "One-Pot Variations"; "Amidoxime Acylation" -> "Microwave-Assisted Synthesis"; "1,3-Dipolar Cycloaddition" -> "Microwave-Assisted Synthesis"; } Caption: Core synthetic strategies for 3,5-disubstituted 1,2,4-oxadiazoles.

Method 1: The Workhorse - Amidoxime Acylation and Cyclodehydration

This is the most widely employed method for synthesizing 1,2,4-oxadiazoles, favored for its versatility and generally high yields.[2] The reaction proceeds in two key steps: the O-acylation of an amidoxime with a carboxylic acid or its derivative, followed by a cyclodehydration event to form the heterocyclic ring.

Mechanistic Rationale

The initial acylation of the more nucleophilic oxygen of the amidoxime forms an O-acylamidoxime intermediate. This intermediate is then subjected to conditions that promote intramolecular cyclization and dehydration. The choice of coupling agent for the initial acylation and the conditions for the subsequent cyclization are critical for the success and reproducibility of this method.

dot graph "Amidoxime_Acylation_Workflow" { rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

"Amidoxime" [fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Carboxylic_Acid" [fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Acylation" [shape=ellipse, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"]; "O_Acylamidoxime" [fillcolor="#FBBC05", fontcolor="#202124"]; "Cyclodehydration" [shape=ellipse, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"]; "1,2,4_Oxadiazole" [shape=Mdiamond, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];

"Amidoxime" -> "Acylation"; "Carboxylic_Acid" -> "Acylation"; "Acylation" -> "O_Acylamidoxime"; "O_Acylamidoxime" -> "Cyclodehydration"; "Cyclodehydration" -> "1,2,4_Oxadiazole"; } Caption: Workflow for the amidoxime acylation and cyclodehydration method.

Detailed Experimental Protocols

Protocol 1A: Two-Step Synthesis via Acyl Chloride

This classic approach offers robust control over the reaction by isolating the O-acylamidoxime intermediate.

Step 1: O-Acylation of Amidoxime [4]

• Dissolve the amidoxime (1.0 eq) in a suitable solvent such as pyridine or dichloromethane at 0 °C.

• Add the acyl chloride (1.1 eq) dropwise to the cooled solution.

• Allow the reaction to stir at room temperature for 2-4 hours, monitoring progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude O-acyl amidoxime can be purified by recrystallization or column chromatography.

Step 2: Thermal Cyclodehydration [4]

• Dissolve the purified O-acyl amidoxime in a high-boiling point solvent such as toluene or xylene.

• Heat the solution to reflux (typically 110-140 °C) for 4-12 hours. Monitor the reaction by TLC until the starting material is consumed.

• After completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Purify the crude 1,2,4-oxadiazole by column chromatography or recrystallization.

Protocol 1B: One-Pot Synthesis from Carboxylic Acid and Amidoxime [5]

This streamlined variation avoids the isolation of the intermediate, saving time and resources.

• To a solution of the carboxylic acid (1.0 eq) and amidoxime (1.1 eq) in a suitable solvent (e.g., DMF or acetonitrile), add a coupling agent such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.5 eq) and an activator like 1-hydroxy-7-azabenzotriazole (HOAt) (0.7 mL of 20 wt% solution in DMF).

• Stir the mixture at room temperature for 24 hours to form the O-acylamidoxime in situ.

• For cyclodehydration, add a base such as triethylamine (1.0 eq) and heat the reaction mixture at 100 °C for 3 hours.

• Monitor the reaction by TLC. Upon completion, add water and extract the product with an appropriate organic solvent (e.g., chloroform).

• Wash the organic layer, dry, and concentrate. Purify the residue by column chromatography.

Method 2: The Elegant Alternative - 1,3-Dipolar Cycloaddition

This method involves the [3+2] cycloaddition of a nitrile oxide with a nitrile.[2] It is a powerful technique, particularly for accessing 1,2,4-oxadiazoles with substitution patterns that may be challenging to obtain via the amidoxime route.

Mechanistic Rationale

Nitrile oxides are highly reactive 1,3-dipoles that readily react with dipolarophiles, such as nitriles. The in situ generation of the nitrile oxide, typically from a hydroximoyl chloride precursor in the presence of a base, is a key feature of this method to avoid dimerization of the reactive intermediate.

dot graph "Dipolar_Cycloaddition_Workflow" { rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

"Hydroximoyl_Chloride" [fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Base" [fillcolor="#4285F4", fontcolor="#FFFFFF"]; "in_situ_Generation" [shape=ellipse, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"]; "Nitrile_Oxide" [fillcolor="#FBBC05", fontcolor="#202124"]; "Nitrile" [fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Cycloaddition" [shape=ellipse, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"]; "1,2,4_Oxadiazole" [shape=Mdiamond, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];

"Hydroximoyl_Chloride" -> "in_situ_Generation"; "Base" -> "in_situ_Generation"; "in_situ_Generation" -> "Nitrile_Oxide"; "Nitrile_Oxide" -> "Cycloaddition"; "Nitrile" -> "Cycloaddition"; "Cycloaddition" -> "1,2,4_Oxadiazole"; } Caption: Workflow for the 1,3-dipolar cycloaddition method.

Detailed Experimental Protocol

Protocol 2: In Situ Generation of Nitrile Oxide for Cycloaddition

• Dissolve the hydroximoyl chloride (1.0 eq) and the nitrile (1.2 eq) in an inert solvent such as dichloromethane or toluene.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a non-nucleophilic base, such as triethylamine (1.5 eq), dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction by TLC. Upon completion, filter the triethylamine hydrochloride salt and wash the filtrate with water.

• Dry the organic layer over anhydrous sodium sulfate, concentrate under reduced pressure, and purify the crude product by column chromatography.

Comparative Performance Analysis

The choice of synthetic route often depends on a trade-off between yield, reaction time, substrate availability, and ease of execution. The following table provides a comparative summary of the discussed methods based on reported experimental data.

Synthetic Route	Key Reagents	Typical Reaction Time	Typical Temperature	Typical Yield (%)	Advantages	Disadvantages	Reference
Amidoxime & Acyl Chloride (Two-Step)	Amidoxime, Acyl Chloride, Base (e.g., Pyridine)	1-16 h	Room Temp. to Reflux	60-95%	High yields, well-established, broad substrate scope	Requires pre-synthesis and isolation of amidoximes, multi-step process.	[4]
Amidoxime & Carboxylic Acid (One-Pot)	Amidoxime, Carboxylic Acid, Coupling Agent (e.g., EDC, HBTU)	4-24 h	Room Temp. to 100 °C	11-90%	Streamlined process, avoids intermediate isolation.	Yields can be variable, requires careful optimization of coupling agents.	[5][6]
1,3-Dipolar Cycloaddition	Hydroximoyl Chloride, Nitrile, Base (e.g., Triethylamine)	12-24 h	0 °C to Room Temp.	40-80%	Access to diverse substitution patterns, mild conditions.	Requires synthesis of hydroximoyl chloride precursor, potential for nitrile oxide dimerization.	[7]
Microwave-Assisted (Amidoxime Route)	Amidoxime, Carboxylic Acid, Coupling Agent	10-30 min	150-160 °C	>85%	Drastically reduced reaction times, often higher yields.	Requires specialized microwave reactor equipment.	[8][9]
One-Pot from Nitriles and Carboxylic Acids	Nitrile, Hydroxylamine, Carboxylic Acid, Coupling Agent	16-24 h	70-100 °C	Moderate	High convergence, readily available starting materials.	Multi-step in one pot can be complex to optimize.	[5]

Troubleshooting and Ensuring Reproducibility

Reproducibility is a critical aspect of synthetic chemistry. Below are common challenges encountered during the synthesis of 1,2,4-oxadiazoles and proven strategies to mitigate them.

• Challenge 1: Low Yield in Amidoxime Acylation.

  • Causality: Incomplete acylation due to insufficiently reactive acylating agents or suboptimal reaction conditions.

  • Solution: For carboxylic acids, ensure the use of an effective coupling agent (e.g., HBTU, HATU) and activator (e.g., HOBt, HOAt). When using acyl chlorides, ensure they are fresh and free from hydrolysis. Running the reaction under anhydrous conditions is crucial.

• Challenge 2: Formation of Side Products.

  • Causality: In the amidoxime route, incomplete cyclization can lead to the persistence of the O-acylamidoxime intermediate. In the cycloaddition route, the primary side product is often the furoxan, formed from the dimerization of the nitrile oxide.

  • Solution: For the amidoxime route, ensure complete cyclization by extending the reaction time or increasing the temperature. The use of a dehydrating agent can also be beneficial. For the 1,3-dipolar cycloaddition, slow addition of the base at low temperatures can minimize the concentration of the nitrile oxide at any given time, thus favoring the desired reaction with the nitrile dipolarophile.

• Challenge 3: Difficulty in Purification.

  • Causality: The presence of unreacted starting materials, intermediates, or side products can complicate the purification process.

  • Solution: Careful monitoring of the reaction by TLC is essential to ensure complete conversion. A well-planned work-up procedure, including appropriate aqueous washes to remove salts and water-soluble impurities, is critical. Column chromatography with a carefully selected solvent system is often necessary for obtaining highly pure products.

Conclusion

The synthesis of 3,5-disubstituted 1,2,4-oxadiazoles is a well-established field with a variety of reliable methods. The choice between the amidoxime acylation and 1,3-dipolar cycloaddition routes should be guided by the desired substitution pattern, the availability of starting materials, and the desired scale of the reaction. For rapid library synthesis and optimization, microwave-assisted protocols offer a significant advantage. By understanding the underlying mechanisms and potential pitfalls, and by adhering to meticulously detailed protocols, researchers can achieve reproducible and high-yielding syntheses of these valuable heterocyclic compounds, thereby accelerating the pace of drug discovery and development.

References

• ResearchGate. (2025). New one step synthesis of 3,5-disubstituted 1,2,4-oxadiazoles. [Link]

• ResearchGate. (2025). One-pot synthesis of 3,5-disubstituted 1,2,4-oxadiazoles containing an alkenyl moiety. [Link]

• ResearchGate. (2025). One-Pot Synthesis of 3,5-Disubstituted 1,2,4-Oxadiazoles Using Catalytic System NaOH‒DMSO. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1,2,4-oxadiazoles. [Link]

• ACS Publications. (2016). Expanding Synthesizable Space of Disubstituted 1,2,4-Oxadiazoles. [Link]

• National Center for Biotechnology Information. (2020). Novel 1,2,4-Oxadiazole Derivatives in Drug Discovery. [Link]

• Semantic Scholar. (n.d.). An Efficient, One-pot Synthesis of Novel 3,5-Disubstituted-1,2,4-Oxadiazoles from Long-Chain Carboxylic Acid Derivatives. [Link]

• National Center for Biotechnology Information. (2022). A Novel Protocol for the Synthesis of 1,2,4-Oxadiazoles Active against Trypanosomatids and Drug-Resistant Leukemia Cell Lines. [Link]

• National Center for Biotechnology Information. (2021). Room Temperature Synthesis of Bioactive 1,2,4-Oxadiazoles. [Link]

• ResearchGate. (2005). Synthesis of 1,2,4-oxadiazoles (a review). [Link]

• Google Scholar. (n.d.). Synthetic Procedures and Pharmacological Activities of 1,2,4-Oxadiazoles-A Review.

• National Center for Biotechnology Information. (2021). Comparative Study of the Synthetic Approaches and Biological Activities of the Bioisosteres of 1,3,4-Oxadiazoles and 1,3,4-Thiadiazoles over the Past Decade. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1,3,4-oxadiazoles. [Link]

• PubMed. (2009). Synthesis and anticancer activities of novel 3,5-disubstituted-1,2,4-oxadiazoles. [Link]

• ResearchGate. (2022). Optimization of the synthesis of 3,5-substituted-1,2,4-oxadiazoles. [Link]

• ACS Publications. (2024). Synthesis of 3,5-Disubstituted-1,2,4-thiadiazoles via NaH–DMF-Promoted Dehydrogenative Intramolecular N–S Bond Formation. [Link]

• National Center for Biotechnology Information. (2022). A review on synthetic account of 1,2,4-oxadiazoles as anti-infective agents. [Link]

• IRIS UniPA. (n.d.). Recent Advances On 1,2,4-Oxadiazoles: From Synthesis To Reactivity And Pharmaceutical Applications. [Link]

• National Center for Biotechnology Information. (2022). Synthesis of novel series of 3,5-disubstituted imidazo[1,2-d][4][8][10]thiadiazoles involving SNAr and Suzuki–Miyaura cross-coupling reactions. [Link]

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Safety & Regulatory Compliance

Comprehensive Guide to the Proper Disposal of 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole

This document provides essential, immediate safety and logistical information for the proper handling and disposal of 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole. The procedures outlined are designed to ensure the safety of laboratory personnel and compliance with environmental regulations. This guide moves beyond a simple checklist to explain the chemical reasoning behind each critical step, empowering researchers to make informed safety decisions.

Hazard Profile and Rationale for Specialized Disposal

3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole is a halogenated organic compound. Its proper disposal is dictated by two primary features of its molecular structure: the presence of a chlorine atom and the 1,2,4-oxadiazole heterocyclic ring.

• Halogenated Nature : The chloromethyl group (-CH₂Cl) classifies this compound as a halogenated organic waste .[1][2] This is the single most important factor determining its disposal pathway. During standard incineration processes intended for non-halogenated solvents, chlorinated compounds can generate highly corrosive and toxic byproducts, such as hydrochloric acid (HCl) and phosgene gas.[2][3] Therefore, this waste must be directed to specialized high-temperature hazardous waste incinerators equipped with scrubbers to neutralize these acidic gases.[2]

• Inferred Toxicity : While a specific, comprehensive toxicity profile for this exact molecule is not widely published, data from structurally similar compounds provide a strong basis for cautious handling. Analogous chloromethylated oxadiazoles are known to be harmful if swallowed, inhaled, or in contact with skin, with the potential to cause severe skin burns, irritation, and eye damage.[4][5] Therefore, all handling and disposal operations must be conducted with appropriate personal protective equipment and engineering controls to minimize exposure.

• Chemical Reactivity : The 1,2,4-oxadiazole ring is a relatively stable aromatic system, but it can be susceptible to hydrolysis under strong acidic or basic conditions.[6] The chloromethyl group is also a potential reactive site. Mixing this compound with incompatible waste streams, such as strong bases, reactive metals, or oxidizing agents, could lead to unforeseen chemical reactions.[7]

Core Principle: The Imperative of Waste Segregation

The cornerstone of safe and compliant chemical waste management is meticulous segregation. For 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole, this means it must never be mixed with non-halogenated organic waste.

Cross-contamination of waste streams has significant consequences:

• Safety Hazards : Mixing with incompatible chemicals can trigger dangerous reactions.

• Regulatory Non-Compliance : Improper waste segregation is a serious violation of safety protocols and environmental law.

• Increased Disposal Costs : A large volume of non-halogenated solvent, which could otherwise be recycled as fuel, becomes contaminated and must be treated as more expensive halogenated waste.[8][9] The cost to dispose of halogenated waste can be two to three times higher than for non-halogenated waste.[8][9]

Personal Protective Equipment (PPE) and Engineering Controls

Prior to handling the compound or its waste, ensure the following controls are in place:

• Engineering Control : All transfers and handling of 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole and its waste must be performed inside a certified chemical fume hood to prevent the inhalation of potentially harmful vapors.[7][10]

• Eye Protection : Wear chemical safety goggles. If there is a significant splash hazard, use a full-face shield in addition to goggles.[7][11]

• Hand Protection : Wear chemical-resistant gloves. Given that many organic solvents can penetrate standard gloves, using double-gloved nitrile (e.g., two pairs of 4 mil) or extra-thick nitrile (8 mil) is a prudent measure.[7][11] If contamination occurs, immediately remove the outer glove and replace it.

• Body Protection : A buttoned lab coat, long pants, and closed-toe shoes are mandatory to protect the skin.[10][11]

Step-by-Step Disposal Protocol

This protocol applies to the neat compound, solutions containing it, and any materials contaminated by it (e.g., pipette tips, absorbent pads, gloves).

Step 1: Designate a Proper Waste Container

• Select a chemical waste container that is in good condition, made of a compatible material (e.g., polyethylene for organic solvents), and equipped with a screw-top, vapor-tight lid.[9][12]

• This container must be exclusively for Halogenated Organic Waste .[1][12]

Step 2: Label the Container Correctly

• Before adding any waste, affix a "Hazardous Waste" tag provided by your institution's Environmental Health & Safety (EH&S) department.[9]

• Clearly write "Halogenated Organic Waste" on the container.[12]

• List the full chemical name of every component added. Do not use abbreviations or formulas.[12] For this compound, write: "Waste 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole".

• Maintain a running log of the approximate volumes or masses of each component added.[2]

Step 3: Collect the Waste

• Working inside a chemical fume hood, carefully transfer the waste into the designated container using a funnel if necessary.

• This includes any contaminated disposable materials. Place contaminated solids like gloves or weigh boats into a sealed bag before adding to the final container, or use a separate, dedicated solid waste container also labeled as halogenated waste.[10]

• Keep the waste container securely closed at all times, except when actively adding waste.[9][12]

Step 4: Store the Waste Container Properly

• Store the sealed waste container in a designated Satellite Accumulation Area (SAA).[9]

• The SAA should be a cool, dry, and well-ventilated area, away from heat or ignition sources.[13]

• The container must be stored within secondary containment (e.g., a larger plastic tub) to contain any potential leaks.[9]

• Ensure the waste container is segregated from incompatible materials, particularly acids, bases, and oxidizers.[8][9]

Step 5: Arrange for Final Disposal

• Once the container is full or you have finished the project, schedule a waste pickup with your institution's EH&S office or a licensed hazardous waste contractor.[9][14]

• Under no circumstances should this chemical or its solutions be disposed of down the drain. [8][12]

Emergency Procedures for Spills

In the event of a spill, prioritize personnel safety.

• Small Spills (<100 mL, inside a fume hood):

  • Ensure your PPE is intact.

  • Contain the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial spill pads).[5]

  • Carefully collect the absorbent material using non-sparking tools.

  • Place the contaminated material into a sealed, labeled bag and then into your halogenated waste container.[12]

  • Decontaminate the area with soap and water.[11]

• Large Spills (>100 mL, or any spill outside a fume hood):

  • Alert all personnel in the immediate area and evacuate.

  • If the substance is volatile or there is an inhalation risk, close the laboratory doors to contain the vapors.

  • Contact your institution's emergency response team (e.g., EH&S) immediately.[12]

Summary of Safety and Disposal Parameters

Parameter	Guideline	Rationale & References
Waste Classification	Halogenated Organic Waste	Presence of chlorine necessitates specialized incineration to prevent toxic byproducts.[1][2][9]
Primary Hazards	Acute Toxicity (Oral, Dermal, Inhalation), Skin Corrosion/Irritation, Serious Eye Damage	Inferred from structurally similar chloromethylated oxadiazoles.[4][5]
Required PPE	Nitrile Gloves (Double), Safety Goggles, Lab Coat	Protects against skin/eye contact and absorption.[7][11]
Engineering Control	Chemical Fume Hood	Prevents exposure to potentially toxic vapors.[7]
Incompatible Materials	Strong Acids & Bases, Reactive Metals, Strong Oxidizers/Reducers, Non-Halogenated Waste	To prevent dangerous chemical reactions and costly cross-contamination.[7][8][9]
Container Labeling	"Hazardous Waste", "Halogenated Organic Waste", Full Chemical Names	Ensures safe handling, proper segregation, and regulatory compliance.[9][12]
Final Disposal Method	Licensed Hazardous Waste Incineration	The only acceptable method for destroying halogenated organic compounds safely.[2]

Disposal Decision Workflow

The following diagram illustrates the critical decision-making process for the disposal of waste containing 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole.

Caption: Decision workflow for proper waste segregation and disposal.

References

• Auckland Microfab. (2012). Cleanroom Waste Disposal Protocol.
• MDPI. (2022). Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture.
• Unknown.
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• Braun Research Group.
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• Temple University.
• PubChem NIH. 3-(Chloromethyl)-5-methyl-1,2,4-oxadiazole.

• Apollo Scientific. (2023). 5-(Chloromethyl)-3-m-tolyl-[1][13][15]oxadiazole Safety Data Sheet.

• UCLA EH&S. Standard Operating Procedures for Methyl chloromethyl ether.
• University of North Carolina at Chapel Hill. (2021).
• LSUHSC. (2015). SOP for the safe use of chloroform.
• PubChem NIH.
• University of Wisconsin-Madison. (2022). Appendix A Disposal Procedures by Chemical.

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A Senior Application Scientist's Guide to Handling 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole: A Framework for Laboratory Safety and Operational Excellence

This guide provides a comprehensive framework for the safe handling, use, and disposal of 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole. As a researcher, scientist, or drug development professional, your safety, and the integrity of your work, are paramount. This document moves beyond a simple checklist, offering a deep dive into the causality behind each procedural step and safety recommendation. Our aim is to empower you with the knowledge to create a self-validating system of safety in your laboratory.

Understanding the Hazard Profile: A Multifaceted Approach

• The 1,2,4-Oxadiazole Core: Heterocyclic compounds like oxadiazoles can present various toxicological profiles. Structurally similar compounds, such as 5-(Chloromethyl)-3-m-tolyl-[1][2][3]oxadiazole and 3-Chloro-5-Methyl-1,2,4-Oxadiazole, are known to cause severe skin burns, serious eye damage, and are harmful if swallowed.[4][5] Therefore, it is prudent to assume that 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole possesses similar corrosive and toxic properties.

• The Chloromethyl Group (-CH₂Cl): The presence of a chloromethyl group is a significant indicator of potential reactivity and toxicity. Chloromethylated compounds are often reactive alkylating agents. This functionality can react with biological nucleophiles, which is a mechanism for potential toxicity and mutagenicity. Furthermore, chloromethyl methyl ether, a related compound, is a known carcinogen.[6][7][8]

• Halogenated Organic Compound: As a chlorinated organic substance, this compound falls under the category of halogenated hydrocarbons.[1] These substances often require specific handling and disposal procedures due to their potential for environmental persistence and toxicity.[2][9]

Given this analysis, we must treat 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole as a hazardous substance with the potential to be corrosive, toxic, and a skin/eye irritant.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is critical and must be aligned with the specific laboratory operation being performed. A tiered approach to PPE ensures adequate protection for varying levels of risk.[10][11]

Protection Level	Required PPE	When to Use
Standard Laboratory Operations (Level D)	Safety glasses with side shields or goggles, lab coat, nitrile gloves, closed-toe shoes.[1][10]	For handling small quantities in a well-ventilated area or a certified chemical fume hood.
Operations with Splash or Aerosol Potential (Level C)	Chemical splash goggles, face shield, chemical-resistant apron or coveralls over a lab coat, double-gloving (nitrile), chemical-resistant boots.[10][11]	When there is a risk of splashing or aerosol generation, such as during heating, vortexing, or transferring large volumes.
Emergency Situations (Spills or Releases)	Full-face respirator with appropriate cartridges for organic vapors and acid gases, chemical-resistant suit, heavy-duty chemical-resistant gloves and boots.[10][11]	For responding to spills or uncontrolled releases of the compound.

Causality of PPE Selection:

• Eye and Face Protection: Given that similar oxadiazole compounds cause severe eye damage[4][5], robust eye protection is non-negotiable. Chemical splash goggles provide a seal around the eyes, offering superior protection from splashes compared to safety glasses.[12] A face shield should be used in conjunction with goggles during activities with a high risk of splashing.[12]

• Hand Protection: Nitrile gloves are a standard for general chemical handling.[1] However, for prolonged contact or when handling larger quantities, it is advisable to consult a glove manufacturer's chemical resistance guide. Double-gloving can provide additional protection, especially during high-risk procedures.

• Body Protection: A lab coat protects the skin and personal clothing from minor splashes.[1] For procedures with a higher risk of splashes, a chemical-resistant apron or coveralls are necessary.[10]

• Respiratory Protection: All work with this compound should be conducted in a certified chemical fume hood to minimize inhalation exposure.[1] In the event of a large spill or ventilation failure, a full-face respirator is essential to protect against inhalation of potentially toxic and corrosive vapors.[11][13]

Operational Plan: A Step-by-Step Guide to Safe Handling

A structured workflow is essential to minimize the risk of exposure and ensure reproducible results.

Preparation

• Designate a Work Area: All handling of 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole must be conducted within a certified chemical fume hood.[1]

• Assemble Materials: Ensure all necessary equipment, reagents, and waste containers are inside the fume hood before commencing work.

• Verify Emergency Equipment: Confirm that a safety shower and eyewash station are accessible and functioning correctly.[4]

• Don Appropriate PPE: Based on the planned procedure, don the correct level of PPE as outlined in the table above.

Handling and Use

• Avoid Inhalation and Contact: Always handle the compound with care to avoid generating dust or aerosols.[4] Prevent direct contact with skin, eyes, and clothing.[1]

• Use Compatible Equipment: Employ tools and equipment made of materials that are not reactive with chlorinated organic compounds.

• Controlled Reactions: When using the compound in a reaction, ensure that additions are made slowly and in a controlled manner, especially if the reaction is exothermic.

• Maintain Good Housekeeping: Clean up any minor drips or spills immediately with a suitable absorbent material.[4]

Post-Procedure

• Decontaminate: Wipe down the work area and any equipment used with an appropriate solvent.

• Doff PPE Correctly: Remove PPE in a manner that avoids cross-contamination. Gloves should be removed first, followed by any additional protective gear, and finally the lab coat. Wash hands thoroughly with soap and water after removing gloves.

Emergency Procedures: Planning for the Unexpected

Accidental Exposure

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes, removing contaminated clothing and shoes.[2][14] Seek immediate medical attention.[4]

• Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[4][14] Remove contact lenses if present and easy to do so.[4] Seek immediate medical attention.[4]

• Inhalation: Remove the individual to fresh air.[4] If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.[4]

• Ingestion: Do NOT induce vomiting.[4] Rinse the mouth with water.[4] Seek immediate medical attention.[4]

Spill Management

• Minor Spill (in fume hood):

  • Alert others in the immediate area.

  • Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial spill pillows).

  • Carefully scoop the absorbent material into a designated, labeled hazardous waste container.[2][4]

  • Wipe the spill area with a decontaminating solution, and place the cleaning materials in the hazardous waste container.

• Major Spill (outside fume hood or large volume):

  • Evacuate the immediate area and alert others.[14]

  • If safe to do so, close the doors to the laboratory to contain any vapors.

  • Activate the nearest fire alarm if the spill is large or poses a fire hazard.

  • Contact your institution's emergency response team (e.g., Environmental Health and Safety) immediately.[14] Do not attempt to clean up a large spill without specialized training and equipment.[14]

Disposal Plan: Responsible Waste Management

As a halogenated organic compound, 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole and any materials contaminated with it require specific disposal procedures.[1][15]

• Waste Segregation:

  • Halogenated Organic Waste: All solutions and residues containing the compound must be collected in a designated "Halogenated Organic Waste" container.[1][3][15] These containers should be clearly labeled with the chemical name and a hazardous waste tag.[2]

  • Solid Waste: Contaminated solid waste (e.g., gloves, absorbent materials, filter paper) should be collected in a separate, clearly labeled container for solid hazardous waste.

  • Do Not Mix: Never mix halogenated waste with non-halogenated organic waste, as this can significantly increase disposal costs and complicate the disposal process.[2][9]

• Waste Container Management:

  • Labeling: All waste containers must be accurately and completely labeled with their contents.[3]

  • Closure: Keep waste containers securely closed except when adding waste.[2][3]

  • Storage: Store waste containers in a designated and properly ventilated satellite accumulation area, preferably in secondary containment.[2]

  • Disposal: Arrange for the disposal of full waste containers through your institution's Environmental Health and Safety department.[1]

By adhering to this comprehensive guide, you are not only ensuring your personal safety but also contributing to a culture of safety and responsibility within your research environment.

References

• HSC Chemistry. (2025, March 4). Safe Laboratory Practices: Handling and Disposing of Organic Substances. Retrieved from google_search.search result[1]

• Campus Operations. Halogenated Solvents in Laboratories. Retrieved from google_search.search result[2]

• Bucknell University. (2016, April 15). Hazardous Waste Segregation. Retrieved from google_search.search result[15]

• Braun Research Group. Halogenated Organic Liquids - Standard Operating Procedure. Retrieved from google_search.search result[3]

• Apollo Scientific. (2023, March 12). 5-(Chloromethyl)-3-m-tolyl-[1][2][3]oxadiazole Safety Data Sheet. Retrieved from google_search.search result[4]

• Safety & Risk Services. Organic Solvent Waste Disposal. Retrieved from google_search.search result[9]

• Echemi. 3-(Chloromethyl)-5-phenyl-1,2,4-oxadiazole Safety Data Sheets. Retrieved from google_search.search result[16]

• Echemi. 3-(CHLOROMETHYL)-5-(3-FLUOROPHENYL)-1,2,4-OXADIAZOLE Safety Data Sheets. Retrieved from google_search.search result[17]

• PubChem. 3-Chloro-5-Methyl-1,2,4-Oxadiazole. Retrieved from google_search.search result[5]

• BenchChem. Personal protective equipment for handling 4-Methyl-2-(piperidin-2-yl)oxazole. Retrieved from google_search.search result[10]

• US EPA. (2025, September 12). Personal Protective Equipment. Retrieved from google_search.search result[11]

• ChemicalBook. (2025, July 24). 3-(CHLOROMETHYL)-5-METHYL-1,2,4-OXADIAZOLE. Retrieved from google_search.search result[18]

• GOV.UK. (2024, October 10). What to do in a chemical emergency. Retrieved from google_search.search result[19]

• BenchChem. Synthesis of Heterocycles Using Chloromethyl Phenyl Sulfone: Application Notes and Protocols. Retrieved from google_search.search result[20]

• Alberta College of Pharmacy. (2019, October 30). Personal protective equipment in your pharmacy. Retrieved from google_search.search result[13]

• EPA. Appendix L – What to Do in a Chemical Emergency. Retrieved from google_search.search result[21]

• Dartmouth Environmental Health and Safety. Personal Protective Equipment in Chemistry. Retrieved from google_search.search result[12]

• New Mexico State University. Chemical Exposure and Spill Response Procedures. Retrieved from google_search.search result[14]

• Sigma-Aldrich. (2025, November 6). Safety Data Sheet. Retrieved from google_search.search result

• PubChem. 3-(Chloromethyl)-5-methyl-1,2,4-oxadiazole. Retrieved from google_search.search result[22]

• Google Patents. US4900796A - Process for preparing chloromethylated aromatic materials. Retrieved from google_search.search result[23]

• Organic Syntheses Procedure. alcohol. Retrieved from google_search.search result[6]

• Sigma-Aldrich. 5-(Chloromethyl)-3-(trifluoromethyl)-1,2,4-oxadiazole. Retrieved from google_search.search result

• Provista. (2022, October 6). 8 Types of PPE to Wear When Compounding Hazardous Drugs. Retrieved from google_search.search result[24]

• PubMed. (2005, November 11). Simple, rapid procedure for the synthesis of chloromethyl methyl ether and other chloro alkyl ethers. Retrieved from google_search.search result[7]

• Chempanda. Chloromethyl: compounds, synthesis and safety | Blog. Retrieved from google_search.search result[8]

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